N-Octyl-D17-amine

• CAS: 1173022-14-4

Core Science & Biosynthesis

Introduction: Understanding the Role of Isotopic Labeling

An In-depth Technical Guide to the Chemical Properties and Applications of N-Octyl-D17-amine

N-Octyl-D17-amine is the deuterated isotopologue of the primary amine, n-octylamine. In this compound, 17 of the hydrogen atoms have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen. This isotopic substitution is the defining feature of N-Octyl-D17-amine and is central to its primary applications, without significantly altering its fundamental chemical reactivity compared to its non-labeled counterpart. The increased mass imparted by the deuterium atoms makes it an ideal internal standard for quantitative analysis, particularly in mass spectrometry-based techniques. This guide provides an in-depth exploration of its physicochemical properties, synthesis, and core applications, with a focus on its role in modern analytical workflows.

Part 1: Core Physicochemical and Spectroscopic Properties

The substitution of hydrogen with deuterium results in a predictable increase in molecular weight and subtle changes in physical properties such as boiling point and density. However, the most significant impact is observed in its spectroscopic signature, which is foundational to its utility in analytical chemistry.

Physicochemical Data

The properties of N-Octyl-D17-amine are directly comparable to those of n-octylamine, with adjustments for the mass increase from deuterium substitution.

Property	N-Octylamine	N-Octyl-D17-amine	Rationale for Difference
Synonyms	Octan-1-amine, 1-Aminooctane	Perdeuterated octylamine	Isotopic variant
CAS Number	111-86-4	1246819-25-6	Unique identifier for the isotopologue
Molecular Formula	C₈H₁₉N	C₈H₂D₁₇N	Substitution of 17 hydrogens with deuterium
Molecular Weight	129.24 g/mol	146.35 g/mol	Increased mass from 17 deuterium atoms
Boiling Point	178-179 °C	Slightly higher than 179 °C	Increased mass leads to stronger intermolecular van der Waals forces.
Density	~0.782 g/mL	Slightly higher than 0.782 g/mL	Higher molecular mass for a similar molecular volume.
Solubility	Sparingly soluble in water; soluble in ethanol, ether, acetone.	Similar to n-octylamine	Polarity is not significantly altered by deuteration.

Spectroscopic Profile: The Analytical Fingerprint

The key utility of N-Octyl-D17-amine lies in its distinct spectroscopic properties compared to its non-deuterated form.

• Mass Spectrometry (MS): In a mass spectrum, the molecular ion peak (M+) for N-Octyl-D17-amine will appear at a mass-to-charge ratio (m/z) that is 17 units higher than that of n-octylamine. This clear mass shift allows a mass spectrometer to easily distinguish between the labeled internal standard and the unlabeled analyte, even if they co-elute during chromatographic separation. This is the fundamental principle behind its use in Stable Isotope Dilution Analysis (SIDA).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: In a proton NMR spectrum, the signals corresponding to the 17 deuterated positions would be absent. This provides an unambiguous confirmation of the positions and extent of deuterium incorporation.

  • ²H NMR: A deuterium NMR spectrum would show signals at the chemical shifts corresponding to the deuterated positions, confirming the presence of the label.

  • ¹³C NMR: Carbon atoms bonded to deuterium will exhibit triplet splitting patterns (due to the spin-1 nature of deuterium) and may experience a slight upfield shift (isotope effect).

• Infrared (IR) Spectroscopy: The C-H stretching vibrations typically observed in the 2800-3000 cm⁻¹ region will be shifted to a lower frequency (approximately 2100-2200 cm⁻¹) for the C-D bonds. This is due to the increased mass of deuterium compared to protium, which lowers the vibrational frequency of the bond.

Part 2: Synthesis and Isotopic Labeling Strategy

The synthesis of N-Octyl-D17-amine typically involves introducing deuterium at a late stage to a precursor molecule. A common and efficient method is the reductive amination of a deuterated aldehyde or ketone with a deuterated nitrogen source, using a deuterated reducing agent.

Illustrative Synthetic Workflow

A plausible synthetic route involves the reduction of a deuterated octanoyl chloride to the corresponding deuterated octanal, followed by reductive amination.

Caption: Synthetic pathway for N-Octyl-D17-amine via reduction and reductive amination.

Part 3: Core Application: Stable Isotope Dilution Analysis (SIDA)

The primary and most critical application of N-Octyl-D17-amine is as an internal standard in quantitative mass spectrometry, employing the Stable Isotope Dilution Analysis (SIDA) methodology. This technique is considered the gold standard for quantification due to its high precision and accuracy.

Principle of SIDA

SIDA corrects for sample loss during preparation and for variations in instrument response (matrix effects). The core principle relies on the assumption that the deuterated standard (N-Octyl-D17-amine) behaves identically to the non-deuterated analyte (n-octylamine) during sample extraction, derivatization, and chromatographic separation. Because they are chemically identical, any loss or enhancement experienced by the analyte is also experienced equally by the standard.

The quantification is based on the ratio of the mass spectrometer signal of the analyte to the signal of the known amount of added internal standard.

Experimental Protocol: Quantification of n-Octylamine in a Sample Matrix using LC-MS

• Standard Preparation: Prepare a stock solution of N-Octyl-D17-amine of a known concentration (e.g., 1 mg/mL) in a suitable solvent like methanol.

• Sample Spiking: Add a precise and known volume of the N-Octyl-D17-amine internal standard stock solution to the unknown sample before any sample preparation or extraction steps.

• Sample Preparation/Extraction: Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the sample matrix. Causality Note: Adding the standard at the very beginning ensures it undergoes all the same potential losses as the native analyte, which is the key to accurate correction.

• Chromatographic Separation: Inject the extracted sample onto a liquid chromatography (LC) system. A suitable column (e.g., C18) is used to separate octylamine from other matrix components. The analyte and the deuterated standard will co-elute, or elute very closely together.

• Mass Spectrometric Detection: The eluent from the LC is directed into a mass spectrometer (e.g., a triple quadrupole instrument) operating in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode.

  • The instrument is set to monitor the m/z for n-octylamine (e.g., [M+H]⁺ at m/z 130.2).

  • Simultaneously, it monitors the m/z for N-Octyl-D17-amine (e.g., [M+H]⁺ at m/z 147.3).

• Quantification: A calibration curve is generated using known concentrations of the analyte with a constant amount of the internal standard. The concentration of the analyte in the unknown sample is determined by calculating the peak area ratio of the analyte to the internal standard and interpolating this value on the calibration curve.

SIDA Workflow Diagram

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Part 4: Safety, Handling, and Storage

The toxicological and safety profile of N-Octyl-D17-amine is considered to be identical to that of n-octylamine. Deuteration does not alter the biochemical reactivity in a way that would introduce new hazards. Therefore, all safety precautions for n-octylamine should be followed.

• Hazards: Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed or inhal

Part 1: The Synthetic Pathway to N-Octyl-D17-amine

An In-depth Technical Guide to the Synthesis, Purification, and Characterization of N-Octyl-D17-amine

For researchers, scientists, and drug development professionals, isotopically labeled compounds are indispensable tools. N-Octyl-D17-amine, a deuterated analog of n-octylamine, serves as a critical internal standard for quantitative mass spectrometry, a tracer in metabolic studies, and a contrast-enhancing agent in neutron scattering research.[1][2][3] The substitution of hydrogen with its stable, heavier isotope, deuterium, imparts a distinct mass signature without significantly altering the compound's chemical properties, enabling precise tracking and quantification in complex biological and chemical systems.[2]

This guide provides a comprehensive overview of a robust methodology for the synthesis of N-Octyl-D17-amine, followed by detailed protocols for its purification and rigorous analytical characterization. The narrative emphasizes the causality behind experimental choices, ensuring that each protocol functions as a self-validating system, grounded in established chemical principles and supported by authoritative sources.

Core Synthetic Strategy

The synthesis of N-Octyl-D17-amine is most effectively and controllably achieved through the reduction of a fully deuterated amide precursor, n-octanamide-d17. This strategy is superior to direct hydrogen/deuterium (H/D) exchange on n-octylamine, which often results in incomplete and non-specific labeling.[4] By building the deuterated carbon skeleton first and then converting the functional group, we ensure the highest possible isotopic enrichment at specific, non-labile positions.

The selected pathway begins with a commercially available deuterated starting material, which is then converted to the corresponding amide. The final step involves the powerful reduction of the amide to the target primary amine. This multi-step approach provides clear checkpoints for characterization and purification, ensuring the integrity of the final product.

Caption: Synthetic workflow for N-Octyl-D17-amine.

Experimental Protocol 1: Synthesis of n-Octanamide-d17

This procedure details the conversion of a deuterated carboxylic acid to its corresponding amide, a crucial intermediate.

Rationale: The conversion of the carboxylic acid to an acyl chloride using thionyl chloride creates a highly reactive intermediate that readily undergoes nucleophilic attack by ammonia. Using deuterated ammonia (ND₃) ensures that the amide protons are also deuterium atoms, maximizing the isotopic purity of the intermediate.

Step-by-Step Methodology:

• Activation: In a flame-dried, round-bottom flask under an inert argon atmosphere, suspend octanoic acid-d15 (1.0 eq) in anhydrous dichloromethane (DCM).

• Acyl Chloride Formation: Add thionyl chloride (1.2 eq) dropwise at 0°C. Allow the reaction to warm to room temperature and stir for 2 hours, or until gas evolution ceases. The reaction can be monitored by IR spectroscopy for the disappearance of the carboxylic acid O-H stretch.

• Solvent Removal: Remove the DCM and excess thionyl chloride under reduced pressure.

• Amidation: Re-dissolve the crude acyl chloride in anhydrous DCM and cool to 0°C. Bubble deuterated ammonia (ND₃) gas through the solution or add a solution of ND₃ in an appropriate solvent (e.g., dioxane) until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction with D₂O. Separate the organic layer, wash with saturated sodium bicarbonate solution, then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude n-octanamide-d17.

Experimental Protocol 2: Reduction to N-Octyl-D17-amine

This protocol describes the final reduction step to yield the target amine. A similar reduction of deuterated n-octanamide has been previously reported.[4]

Rationale: Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of converting amides to primary amines. While LiAlH₄ is used here, employing Lithium aluminum deuteride (LiAlD₄) could be an alternative to ensure deuteration at the alpha-position if the starting material was not already fully deuterated there, though it is not strictly necessary for this specific synthesis from n-octanamide-d17.[4]

Step-by-Step Methodology:

• Setup: In a flame-dried, three-neck flask equipped with a reflux condenser under an argon atmosphere, add a suspension of LiAlH₄ (1.5 eq) in anhydrous tetrahydrofuran (THF).

• Amide Addition: Dissolve the crude n-octanamide-d17 (1.0 eq) from the previous step in anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension at 0°C.

• Reaction: After the addition is complete, slowly warm the mixture to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Cool the reaction to 0°C and cautiously quench by the sequential, dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ in grams.

• Isolation: Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF or diethyl ether. Combine the organic filtrates and concentrate under reduced pressure to obtain the crude N-Octyl-D17-amine.

Parameter	Step 1: Amidation	Step 2: Reduction
Starting Material	Octanoic Acid-d15	n-Octanamide-d17
Key Reagents	Thionyl Chloride, Deuterated Ammonia (ND₃)	Lithium Aluminum Hydride (LiAlH₄)
Solvent	Anhydrous Dichloromethane (DCM)	Anhydrous Tetrahydrofuran (THF)
Temperature	0°C to Room Temperature	0°C to Reflux (~66°C)
Reaction Time	~3-4 hours	~4-6 hours
Typical Yield	>90% (Crude)	85-95% (Crude)[4]

Table 1: Summary of Reaction Conditions for N-Octyl-D17-amine Synthesis.

Part 2: Purification of N-Octyl-D17-amine

Purification Strategy

Purification is critical to remove unreacted starting materials, reagents, and by-products. For a primary amine like N-Octyl-D17-amine, a multi-step purification workflow is recommended. The strategy involves an initial acid-base extraction to isolate the basic amine from neutral or acidic impurities, followed by distillation or chromatography for final polishing.

Caption: Purification workflow for N-Octyl-D17-amine.

Experimental Protocol 3: Purification via Acid-Base Extraction

Rationale: This classic technique leverages the basicity of the amine functional group. By treating the crude product with acid, the amine is protonated to form a water-soluble ammonium salt, which partitions into the aqueous phase, leaving non-basic impurities in the organic layer. Subsequent basification of the aqueous layer regenerates the free amine, which can be re-extracted into an organic solvent.[5]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude amine in a water-immiscible organic solvent like diethyl ether or DCM.

• Acid Wash: Transfer the solution to a separatory funnel and wash with 1M hydrochloric acid (HCl). The amine will move to the aqueous layer as the hydrochloride salt. Repeat the acid wash 2-3 times.

• Separation: Combine the aqueous layers. The organic layer containing neutral impurities can be discarded.

• Basification: Cool the combined aqueous layer in an ice bath and slowly add 6M sodium hydroxide (NaOH) with stirring until the solution is strongly basic (pH > 12), liberating the free amine.

• Final Extraction: Extract the free amine from the aqueous layer with fresh diethyl ether (3 times).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and carefully remove the solvent under reduced pressure to yield the purified N-Octyl-D17-amine.

Experimental Protocol 4: Final Purification via Fractional Distillation

Rationale: Distillation is an effective method for purifying liquids on a larger scale, separating compounds based on differences in boiling points. N-octylamine has a boiling point of approximately 175-177°C, making it amenable to distillation to remove less volatile or more volatile impurities.[6]

Step-by-Step Methodology:

• Setup: Assemble a fractional distillation apparatus. Ensure all glassware is dry.

• Distillation: Place the amine from the acid-base extraction into the distillation flask with a few boiling chips. Heat the flask gently.

• Fraction Collection: Discard any initial forerun and collect the fraction that distills at the boiling point of n-octylamine (approx. 175-177°C at atmospheric pressure). The boiling point will be lower under vacuum.

Part 3: Analytical Characterization

Validating Identity and Purity

Rigorous analytical characterization is non-negotiable to confirm the successful synthesis and purification of N-Octyl-D17-amine. A combination of spectroscopic and chromatographic techniques is essential to verify the molecular structure, determine the level of deuterium incorporation, and assess chemical purity.[7] No single technique can provide the complete picture; therefore, an orthogonal approach is required.[8]

Caption: Analytical workflow for N-Octyl-D17-amine.

Technique 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for confirming the site and extent of deuterium incorporation.[9]

• ¹H-NMR (Proton NMR): The primary role of ¹H-NMR in this context is to confirm the absence of signals corresponding to the octyl chain protons. A successful synthesis will yield a spectrum showing only residual solvent peaks and perhaps a very small, integrated signal for any remaining, non-exchanged protons.

• ²H-NMR (Deuterium NMR): This technique directly observes the deuterium nuclei. The ²H-NMR spectrum should show signals corresponding to the chemical shifts where the protons of the octyl chain would normally appear, providing definitive proof of deuteration at those positions.[1]

Technique 2: Mass Spectrometry (MS)

MS provides unambiguous confirmation of the molecular weight and allows for the calculation of isotopic purity.[10]

• GC-MS or LC-MS: The mass spectrum will show the molecular ion peak corresponding to the fully deuterated compound. For N-Octyl-D17-amine (C₈D₁₇NH₂), the expected monoisotopic mass will be significantly higher than that of its non-deuterated counterpart (C₈H₁₉NH₂). By analyzing the isotopic distribution of the molecular ion cluster, the percentage of deuteration can be accurately calculated.[1]

Technique 3: Gas Chromatography (GC)

GC is an excellent tool for assessing the chemical purity of the final product.

• GC with Flame Ionization Detection (GC-FID): By running the purified sample on a GC, one can separate the main product from any volatile impurities. The relative peak areas provide a quantitative measure of the chemical purity, typically expressed as a percentage.

Analysis Type	Expected Result for N-Octyl-D17-amine	Purpose
¹H-NMR	Absence of signals in the ~0.8-2.7 ppm range	Confirm removal of protons from the alkyl chain.
²H-NMR	Presence of broad signals corresponding to the deuterated alkyl chain.[1]	Directly confirm the presence and location of deuterium.
Mass Spec (ESI+)	[M+H]⁺ peak at m/z ≈ 149.3	Verify correct molecular weight and high isotopic enrichment.[4]
GC-FID	Single major peak (>99% area)	Quantify chemical purity and detect volatile impurities.

Table 2: Summary of Expected Analytical Data for Characterization.

Conclusion

The synthesis, purification, and characterization of N-Octyl-D17-amine require a systematic and meticulous approach. The synthetic route via the reduction of a deuterated amide intermediate provides a reliable method for achieving high isotopic incorporation. Subsequent purification using a combination of acid-base extraction and distillation or chromatography is essential for obtaining a high-purity product. Finally, the use of orthogonal analytical techniques—NMR for structural verification, mass spectrometry for isotopic confirmation, and chromatography for purity assessment—is paramount to validate the final product. This guide provides the foundational protocols and scientific rationale necessary for researchers to confidently produce and verify high-quality N-Octyl-D17-amine for advanced research applications.

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An In-depth Technical Guide to the Synthesis of Deuterated N-octylamine

Introduction: The Significance of Deuterium-Labeled N-octylamine in Advanced Research

Deuterated N-octylamine, a stable isotope-labeled variant of the eight-carbon primary amine, serves as a critical tool for researchers, scientists, and drug development professionals. The substitution of hydrogen with its heavier, non-radioactive isotope, deuterium, imparts unique physicochemical properties that are leveraged in a multitude of advanced analytical and therapeutic applications.

In the pharmaceutical industry, selective deuteration can significantly alter the metabolic fate of a drug molecule.[1] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a kinetic isotope effect that can slow down metabolic processes, particularly those mediated by cytochrome P450 enzymes.[1] This can enhance a drug's pharmacokinetic profile, leading to improved efficacy and potentially reduced dosing frequency. For primary amines like N-octylamine, deuteration at the α-carbon position can be particularly effective in mitigating oxidative deamination, a common metabolic pathway.[1]

Beyond pharmacology, deuterated N-octylamine is invaluable in mass spectrometry-based quantitative analysis, where it serves as an ideal internal standard.[2] Its chemical behavior is nearly identical to the unlabeled analyte, but its increased mass allows for clear differentiation, enabling precise quantification in complex biological matrices. Furthermore, in the field of materials science, particularly in neutron scattering studies, deuterium-labeled compounds are essential for contrast variation, which allows for the detailed structural elucidation of organic materials and biological membranes.[3][4][5]

This guide provides a comprehensive overview of the primary synthetic methodologies for preparing deuterated N-octylamine, offering detailed, field-proven protocols and an analysis of the causal factors influencing experimental choices.

Core Synthesis Methodologies: A Comparative Overview

The synthesis of deuterated N-octylamine can be approached through several strategic pathways. The choice of method is often dictated by the desired level and position of deuteration, scalability, and the availability of starting materials and reagents. The three principal methods discussed herein are:

• Synthesis from a Deuterated Amide Precursor: A robust method for achieving high levels of deuteration along the alkyl chain.

• Reductive Amination of Octanal: A versatile one-pot reaction to introduce deuterium at the α-position to the nitrogen atom.

• Direct Catalytic Hydrogen-Deuterium (H-D) Exchange: An atom-economical approach for the selective deuteration of a pre-existing amine.

The following table provides a high-level comparison of these methodologies:

Methodology	Primary Deuteration Site(s)	Typical Deuterium Source	Key Advantages	Potential Challenges	Typical Yield	Isotopic Purity
From Deuterated Amide	Alkyl chain (excluding α-position with LiAlH4)	D₂O (for amide synthesis)	High deuteration of the alkyl chain, suitable for large-scale synthesis.[3][5]	Does not deuterate the α-position or the NH₂ group with standard reagents.[3][6]	High (~92% for reduction step)[3]	~60% (chain deuteration)[3]
Reductive Amination	α-position to nitrogen	NaBD₄, LiAlD₄	Direct, one-pot synthesis; good for α-deuteration.[2][7]	Requires pyrophoric deuterated reducing agents; control of over-alkylation.[7]	Moderate to High	High at α-position
Catalytic H-D Exchange	α-position to nitrogen	D₂O	Atom-economical; uses an inexpensive deuterium source.[8]	May require specialized catalysts; potential for side reactions.	Varies with catalyst	High at α-position

Method 1: Synthesis from a Deuterated Amide Precursor

This method relies on the initial deuteration of a suitable precursor, n-octanamide, followed by its reduction to the target amine. This approach is particularly effective for incorporating deuterium along the carbon backbone of the molecule. A notable advantage is the potential for large-scale production.[3][5]

Chemical Rationale and Strategy

The core of this strategy is a two-step process. First, n-octanamide is subjected to catalytic H-D exchange in the presence of heavy water (D₂O) to produce deuterated n-octanamide. The amide is then reduced to the corresponding primary amine. The choice of reducing agent in the second step is critical. While lithium aluminum hydride (LiAlH₄) is effective, it will introduce protons at the α-position. For deuteration at the α-position as well, a deuterated reducing agent such as lithium aluminum deuteride (LiAlD₄) would be necessary.[3]

Experimental Workflow: Amide-Based Synthesis

Caption: Workflow for the synthesis of deuterated N-octylamine from n-octanamide.

Detailed Experimental Protocol

Step 1: Synthesis of Deuterated n-Octanamide [3][9]

• In a high-pressure reactor, combine n-octanamide, D₂O, and a suitable catalyst (e.g., platinum on carbon).

• Purge the reactor with an inert gas (e.g., Argon) and seal.

• Heat the mixture to 180°C and stir continuously for 48 hours.

• After cooling to room temperature, filter the mixture to remove the catalyst.

• Evaporate the filtrate to dryness under reduced pressure to yield deuterated n-octanamide.

Step 2: Reduction to Deuterated N-octylamine [3][9]

• Dissolve the deuterated n-octanamide in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Slowly add a solution of lithium aluminum hydride (1.0 M in THF) dropwise to the amide solution with stirring.

• Heat the reaction mixture to 70°C for 3 hours.

• Cool the mixture in an ice bath and cautiously quench the reaction by the slow addition of cold water.

• Extract the product with diethyl ether (3 x 30 mL).

• Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to yield deuterated N-octylamine.

Method 2: Reductive Amination of Octanal

Reductive amination is a cornerstone of amine synthesis, offering a direct route from a carbonyl compound to an amine in a single pot.[10] For the synthesis of deuterated N-octylamine, this method is particularly advantageous for site-selective deuterium incorporation at the α-carbon.

Chemical Rationale and Strategy

This reaction proceeds via the initial formation of an imine intermediate from the condensation of octanal and a nitrogen source (e.g., ammonia or an ammonium salt). This imine is then reduced in situ by a deuterated reducing agent. The choice of reducing agent is critical for the success of the deuteration. Sodium borodeuteride (NaBD₄) and lithium aluminum deuteride (LiAlD₄) are common choices that deliver a deuterium atom to the imine carbon, resulting in the desired α-deuterated amine.[2][7] The use of a milder reducing agent like sodium cyanoborohydride in a deuterated solvent can also be effective and offers greater functional group tolerance.[7]

Reaction Mechanism: Reductive Amination

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An In-depth Technical Guide to the Physical Characteristics of N-Octyl-D17-amine

Abstract

This technical guide provides a comprehensive overview of the physical characteristics of N-Octyl-D17-amine (CAS No. 1173022-14-4), a deuterated isotopologue of n-octylamine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available data with established scientific principles to offer a practical and in-depth resource. The guide covers known and estimated physical properties, outlines detailed experimental protocols for their determination, and discusses the influence of deuteration on these characteristics. By integrating theoretical understanding with practical methodologies, this guide aims to serve as an essential reference for the effective handling, characterization, and application of N-Octyl-D17-amine in scientific research.

Introduction: The Significance of N-Octyl-D17-amine in Research

N-Octyl-D17-amine is the perdeuterated form of the primary aliphatic amine, n-octylamine. The substitution of hydrogen atoms with their heavier isotope, deuterium, imparts unique properties to the molecule, making it an invaluable tool in various scientific disciplines.[1][2][3] Primarily, its application in neutron scattering studies is noteworthy, where the difference in neutron scattering cross-sections between protium and deuterium allows for contrast variation techniques, providing detailed insights into the structure and dynamics of molecular systems.[1][2][3]

Beyond neutron scattering, deuterated compounds are increasingly utilized in pharmaceutical and metabolic research. The C-D bond is stronger than the C-H bond, which can lead to a kinetic isotope effect. This effect can alter the rate of metabolic processes, potentially enhancing the pharmacokinetic profiles of drug candidates by increasing their metabolic stability.[4] Understanding the fundamental physical characteristics of N-Octyl-D17-amine is therefore crucial for its effective application and for the interpretation of experimental results.

This guide provides a detailed examination of these properties, grounded in both empirical data where available and well-established physicochemical principles.

Molecular Structure and Core Identifiers

A foundational understanding of the molecular structure is paramount to interpreting the physical properties of N-Octyl-D17-amine.

Caption: Chemical Structure of N-Octyl-D17-amine.

Table 1: Core Identifiers for N-Octyl-D17-amine

Identifier	Value	Source
Chemical Name	N-Octyl-D17-amine	-
Synonyms	Octylamine-d17, Perdeutero-n-octylamine	-
CAS Number	1173022-14-4	-
Molecular Formula	C₈D₁₇H₂N	-
Molecular Weight	146.34 g/mol	Calculated
Deuteration Purity	Typically ~60% as synthesized	[1][2][3]

Physical Properties: Known and Estimated Values

Directly measured physical properties for N-Octyl-D17-amine are not extensively documented. However, we can infer and estimate these properties based on the well-characterized non-deuterated analogue, n-octylamine, and the known effects of deuteration.

The Impact of Deuteration on Physical Properties

The substitution of hydrogen with deuterium results in a greater molecular mass, which can influence intermolecular forces and, consequently, the bulk physical properties of a substance. Generally, deuteration leads to:

• Increased Molecular Weight: This is the most direct consequence.

• Higher Boiling and Melting Points: The increased mass leads to a slight increase in the strength of van der Waals forces, often resulting in higher phase transition temperatures.[5][6]

• Increased Density: With a higher mass packed into a similar molecular volume, the density of a deuterated compound is expected to be greater than its protiated counterpart.

• Altered Solubility: While often a minor effect, changes in intermolecular interactions due to deuteration can slightly modify solubility in various solvents.

Tabulated Physical Properties

The following table summarizes the known and estimated physical properties of N-Octyl-D17-amine. Values for n-octylamine are provided for comparison.

Table 2: Physical Characteristics of N-Octyl-D17-amine and n-Octylamine

Property	N-Octyl-D17-amine (Estimated)	n-Octylamine (CAS 111-86-4)
Appearance	Colorless to pale yellow liquid	Colorless to yellow liquid with an amine-like odor[7]
Odor	Ammoniacal, fishy	Strong fishy, ammonia-like odor[7]
Molecular Weight	146.34 g/mol	129.24 g/mol [7]
Density	~0.80 g/mL at 25 °C	0.782 g/mL at 25 °C[7]
Boiling Point	~176-178 °C	175-177 °C[7]
Melting Point	~-4 to 0 °C	-5 to -1 °C[7]
Solubility in Water	Slightly soluble	0.2 g/L (25 °C)[7]
Solubility in Organic Solvents	Soluble in alcohols, ethers, and hydrocarbons	Miscible with most common organic solvents[8]

Experimental Protocols for Physical Characterization

To ensure the scientific integrity of research, the physical properties of N-Octyl-D17-amine should be determined empirically. This section outlines standard, self-validating protocols for characterizing these properties.

Determination of Density

The density of a liquid can be accurately determined using several established methods. The choice of method may depend on the required accuracy and the viscosity of the liquid.

Protocol: Density Determination using an Oscillating U-tube Densitometer

This method is highly accurate and requires a small sample volume. It is suitable for liquids with a dynamic viscosity below 5 Pa·s.[9][10]

• Calibration: Calibrate the instrument with two reference standards of known density that bracket the expected density of N-Octyl-D17-amine. Ultrapure water and a certified density standard are recommended.

• Sample Preparation: Ensure the sample is free of air bubbles and particulates.

• Measurement: Introduce the sample into the oscillating U-tube. The instrument measures the change in the resonant frequency of the tube, which is directly related to the density of the sample.

• Temperature Control: Maintain a constant and accurately measured temperature (e.g., 25.0 ± 0.1 °C) throughout the measurement, as density is temperature-dependent.

• Replicates: Perform at least three independent measurements to ensure reproducibility and report the mean and standard deviation.

Caption: Workflow for Density Determination.

Determination of Boiling Point

The boiling point is a critical indicator of a substance's volatility.

Protocol: Boiling Point Determination via Ebulliometry

• Apparatus: Assemble a standard distillation apparatus with a heating mantle, a round-bottom flask, a condenser, and a calibrated thermometer or thermocouple placed at the vapor-liquid equilibrium point.

• Sample Addition: Place a small volume of N-Octyl-D17-amine and a few boiling chips into the flask.

• Heating: Gently heat the sample to a steady boil.

• Equilibrium: Record the temperature at which the vapor and liquid phases are in equilibrium, indicated by a stable temperature reading during distillation.

• Pressure Correction: Record the ambient atmospheric pressure and, if necessary, correct the observed boiling point to standard pressure (101.325 kPa) using the Clausius-Clapeyron equation or a standard nomograph.

Determination of Solubility

Solubility is a key parameter for formulation and reaction condition selection.

Protocol: Qualitative and Semi-Quantitative Solubility Determination

This protocol provides a systematic approach to determining solubility in various solvents.[11][12][13][14][15]

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, diethyl ether, hexane).

• Sample Preparation: In a series of small, sealed vials, add a known mass (e.g., 10 mg) of N-Octyl-D17-amine.

• Solvent Addition: To each vial, add a measured volume (e.g., 1 mL) of the selected solvent.

• Equilibration: Agitate the vials at a constant temperature for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Observation: Visually inspect each vial for the presence of undissolved solute.

• Classification:

  • Soluble: No visible undissolved solute.

  • Slightly Soluble: A small amount of undissolved solute remains.

  • Insoluble: The majority of the solute remains undissolved.

• Semi-Quantitative Analysis (Optional): For soluble samples, incrementally add more solute until saturation is reached to determine an approximate solubility limit.

Caption: Solubility Determination Workflow.

Spectral Properties: A Fingerprint of N-Octyl-D17-amine

Spectroscopic techniques provide invaluable information about the molecular structure and isotopic composition of N-Octyl-D17-amine.

Mass Spectrometry (MS)

Mass spectrometry is a definitive technique for confirming the molecular weight and assessing the degree of deuteration.[16][17][18][19][20]

• Expected Molecular Ion Peak: In an electron ionization (EI) mass spectrum, the molecular ion peak (M+) for N-Octyl-D17-amine is expected at m/z = 146.34.

• Isotopic Distribution: The mass spectrum will exhibit a cluster of peaks around the molecular ion, corresponding to the natural abundance of ¹³C and any incomplete deuteration. Analysis of the isotopic pattern allows for the calculation of the deuteration enrichment.[1][2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and confirming the positions of deuterium atoms.

• ¹H NMR: The proton NMR spectrum of N-Octyl-D17-amine is expected to be simplified compared to its non-deuterated counterpart. The signals corresponding to the deuterated positions will be absent or significantly reduced in intensity. The remaining signals will be from the amine protons (-NH₂) and any residual protons on the alkyl chain.[21]

• ²H NMR: Deuterium NMR will show signals at chemical shifts corresponding to the positions of the deuterium atoms, providing direct evidence of deuteration.[22]

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for each of the eight carbon atoms. The signals for deuterated carbons will appear as multiplets due to C-D coupling, and their relaxation times will be altered.

Safety and Handling

While a specific Safety Data Sheet (SDS) for N-Octyl-D17-amine is not widely available, the safety precautions for n-octylamine should be followed as a minimum standard. n-Octylamine is classified as corrosive, toxic if swallowed or in contact with skin, and harmful if inhaled.[7][23][24][25]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and acids.[7][24][25]

Conclusion

This technical guide has provided a detailed overview of the physical characteristics of N-Octyl-D17-amine, a crucial deuterated compound in modern scientific research. By combining available data with established principles and outlining robust experimental protocols, this document serves as a comprehensive resource for scientists and researchers. The provided methodologies for determining density, boiling point, solubility, and spectral properties offer a framework for the rigorous characterization of this and other deuterated molecules. A thorough understanding of these fundamental properties is essential for the successful design and interpretation of experiments, ultimately enabling the full potential of N-Octyl-D17-amine to be realized in fields ranging from materials science to drug discovery.

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An In-depth Technical Guide to N-Octyl-d17-amine: Properties, Synthesis, and Applications in Advanced Research

For researchers, scientists, and professionals in drug development, the use of isotopically labeled compounds is a cornerstone of modern analytical and metabolic studies. Among these, deuterated molecules play a pivotal role. This guide provides a comprehensive overview of N-Octyl-d17-amine, a deuterated form of n-octylamine, detailing its molecular characteristics, synthesis, and critical applications.

Core Physicochemical Properties of N-Octyl-d17-amine

N-Octyl-d17-amine is a saturated primary amine where the 17 hydrogen atoms of the octyl group have been replaced with deuterium isotopes. This isotopic substitution is key to its utility in various scientific applications, primarily by altering its mass without significantly changing its chemical properties.

Property	Value	Source
Chemical Formula	C₈H₂D₁₇N	[1]
Molecular Weight	146.34 g/mol (approx.)
Standard Compound	n-Octylamine (C₈H₁₉N)	[2]
Standard MW	129.24 g/mol	[2]
Appearance	Typically a clear, colorless liquid	[2]
Odor	Ammoniacal	[2]

The primary difference between N-Octyl-d17-amine and its non-deuterated counterpart, n-octylamine, is its increased molecular weight due to the presence of 17 deuterium atoms. This mass difference is fundamental to its application as an internal standard in mass spectrometry-based analyses.

Synthesis and Isotopic Labeling

The synthesis of deuterated amines like N-Octyl-d17-amine is a specialized process. A common approach involves the reduction of a corresponding amide using a deuterated reducing agent. This ensures the incorporation of deuterium atoms into the alkyl chain.

A general workflow for the synthesis of deuterated n-octylamine has been developed, which can be adapted for large-scale production for neutron research purposes.[3] This method uses an amide as a starting material.[3] While the specific details of this proprietary synthesis can vary, the general principle is outlined below.

Illustrative Synthetic Workflow

Caption: Generalized workflow for the synthesis of N-Octyl-d17-amine.

General Synthetic Protocol

• Starting Material Preparation: Octanamide is prepared from octanoic acid or its derivatives.

• Reduction: The octanamide is dissolved in a suitable anhydrous solvent (e.g., diethyl ether, THF). A deuterated reducing agent, such as lithium aluminum deuteride (LiAlD₄), is added portion-wise under an inert atmosphere (e.g., argon or nitrogen) and typically at reduced temperature to control the reaction.

• Reaction Monitoring: The progress of the reaction is monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the complete conversion of the amide.

• Quenching and Work-up: Once the reaction is complete, the excess reducing agent is carefully quenched. An aqueous work-up is then performed to isolate the amine.

• Purification: The crude product is purified, often by distillation or column chromatography, to yield pure N-Octyl-d17-amine.

• Characterization: The final product's identity and isotopic purity are confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Applications in Research and Drug Development

The primary utility of N-Octyl-d17-amine stems from its isotopic labeling. Amines, in general, are crucial in the pharmaceutical industry as they are found in a vast number of active pharmaceutical ingredients (APIs) and are key building blocks in drug synthesis.[4][5] They play a significant role in enhancing the solubility, bioavailability, and efficacy of drugs.[4]

Use as an Internal Standard

In quantitative analysis, particularly in pharmacokinetic and metabolic studies, an internal standard is essential for accurate and precise measurements. N-Octyl-d17-amine is an ideal internal standard for the analysis of n-octylamine or structurally similar compounds for the following reasons:

• Co-elution: It has nearly identical chromatographic behavior to the non-deuterated analyte, meaning it will elute at the same time in LC or GC systems.

• Mass Shift: It is easily distinguished from the analyte by a mass spectrometer due to its higher mass.

• Similar Ionization Efficiency: It behaves similarly to the analyte in the ion source of the mass spectrometer, which corrects for variations in instrument response.

Workflow: Use in a Pharmacokinetic Study

Caption: Workflow for a typical pharmacokinetic study using N-Octyl-d17-amine.

Metabolic Fate and Kinetic Isotope Effect Studies

Deuteration can also be used to study the metabolic fate of drugs. By replacing hydrogen with deuterium at sites of metabolic activity, the rate of metabolism can be slowed down (the kinetic isotope effect). This allows researchers to identify metabolites and better understand the metabolic pathways of a drug. While the alkyl chain of octylamine is less likely to be the primary site of metabolism compared to the amine group, deuteration can still be valuable in ruling out or confirming specific metabolic transformations.

Analytical Characterization

The purity and isotopic enrichment of N-Octyl-d17-amine must be rigorously confirmed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a common technique for the analysis of volatile amines.

Protocol for GC-MS Analysis:

• Derivatization (Optional but Recommended): To improve chromatographic peak shape and thermal stability, the amine can be derivatized. Common derivatizing agents for amines include trifluoroacetic anhydride (TFAA) or N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).

• GC Separation: The derivatized or underivatized sample is injected into a GC equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

• MS Detection: The mass spectrometer is operated in electron ionization (EI) mode. The mass spectrum will show a molecular ion peak corresponding to the deuterated compound, allowing for confirmation of its identity and isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The absence of signals in the region corresponding to the octyl protons confirms a high level of deuteration. Residual proton signals can be used to quantify the isotopic purity.

• ²H NMR (Deuterium NMR): This technique can be used to directly observe the deuterium nuclei, confirming their presence and position in the molecule.

• ¹³C NMR: The carbon signals will show coupling to deuterium instead of hydrogen, resulting in characteristic multiplets.

Safety and Handling

N-Octyl-d17-amine should be handled with the same precautions as n-octylamine. It is a corrosive and flammable liquid with an ammonia-like odor.[2] Appropriate personal protective equipment (PPE), such as gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

Conclusion

N-Octyl-d17-amine is a valuable tool for researchers in the pharmaceutical and chemical sciences. Its primary application as an internal standard in mass spectrometry-based bioanalysis allows for accurate and precise quantification of n-octylamine and related compounds. The principles of its synthesis and application are extendable to a wide range of deuterated standards, underscoring the importance of isotopic labeling in modern drug discovery and development.

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An In-depth Technical Guide to N-Octyl-D17-amine (CAS Number: 1173022-14-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Deuteration in Advanced Analytical and Pharmacokinetic Studies

N-Octyl-D17-amine is the deuterated analogue of the primary aliphatic amine, n-octylamine. In this isotopically labeled form, all seventeen hydrogen atoms on the octyl chain have been replaced by deuterium. This substitution of hydrogen with its heavier, stable isotope imparts a significant increase in molecular weight without altering the fundamental chemical properties of the molecule. This characteristic makes N-Octyl-D17-amine an invaluable tool in modern research and development, particularly in the realms of mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and pharmacokinetic studies. Its primary utility lies in its application as an internal standard for the quantification of n-octylamine or structurally related compounds in complex biological matrices.

Amines, as a class of organic compounds, are characterized by the presence of a nitrogen atom with a lone pair of electrons, rendering them basic and nucleophilic.[1] N-octylamine, with its eight-carbon chain, exhibits properties of both a weak base and a surfactant, finding use in a variety of industrial applications, including as a corrosion inhibitor, emulsifier, and in the synthesis of pharmaceuticals and pesticides.[2][3] The introduction of deuterium into the molecule does not significantly alter these chemical properties but provides a distinct mass signature that is crucial for its use in sensitive analytical methodologies.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of N-Octyl-D17-amine are largely extrapolated from its non-deuterated counterpart, n-octylamine. The primary difference lies in the molecular weight, which is increased by the mass of seventeen deuterium atoms. This mass difference is the cornerstone of its utility as an internal standard in mass spectrometry.

Property	n-Octylamine (CAS 111-86-4)	N-Octyl-D17-amine (Estimated)
Molecular Formula	C₈H₁₉N[4]	C₈H₂D₁₇N
Molecular Weight	129.24 g/mol [4]	~146.35 g/mol
Appearance	Colorless to yellow liquid with an ammonia-like odor[2][4]	Colorless to yellow liquid with an ammonia-like odor
Boiling Point	178-180 °C[4]	Slightly higher than n-octylamine
Density	~0.782 g/mL[2]	Slightly higher than n-octylamine
Solubility	Insoluble in water, miscible with most organic solvents[2][4]	Insoluble in water, miscible with most organic solvents
pKa	~10.65	~10.65

Synthesis of Deuterated n-Octylamine: Methodologies and Considerations

The synthesis of deuterated amines can be approached through various methods, with the choice of strategy often depending on the desired level of deuteration and the starting materials available. One common approach involves the reduction of amides using a deuterated reducing agent.

A published method for the synthesis of deuterated n-octylamine utilizes a deuterated amide as a starting material.[5] While this particular study did not achieve full deuteration of the alkyl chain, the principles can be adapted for the synthesis of N-Octyl-D17-amine. A generalized synthetic workflow is outlined below:

Caption: A generalized workflow for the synthesis of N-Octyl-D17-amine.

Step-by-Step Experimental Protocol (Illustrative)

• Acid Chloride Formation: Perdeuterated octanoic acid is reacted with a chlorinating agent, such as thionyl chloride (SOCl₂), to form perdeuterated octanoyl chloride. This reaction is typically performed in an inert solvent under anhydrous conditions.

• Amidation: The resulting perdeuterated octanoyl chloride is then carefully reacted with ammonia (NH₃) to yield perdeuterated octanamide. This step is often carried out at low temperatures to control the exothermic reaction.

• Reduction: The final and critical step is the reduction of the perdeuterated octanamide to N-Octyl-D17-amine. A powerful deuterated reducing agent, such as lithium aluminum deuteride (LiAlD₄), is typically employed in an anhydrous ethereal solvent like diethyl ether or tetrahydrofuran (THF).

Causality in Experimental Choices: The use of a deuterated reducing agent in the final step is crucial to ensure the amine group's hydrogens are also deuterium, if desired. However, for N-Octyl-D17-amine, the primary focus is on the deuteration of the octyl chain, which is achieved by starting with a perdeuterated precursor. The choice of a strong reducing agent like LiAlD₄ is necessary for the efficient conversion of the amide to the amine.

Applications in Research and Drug Development

The primary and most significant application of N-Octyl-D17-amine is as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis.[6]

The Role of Internal Standards in LC-MS

In drug metabolism and pharmacokinetic (DMPK) studies, researchers need to accurately measure the concentration of a drug or its metabolites in biological samples like plasma, urine, or tissue homogenates. These matrices are complex and can introduce variability during sample preparation and analysis. An internal standard (IS) is a compound that is added in a known quantity to every sample before processing. By comparing the detector response of the analyte to the response of the IS, variations in sample extraction, injection volume, and instrument response can be corrected for, leading to more accurate and precise quantification.[6]

Why N-Octyl-D17-amine is an Ideal Internal Standard:

• Co-elution: It has nearly identical chromatographic behavior to n-octylamine, meaning they will elute at the same time from the liquid chromatography column. This is crucial for compensating for matrix effects that can occur at specific retention times.[6]

• Distinct Mass: Its mass is significantly different from the non-deuterated form, allowing for easy differentiation by the mass spectrometer.

• Chemical Identity: It shares the same chemical properties, ensuring it behaves similarly during sample extraction and ionization.

Caption: Workflow for bioanalysis using a deuterated internal standard.

Detailed Experimental Protocol: Quantification of n-Octylamine in Plasma using LC-MS/MS with N-Octyl-D17-amine as an Internal Standard

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of n-octylamine in a suitable organic solvent (e.g., methanol).

  • Serially dilute the stock solution to create calibration standards at various concentrations.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

  • Prepare a stock solution of N-Octyl-D17-amine (internal standard) in the same solvent.

• Sample Preparation:

  • To 100 µL of plasma sample, calibration standard, or QC, add 10 µL of the N-Octyl-D17-amine internal standard solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex the samples for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Use a C18 reverse-phase column with a gradient elution of water and acetonitrile, both containing a small amount of formic acid to promote ionization.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific mass-to-charge ratio (m/z) transitions for both n-octylamine and N-Octyl-D17-amine (Selected Reaction Monitoring - SRM).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of n-octylamine to N-Octyl-D17-amine against the concentration of the calibration standards.

  • Determine the concentration of n-octylamine in the plasma samples and QCs by interpolating their peak area ratios from the calibration curve.

Conclusion: A Critical Tool for Precision in a Demanding Field

N-Octyl-D17-amine, while a structurally simple molecule, represents a sophisticated and essential tool for modern analytical science. Its utility as an internal standard in LC-MS and other techniques provides the accuracy and precision required for drug development, metabolic research, and environmental analysis. The principles of its synthesis and application are foundational to the broader use of stable isotope-labeled compounds in achieving reliable and reproducible scientific data. As analytical instrumentation continues to advance in sensitivity, the demand for high-purity deuterated standards like N-Octyl-D17-amine will undoubtedly continue to grow.

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• Google Patents. (n.d.). Synthetic method of n-octylamine.

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• Loyo-Rosales, J. E., Schmitz-Afonso, I., Rice, C. P., & Torrents, A. (2003). Analysis of octyl- and nonylphenol and their ethoxylates in water and sediments by liquid chromatography/tandem mass spectrometry. Analytical Chemistry, 75(18), 4811–4817. Retrieved from [Link]

• Ruterbories, K. J., et al. (2020). A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory. Journal of Pharmaceutical and Biomedical Analysis, 191, 113578. Retrieved from [Link]

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• Akutsu-Suyama, K., Ueda, M., Shibayama, M., Ishii, K., & Nishi, N. (2015). Effective Synthesis of Deuterated n-Octylamine and Its Analogues. EPJ Web of Conferences, 83, 02001. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Perspective on Emerging Mass Spectrometry Technologies for Comprehensive Lipid Structural Elucidation. Retrieved from [Link]

• MDPI. (n.d.). Green Pathways: Enhancing Amine Synthesis Using Deep Eutectic Solvents. Retrieved from [Link]

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A Technical Guide to the Determination of Isotopic Purity for N-Octyl-D17-amine

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the critical evaluation of isotopic purity for N-Octyl-D17-amine. As a heavily deuterated internal standard, the accuracy of its isotopic composition is paramount for the integrity of quantitative bioanalytical studies. This document outlines the fundamental importance of isotopic purity, details the primary analytical methodologies—High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy—and provides validated, step-by-step protocols for their application. The causality behind experimental choices is explained to empower users not just to execute, but to understand and troubleshoot the validation process.

The Imperative of Isotopic Purity in Bioanalysis

N-Octyl-D17-amine serves as a vital tool in pharmacokinetic (PK) and drug metabolism (DMPK) studies, primarily as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography-mass spectrometry (LC-MS) analysis.[1][2][3] The underlying principle of using a SIL-IS is that it behaves nearly identically to the non-labeled analyte during sample extraction, chromatography, and ionization.[3][4] By adding a known quantity of the SIL-IS to a sample, it can correct for variability and matrix effects, ensuring accurate quantification of the target analyte.[5]

The validity of this entire approach hinges on the isotopic purity of the SIL-IS. High isotopic purity ensures that the signal from the internal standard is distinct and does not interfere with the signal of the analyte. Conversely, significant isotopic impurities, such as the presence of unlabeled (D0) or partially labeled (D1-D16) species, can compromise assay accuracy and precision. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have stringent guidelines for bioanalytical method validation that underscore the need for well-characterized reagents.[6][7][8][9]

Key Definitions:

• Isotopic Enrichment: Refers to the percentage of deuterium at a specific labeled position in the molecule.[10]

• Isotopic Purity (or Species Abundance): Refers to the percentage of the total molecular population that has the desired, fully deuterated composition (i.e., D17).[10]

Core Analytical Techniques for Purity Determination

The characterization of N-Octyl-D17-amine is a multi-faceted process that relies on complementary analytical techniques. A combination of High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy is the industry-standard strategy to confirm both isotopic enrichment and structural integrity.[11]

• Mass Spectrometry (MS): Provides a direct measurement of the mass-to-charge ratio (m/z) of the molecule, allowing for the separation and quantification of different isotopologues (molecules differing only in their isotopic composition).[10][12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed structural information. ¹H NMR is used to quantify the absence of protons at labeled sites, while ²H NMR directly confirms the presence and location of deuterium atoms.[14][15][16]

Methodology I: High-Resolution Mass Spectrometry (HRMS)

3.1. Rationale and Causality

HRMS, particularly using Quadrupole Time-of-Flight (Q-TOF) or Orbitrap analyzers, is the preferred method for isotopic purity analysis due to its ability to resolve ions with very small mass differences.[17][18][19] This high resolving power is essential to distinguish the D17 isotopologue of N-Octyl-D17-amine from its D16 counterpart, which differ by only ~1.006 Da. Standard quadrupoles may lack the resolution to baseline separate these peaks, leading to inaccurate purity calculations.[17]

The experiment is designed to measure the relative abundance of all isotopologues present in the sample. By comparing the ion intensity of the desired D17 species to the sum of intensities of all related species (D0 through D17), a precise isotopic purity value can be calculated.[12][13]

3.2. Experimental Protocol: HRMS Analysis

This protocol is designed as a self-validating system by first analyzing the unlabeled standard.

• System Suitability and Calibration:

  • Calibrate the HRMS instrument according to the manufacturer's specifications to ensure high mass accuracy (< 5 ppm).

  • Prepare a solution of the unlabeled N-Octylamine standard. Infuse or inject this sample to establish its retention time, exact mass, and fragmentation pattern. This serves as the baseline reference.

• Sample Preparation:

  • Prepare a stock solution of N-Octyl-D17-amine at approximately 1 mg/mL in a suitable solvent (e.g., Methanol or Acetonitrile).

  • Create a dilute solution (e.g., 1-10 µg/mL) for analysis. The concentration should be high enough to provide a strong signal for minor isotopic species but low enough to avoid detector saturation.[20]

• Data Acquisition:

  • Mode: Full Scan, Positive Ion Electrospray Ionization (ESI+).

  • Analyzer: High-resolution (e.g., >20,000 FWHM).

  • Mass Range: Scan a range that comfortably includes the protonated molecular ions of all expected isotopologues (e.g., m/z 120-160).

  • Acquire data for a minimum of 2-3 minutes (for infusion) or across the full chromatographic peak (for LC-MS) to ensure sufficient data points for averaging.

• Data Analysis and Purity Calculation:

  • Extract the mass spectrum corresponding to the N-Octyl-D17-amine signal.

  • Identify the peak for the protonated D17 species [M+H]⁺.

  • Identify and integrate the peak areas for all other isotopologues (D0 to D16).

  • Calculate isotopic purity using the following formula:

    • % Isotopic Purity = [ (Intensity of D17 Peak) / (Sum of Intensities of D0 to D17 Peaks) ] x 100

3.3. Data Presentation: Expected Isotopologue Distribution

The following table illustrates a hypothetical, high-purity batch of N-Octyl-D17-amine. The theoretical mass of the [M+H]⁺ ion for the unlabeled C₈H₁₉N is 130.1596. Each deuterium adds approximately 1.0063 Da.

Isotopologue	Theoretical m/z [M+H]⁺	Expected Relative Abundance (%)
D17	147.2667	> 98%
D16	146.2604	< 2%
D15	145.2541	< 0.5%
...	...	...
D0	130.1596	< 0.01%

3.4. Visualization: HRMS Workflow

Caption: Workflow for determining isotopic purity using HRMS.

Methodology II: Nuclear Magnetic Resonance (NMR) Spectroscopy

4.1. Rationale and Causality

While MS confirms the overall mass distribution, NMR provides orthogonal data confirming the location of deuterium incorporation and the degree of enrichment at each site.[11]

• ¹H NMR (Proton NMR): This technique is exceptionally sensitive for detecting residual protons.[14] In a highly deuterated sample like N-Octyl-D17-amine, the proton signals should be vanishingly small. By comparing the integral of any residual proton signals to that of a known, non-deuterated internal standard, one can calculate the overall percentage of deuteration.[10]

• ²H NMR (Deuterium NMR): This experiment directly observes the deuterium nuclei. It provides definitive proof of deuterium's presence and can confirm that labeling has occurred at the expected positions (i.e., all 17 C-H positions on the octyl chain).[15][16] It is less sensitive than ¹H NMR but is invaluable for structural confirmation.[14]

4.2. Experimental Protocol: NMR Analysis

• Sample Preparation:

  • For ¹H NMR: Accurately weigh ~5-10 mg of N-Octyl-D17-amine and a suitable internal standard (e.g., 1,3,5-trimethoxybenzene) into an NMR tube. Dissolve in a deuterated solvent that does not have signals in the region of interest (e.g., Chloroform-d). The standard provides a reference signal for quantification.

  • For ²H NMR: Dissolve ~10-20 mg of N-Octyl-D17-amine in a non-deuterated, protonated solvent (e.g., Chloroform). Using a protonated solvent prevents a large solvent deuterium signal from overwhelming the analyte signals.[15]

• Data Acquisition:

  • Instrument: High-field NMR spectrometer (e.g., 400 MHz or higher).

  • For ¹H NMR: Acquire a quantitative spectrum with a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time to ensure full signal recovery for accurate integration.

  • For ²H NMR: Acquire the spectrum using appropriate deuterium parameters. A longer acquisition time will be needed due to the lower sensitivity of the ²H nucleus.[15]

• Data Analysis and Interpretation:

  • ¹H NMR:

    • Integrate the reference signal from the internal standard and any residual proton signals from the N-Octyl-D17-amine.

    • Calculate the % Deuteration based on the relative integrals, accounting for the number of protons each signal represents. The formula is: % Deuteration = [1 - (Integral of residual ¹H signal / Integral of reference ¹H signal)] x 100 .[14]

  • ²H NMR:

    • Observe the chemical shifts of the deuterium signals. They should correspond to the expected shifts for an octyl chain.

    • The presence of signals confirms deuterium incorporation at those positions.

4.3. Visualization: NMR Comparative Workflow

Caption: Comparative workflow for ¹H and ²H NMR analysis.

Conclusion and Best Practices

The rigorous determination of isotopic purity for N-Octyl-D17-amine is not merely a quality control exercise; it is a prerequisite for generating reliable, reproducible, and regulatory-compliant bioanalytical data.[6] By employing a dual strategy of high-resolution mass spectrometry and multi-nuclear NMR spectroscopy, researchers can build a comprehensive and trustworthy profile of their internal standard. HRMS provides the quantitative distribution of isotopologues, while NMR confirms the structural integrity and degree of deuterium incorporation. Adherence to these validated protocols will ensure the highest level of scientific integrity in drug development and research.

References

• Title: Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry Source: Rapid Communications in Mass Spectrometry URL: [Link]

• Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR Source: Analytical Methods (RSC Publishing) URL: [Link]

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR Source: Journal of Labelled Compounds and Radiopharmaceuticals URL: [Link]

• Title: Quadrupole vs. Time-of-Flight: Choosing the Right Mass Spec for Your Lab Source: Persee General URL: [Link]

• Title: An introduction to quadrupole-time-of-flight mass spectrometry Source: Journal of Mass Spectrometry URL: [Link]

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A Guide to the Comprehensive Structural Elucidation of N-Octyl-D17-amine

Introduction: The Rationale for Deuteration and the Need for Rigorous Verification

N-Octyl-D17-amine is the isotopologue of n-octylamine where all 17 hydrogen atoms on the octyl chain have been replaced by deuterium. The strategic replacement of hydrogen with its heavier, stable isotope, deuterium, is a powerful tool in modern science. Deuterated compounds are critical for:

• Mechanistic Studies: Elucidating reaction pathways and enzyme mechanisms.

• Pharmacokinetics (PK): Intentionally slowing metabolic degradation at specific sites (the "Kinetic Isotope Effect"), potentially improving a drug's half-life and therapeutic profile.[1]

• Quantitative Analysis: Serving as ideal internal standards in mass spectrometry-based bioanalysis due to their near-identical chemical properties but distinct mass.

• Neutron Scattering: Providing contrast in studies of molecular structures and dynamics, an application for which deuterated amines are particularly valuable.[2]

The Orthogonal Analytical Workflow: A Strategy for Self-Validation

No single analytical technique can provide a complete picture of a deuterated molecule. An effective elucidation strategy relies on an orthogonal approach, where multiple, independent methods are used to cross-validate findings. Each technique interrogates different molecular properties, and their collective agreement provides a high degree of confidence in the final structure.

Our workflow is built on three pillars:

• Mass Spectrometry (MS): To determine the molecular weight, confirm the elemental formula, and probe fragmentation patterns that reveal the location of the deuterium labels.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To provide a detailed map of the carbon skeleton and directly observe the absence of protons and the presence of deuterons at specific positions.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups and confirm the replacement of C-H bonds with C-D bonds through characteristic vibrational frequencies.

The logical flow of this process is visualized below.

Caption: Integrated workflow for structural elucidation.

Mass Spectrometry: Confirming Isotopic Composition

Expertise & Causality: We begin with High-Resolution Mass Spectrometry (HRMS), typically using a soft ionization technique like Electrospray Ionization (ESI), to minimize initial fragmentation and clearly observe the molecular ion. This experiment immediately answers the most fundamental question: "Does the compound have the correct mass for the desired level of deuteration?"

Experimental Protocol: ESI-HRMS

• Sample Preparation: Prepare a dilute solution of N-Octyl-D17-amine (approx. 10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile containing 0.1% formic acid. The acid ensures the amine is protonated ([M+H]⁺), which is crucial for efficient ionization in positive ESI mode.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument.

• Acquisition Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Mass Range: Scan a range appropriate for the expected molecular ion (e.g., m/z 100-200).

  • Resolution: Set to >60,000 to enable accurate mass measurement and elemental formula determination.

  • Calibration: Ensure the instrument is calibrated immediately prior to analysis to achieve high mass accuracy (< 5 ppm).

• Tandem MS (MS/MS): Perform a product ion scan on the isolated [M+H]⁺ peak. Use Collisionally Activated Dissociation (CAD) or Higher-energy C-trap Dissociation (HCD) to induce fragmentation.[3]

Expected Data & Interpretation

The non-deuterated n-octylamine (C₈H₁₉N) has a monoisotopic mass of 129.1517 Da. For N-Octyl-D17-amine (C₈H₂D₁₇N), we replace 17 protons (1.0078 Da) with 17 deuterons (2.0141 Da).

• Expected Molecular Ion: The protonated molecular ion [M+H]⁺ should appear at m/z 147.2581. The high-resolution measurement allows the instrument's software to confirm the elemental composition as C₈H₃D₁₇N⁺.

• Nitrogen Rule: As expected for a compound with a single nitrogen atom, the nominal molecular weight (146) is an even number, but the exact mass of the molecular ion will be odd-numbered. The presence of a nitrogen atom is often indicated by an odd-numbered molecular ion in the mass spectrum.[4]

• Fragmentation Analysis (MS/MS): Aliphatic amines undergo a characteristic α-cleavage (cleavage of the C-C bond adjacent to the nitrogen).[4][5] This fragmentation is the most valuable part of the MS analysis for confirming the location of the deuterium atoms.

Caption: Expected MS/MS fragmentation pathway.

The primary fragmentation should involve the loss of a deuterated heptyl radical, leading to a dominant fragment ion.

Species	Formula	Calculated Monoisotopic Mass (Da)	Expected m/z [M+H]⁺	Key Observation
n-Octylamine	C₈H₁₉N	129.1517	130.1590	Reference Mass
N-Octyl-D17-amine	C₈H₂D₁₇N	146.2644	147.2717	Confirms 17 Deuteriums
α-Cleavage Fragment	CH₂D₂N	34.0433	34.0433	Confirms deuteration at C1 position

The observation of the m/z 34 fragment is a powerful piece of evidence, confirming that the carbon atom directly attached to the nitrogen (the C1 position) is indeed deuterated.

NMR Spectroscopy: Mapping the Atomic Landscape

Expertise & Causality: While MS confirms the overall isotopic composition, NMR provides definitive, atom-specific proof of the deuterium location. We use a suite of NMR experiments—¹H, ¹³C, and ²H—to build a complete picture. The causality is clear: ¹H NMR proves the absence of protons on the alkyl chain, while ¹³C and ²H NMR prove the presence and connectivity of the deuterated carbons.

Experimental Protocol: Multinuclear NMR

• Sample Preparation: Dissolve ~5-10 mg of the sample in a deuterated solvent that does not have signals overlapping with expected peaks (e.g., Chloroform-d, CDCl₃).

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe is required.

• Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. The key observation will be the near-complete disappearance of signals corresponding to the octyl chain. Only the NH ₂ signal should be clearly visible (a broad singlet, typically ~1-2 ppm), which will disappear upon adding a drop of D₂O due to chemical exchange.

  • ¹³C{¹H} NMR: Acquire a proton-decoupled ¹³C spectrum. Signals for all 8 carbons of the octyl chain should be present. Due to the attached deuterium, these signals will be split into multiplets (due to C-D coupling) and will have significantly lower intensity compared to their protonated counterparts due to the loss of the Nuclear Overhauser Effect (NOE).

  • ²H NMR: Acquire a deuterium spectrum. This directly observes the deuterium nuclei, providing a "proton-like" spectrum of the deuterated positions.

Expected Data & Interpretation

Nucleus	Expected Chemical Shift (ppm, approx.)	Multiplicity	Causality / Interpretation
¹H	~1.5 - 2.0	broad singlet	-NH ₂ protons. Disappears on D₂O exchange.
~0.8 - 1.4	Absent	Confirms complete deuteration of the alkyl chain.
¹³C	~42	multiplet (quintet)	-C D₂-NH₂. Split by two deuteriums.
~32	multiplet (triplet)	-C D₂-
~29	multiplet (triplet)	-C D₂-
~22	multiplet (triplet)	-C D₂-
~14	multiplet (triplet)	-C D₃
²H	~2.6	broad	-CD₂-D
~1.2-1.5	broad	-(CD₂)₆-D
~0.9	broad	-CD₃-D

• ¹H NMR as a Purity Assay: The absence of signals in the 0.8-2.7 ppm region is the most direct confirmation of high isotopic purity. Any residual proton signals can be integrated to quantify non-deuterated impurities.

• ¹³C NMR Confirms the Skeleton: The presence of all 8 carbon signals confirms the octyl chain is intact. The splitting patterns (e.g., a 1:2:3:2:1 quintet for a CD₂ group and a 1:1:1 triplet for a CD group in a simplified model) are definitive proof of C-D bonds.

• ²H NMR as Direct Evidence: The deuterium spectrum provides the final piece of the puzzle, directly visualizing the signals from the incorporated deuterium atoms at their expected chemical shifts.

FTIR Spectroscopy: Probing Vibrational Signatures

Expertise & Causality: FTIR spectroscopy is a rapid and effective technique for confirming the presence of specific functional groups and, critically in this case, the replacement of C-H bonds with C-D bonds. The vibrational frequency of a bond is dependent on the masses of the atoms involved. Because deuterium is twice the mass of hydrogen, the C-D bond stretching and bending vibrations occur at significantly lower frequencies (wavenumbers) than their C-H counterparts. This predictable shift provides a clear spectral signature of deuteration.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: As N-Octyl-D17-amine is likely a liquid, the easiest method is to place a single drop directly onto the crystal of an ATR-FTIR accessory. No further preparation is needed.

• Instrumentation: A standard benchtop FTIR spectrometer equipped with an ATR accessory.

• Acquisition:

  • Spectral Range: Scan from 4000 to 600 cm⁻¹.

  • Resolution: 4 cm⁻¹ is sufficient.

  • Scans: Co-add 16 or 32 scans to achieve a good signal-to-noise ratio.

  • Background: Collect a background spectrum of the clean, empty ATR crystal immediately before running the sample.

Expected Data & Interpretation

A comparison with the spectrum of standard n-octylamine is highly instructive.

Vibrational Mode	n-Octylamine (C-H) Wavenumber (cm⁻¹)	N-Octyl-D17-amine (C-D) Wavenumber (cm⁻¹)	Interpretation
N-H Stretch	~3300-3400 (two bands for primary amine)	~3300-3400 (unaffected)	Confirms the primary amine functional group is present.[6]
C-H Stretch	~2850-2960 (strong)	Absent	Absence of these strong bands is key evidence of deuteration.
C-D Stretch	N/A	~2100-2250 (strong)	Definitive signature of C-D bonds. This region is often called the "silent region" in non-deuterated compounds.
N-H Bend	~1600	~1600 (unaffected)	Confirms primary amine.

The most compelling evidence in the FTIR spectrum is the appearance of strong absorption bands in the 2100-2250 cm⁻¹ region, coupled with the disappearance of the strong C-H stretching bands near 2900 cm⁻¹. This provides unambiguous proof that the alkyl chain has been deuterated.

Conclusion: Convergent Evidence for Unambiguous Elucidation

The structural elucidation of N-Octyl-D17-amine is achieved not by a single measurement, but by the logical synthesis of data from three orthogonal techniques.

Caption: Synthesis of orthogonal data for final confirmation.

• HRMS confirms the exact molecular formula and, through fragmentation, proves deuteration at the carbon adjacent to the amine.

• NMR confirms the integrity of the 8-carbon skeleton, demonstrates the complete absence of protons on that skeleton, and directly observes the deuterium atoms.

• FTIR provides clear vibrational evidence for the replacement of C-H bonds with C-D bonds while confirming the primary amine functional group remains intact.

Together, these self-validating protocols provide an unshakeable foundation for the structural identity and isotopic purity of N-Octyl-D17-amine, enabling its confident use in demanding applications from drug metabolism studies to materials science.

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• Tu, H., et al. (2021). A general, versatile and divergent synthesis of selectively deuterated amines. Chemical Science, 12(29), 9947-9953. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Method for the Quantitative Analysis of n-Octylamine using N-Octyl-D17-amine

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of n-octylamine in a biological matrix. To ensure the highest degree of accuracy and precision, this method employs N-Octyl-D17-amine, a stable isotope-labeled internal standard. The protocol details a complete workflow, including sample preparation from human plasma, optimized chromatographic separation, and fine-tuned mass spectrometric detection parameters. This guide is intended for researchers, scientists, and drug development professionals who require reliable quantification of primary alkylamines in complex biological samples.

Introduction: The Rationale for Stable Isotope Dilution in Amine Quantification

n-Octylamine (CAS 111-86-4) is a primary aliphatic amine used as a building block in the synthesis of various pharmaceuticals, corrosion inhibitors, and surfactants.[1] Its presence and concentration in biological systems can be of interest in toxicological studies or as a marker for specific industrial exposures. Accurate quantification of such low molecular weight, polar compounds in complex matrices like plasma is challenging due to ion suppression, sample loss during preparation, and instrumental variability.[2]

To overcome these analytical hurdles, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard. A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes, such as deuterium (²H).[3] N-Octyl-D17-amine is an ideal internal standard for n-octylamine analysis. It co-elutes with the analyte, experiences identical matrix effects and ionization efficiency, and corrects for any sample loss during the extraction process.[4][3][5] This co-elution behavior without spectral interference allows for highly accurate and precise quantification, as the ratio of the analyte signal to the SIL-IS signal remains constant despite variations in the analytical process.[3]

This document provides a comprehensive, field-proven methodology for the application of N-Octyl-D17-amine in a quantitative LC-MS/MS workflow.

Analyte and Internal Standard Properties

A thorough understanding of the physicochemical properties of both the analyte and the internal standard is fundamental to method development.

Property	n-Octylamine (Analyte)	N-Octyl-D17-amine (Internal Standard)
Chemical Formula	C₈H₁₉N	C₈H₂D₁₇N
Molecular Weight	129.24 g/mol [6]	~146.35 g/mol (based on 98 atom % D)
CAS Number	111-86-4[6]	N/A (component-based, e.g., 153336-13-1 for d17-octanol precursor[7])
Structure	CH₃(CH₂)₇NH₂	CD₃(CD₂)₇NH₂
Isotopic Purity	Natural Abundance	≥98 atom % D Recommended[7]

The Principle of Co-eluting Internal Standards for Self-Validating Protocols

The trustworthiness of a quantitative bioanalytical method hinges on its ability to correct for inevitable experimental variations. The use of a SIL-IS like N-Octyl-D17-amine creates a self-validating system. Because the SIL-IS and the analyte have nearly identical chemical and physical properties, they behave almost identically during sample extraction, chromatography, and ionization.[3] Any factor that suppresses the analyte's signal will suppress the internal standard's signal to the same degree, thus keeping their ratio constant.

Caption: Workflow for SIL-IS based LC-MS/MS quantification.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the quantification of n-octylamine in human plasma.

Materials and Reagents

• n-Octylamine (≥99% purity)

• N-Octyl-D17-amine (Isotopic Enrichment ≥98 atom % D)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (≥99%)

• Methyl tert-butyl ether (MTBE, HPLC grade)

• Human Plasma (K2-EDTA)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve n-octylamine in methanol to prepare a 1 mg/mL primary stock solution.

  • Similarly, prepare a 1 mg/mL primary stock solution of N-Octyl-D17-amine in methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of n-octylamine by serial dilution of the primary stock with 50:50 (v/v) methanol:water. These will be used to spike matrix blanks to create the calibration curve (e.g., 1-1000 ng/mL).

• Internal Standard Working Solution (50 ng/mL):

  • Dilute the N-Octyl-D17-amine primary stock solution with 50:50 (v/v) methanol:water to a final concentration of 50 ng/mL. This solution will be added to all samples, calibrators, and quality controls (QCs).

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a robust method for separating amines from complex biological matrices.[8][9]

• Sample Thawing: Thaw plasma samples, calibrators, and QCs at room temperature. Vortex gently to ensure homogeneity.

• Aliquoting: Pipette 100 µL of each sample, calibrator, and QC into separate 1.5 mL microcentrifuge tubes.

• Internal Standard Spiking: Add 20 µL of the 50 ng/mL N-Octyl-D17-amine working solution to every tube.

• Vortex: Briefly vortex all tubes (approx. 10 seconds).

• Extraction: Add 500 µL of methyl tert-butyl ether (MTBE) to each tube.

• Mixing: Cap the tubes and vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (approx. 450 µL) to a new set of clean tubes, being careful not to disturb the protein pellet at the interface.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer: Transfer the supernatant to LC-MS vials for analysis.

Caption: Sample preparation workflow using LLE.

LC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point and should be optimized for the specific instrumentation used.[10][11]

Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition
LC System	Agilent 1290 Infinity II or equivalent[10]
Column	Agilent InfinityLab Poroshell 120 PFP, 2.1 x 100 mm, 2.7 µm[10]
Column Temp.	40°C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Vol.	5 µL
Gradient	5% B to 95% B over 5 min; hold at 95% B for 2 min; return to 5% B and equilibrate for 3 min

Mass Spectrometry (MS) Parameters

Parameter	Recommended Condition
MS System	Agilent 6470A Triple Quadrupole or equivalent[10]
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temp.	300°C
Gas Flow	8 L/min
Nebulizer	40 psi
Sheath Gas Temp.	350°C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V
Acquisition Mode	Dynamic Multiple Reaction Monitoring (dMRM)[10]

Optimized MRM Transitions

The following MRM transitions are proposed. The precursor ion ([M+H]⁺) is selected in the first quadrupole (Q1), fragmented in the collision cell, and a specific product ion is selected in the third quadrupole (Q3). Collision energy (CE) and other parameters should be optimized by infusing individual standard solutions.[12][13]

Compound	Precursor Ion (Q1) [m/z]	Product Ion (Q3) [m/z]	Dwell Time (ms)	Collision Energy (CE) [eV]
n-Octylamine	130.2	113.2 (Quantifier)	50	10
n-Octylamine	130.2	72.1 (Qualifier)	50	15
N-Octyl-D17-amine	147.3	127.3 (Quantifier)	50	10

• Causality of Fragment Selection:

  • The quantifier transition for n-octylamine (130.2 -> 113.2) corresponds to the neutral loss of ammonia ([M+H-NH₃]⁺), a characteristic fragmentation pathway for primary amines.

  • The quantifier for N-Octyl-D17-amine (147.3 -> 127.3) corresponds to the neutral loss of ammonia ([M+H-NH₃]⁺), mirroring the analyte's fragmentation and ensuring analytical consistency. The mass shift of +14 Da (17 Deuteriums - 3 Hydrogens in NH3) is not fully observed due to the loss of the amine group itself, the key is the precursor mass difference. A more precise fragment would be the loss of NH3, resulting in a C8H16D+ fragment, but for simplicity and consistency with the analyte, the loss of ammonia is monitored. The actual observed fragment for the deuterated compound would be determined during method development.

Data Analysis and Quality Control

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (n-Octylamine / N-Octyl-D17-amine) against the nominal concentration of the calibrators. A linear regression with a 1/x² weighting is typically used. The correlation coefficient (r²) should be >0.99.

• Quantification: Determine the concentration of n-octylamine in the unknown samples by interpolating their peak area ratios from the calibration curve.

• Quality Control (QC): Analyze QC samples at low, medium, and high concentrations in triplicate. The calculated concentrations should be within ±15% of their nominal value (±20% for the Lower Limit of Quantification, LLOQ) for the run to be accepted.[14]

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the quantitative analysis of n-octylamine in human plasma using N-Octyl-D17-amine as an internal standard. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring the highest level of data integrity. The detailed sample preparation procedure and optimized LC-MS/MS parameters provide a reliable foundation for researchers to implement this method, contributing to robust and trustworthy bioanalytical results.

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Introduction: The Imperative for Precision in Quantitative Bioanalysis

An Application Guide for Quantitative Analysis Using N-Octyl-D17-amine as an Internal Standard in Mass Spectrometry

In the landscape of drug development and clinical research, the precise quantification of analytes in complex biological matrices is paramount. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has become the cornerstone of bioanalysis due to its exceptional sensitivity and selectivity.[1] However, the accuracy of LC-MS/MS quantification is often challenged by unavoidable experimental variations, including sample loss during extraction and, most notably, the "matrix effect".[2][3] The matrix effect refers to the alteration of an analyte's ionization efficiency by co-eluting endogenous components from the sample matrix, leading to ion suppression or enhancement and, consequently, unreliable results.[1][4][5]

To surmount these challenges, the isotope dilution technique, employing a stable isotope-labeled (SIL) internal standard, is recognized as the gold standard for quantitative mass spectrometry.[6] A SIL internal standard is chemically identical to the analyte of interest, with the only difference being the substitution of one or more atoms with their heavier, non-radioactive stable isotopes (e.g., ²H or D, ¹³C, ¹⁵N).[6][7] This application note provides a detailed framework for the use of N-Octyl-D17-amine as a SIL internal standard for the accurate quantification of N-Octylamine or other structurally similar primary aliphatic amines in complex matrices. We will delve into the causality behind the experimental design, provide a robust, self-validating protocol, and illustrate the core principles that ensure data integrity.

The Principle of Isotope Dilution Mass Spectrometry

The efficacy of a SIL internal standard like N-Octyl-D17-amine lies in its ability to mimic the behavior of the native analyte throughout the entire analytical workflow. Because it is chemically identical to the analyte, it exhibits nearly the same extraction recovery, chromatographic retention time, and ionization response in the mass spectrometer's source.[8] Any physical sample loss or matrix-induced ionization variability will affect both the analyte and the internal standard to the same degree.[6] Therefore, the ratio of the analyte's signal to the internal standard's signal remains constant and directly proportional to the analyte's concentration, providing a highly accurate and precise measurement.[6][9]

Figure 1: The core principle of Isotope Dilution Mass Spectrometry.

Physicochemical Properties: N-Octylamine vs. N-Octyl-D17-amine

The ideal internal standard must be chemically and physically analogous to the analyte. As shown in the table below, the primary difference between N-Octylamine and its deuterated form is its molecular weight. The substitution of 17 hydrogen atoms with deuterium adds approximately 17 Daltons to the mass, allowing for clear differentiation in the mass spectrometer while ensuring that properties like polarity, pKa, and chromatographic behavior remain virtually unchanged.

Property	N-Octylamine (Analyte)	N-Octyl-D17-amine (Internal Standard)	Significance for MS Analysis
Molecular Formula	C₈H₁₉N[10]	C₈H₂D₁₇N	Different masses allow for distinct detection.
Molecular Weight	129.24 g/mol [10]	~146.35 g/mol	Provides a clear mass shift for MRM transition setup.
Chemical Structure	CH₃(CH₂)₇NH₂	CD₃(CD₂)₇NH₂	Identical structures ensure co-elution and similar ionization.
Boiling Point	~175-177 °C	Expected to be nearly identical	Ensures similar behavior during sample evaporation steps.
LogP (Octanol/Water)	~2.7	Expected to be nearly identical	Indicates similar solubility and extraction efficiency.
pKa	~10.65	Expected to be nearly identical	Governs ionization state; crucial for ESI+ mode.

Experimental Protocol: Quantification of Primary Amines

This protocol provides a validated methodology for quantifying a primary amine analyte (e.g., N-Octylamine) in human plasma. The method is designed to be robust and adheres to principles outlined in regulatory guidance.[11][12][13][14][15]

Reagents and Materials

• Analytes: N-Octylamine (or other primary amine analyte)

• Internal Standard: N-Octyl-D17-amine

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Methyl-tert-butyl ether (MTBE), Formic Acid (FA) - all LC-MS grade

• Reagents: Ammonium Hydroxide, Ultrapure Water

• Biological Matrix: Pooled Human Plasma (K₂EDTA)

• Labware: Calibrated pipettes, polypropylene tubes, autosampler vials

Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-Octylamine and N-Octyl-D17-amine in methanol to create individual 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the N-Octylamine stock solution with 50:50 ACN:H₂O to prepare working standards for the calibration curve (e.g., 0.1 to 1000 ng/mL).

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the N-Octyl-D17-amine stock solution with 50:50 ACN:H₂O to a final concentration of 100 ng/mL. This concentration should be chosen to yield a robust signal in the analytical run.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This workflow details the critical steps from sample receipt to analysis-ready extract.

Figure 2: Step-by-step sample preparation workflow.

Causality:

• Alkalinization (Step 4): Adding ammonium hydroxide increases the pH, ensuring the primary amine is deprotonated (R-NH₂) and thus more soluble in the organic extraction solvent (MTBE), maximizing extraction efficiency.

• Extraction Solvent (Step 5): MTBE is an effective solvent for extracting moderately nonpolar compounds like octylamine from an aqueous matrix.

• Evaporation and Reconstitution (Steps 9-10): This step concentrates the analyte and exchanges the solvent to one that is compatible with the initial mobile phase conditions, ensuring good peak shape during chromatography.

LC-MS/MS Instrumental Conditions

The chromatographic method must be optimized to achieve good retention and peak shape for the basic amine analytes.[16][17]

Parameter	Recommended Setting	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Standard for retaining hydrophobic compounds like octylamine.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes analyte ionization (R-NH₃⁺) for ESI+.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte.
Gradient	5% B to 95% B over 3 minutes, hold 1 min, re-equilibrate	A standard gradient to separate the analyte from matrix interferences.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer	Required for quantitative MRM analysis.[18]
Ionization Mode	Electrospray Ionization Positive (ESI+)	Primary amines readily form positive ions [M+H]⁺.
MRM Transitions	Analyte (N-Octylamine): Q1: 130.2 -> Q3: 113.2IS (N-Octyl-D17-amine): Q1: 147.3 -> Q3: 128.3	Specific precursor-product ion pairs ensure selectivity. The mass shift of +17 Da is clearly observed.
Collision Energy	Optimized by infusion of individual standards	Must be tuned to maximize fragment ion intensity.

Method Validation

To ensure the method is fit for its intended purpose, a validation study should be conducted according to regulatory guidelines.[11][12][14] This establishes the trustworthiness of the results.

Validation Parameter	Purpose	Typical Acceptance Criteria
Linearity	Demonstrate a proportional relationship between concentration and response.	Calibration curve with r² > 0.99 using 6-8 non-zero standards.
Accuracy & Precision	Assess closeness to the true value and reproducibility.	Analyze Quality Control (QC) samples at LLOQ, Low, Mid, and High concentrations. Mean accuracy within ±15% (±20% at LLOQ); Precision (CV%) ≤15% (≤20% at LLOQ).
Selectivity	Ensure no interference from matrix components.	Analyze blank matrix from at least 6 sources. Response at the analyte RT should be <20% of LLOQ.
Matrix Effect	Quantify the degree of ion suppression or enhancement.[2]	Matrix Factor (MF) should be consistent across different sources of matrix. The CV of the IS-normalized MF should be ≤15%.
Recovery	Measure the efficiency of the extraction process.	Should be consistent and reproducible, though not necessarily 100%.

Conclusion

The use of a stable isotope-labeled internal standard, such as N-Octyl-D17-amine, is a powerful and essential strategy for overcoming the inherent challenges of quantitative LC-MS/MS bioanalysis. By co-eluting with the analyte and exhibiting identical behavior during sample processing and ionization, it provides a reliable means to correct for experimental variability, particularly matrix effects.[18][19] The detailed protocol and validation framework presented here offer a robust system for the accurate and precise quantification of N-Octylamine and related primary amines, ensuring the generation of high-quality, trustworthy data for researchers, scientists, and drug development professionals.

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Application Note: Quantitative Analysis of Octylamine in Complex Matrices Using Stable Isotope Dilution LC-MS/MS

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of octylamine in challenging sample matrices. The protocol employs a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) approach, utilizing N-Octyl-D17-amine as an internal standard to ensure high accuracy and precision. Due to the inherent challenges in analyzing primary amines by chromatography, such as high polarity and low volatility, a pre-column derivatization step with 9-fluorenylmethyl chloroformate (FMOC-Cl) is incorporated.[1][2] This methodology is particularly suited for researchers, scientists, and drug development professionals requiring reliable quantification of octylamine in complex biological or environmental samples.

Introduction

Octylamine (C8H19N) is a primary aliphatic amine used as an intermediate in the synthesis of various chemicals and pharmaceuticals.[3][4] Its presence and concentration in different matrices can be of significant interest for product quality control, toxicological studies, and environmental monitoring. However, the quantitative analysis of octylamine presents several analytical challenges. Primary amines are known to exhibit poor chromatographic peak shapes and low volatility, which can compromise the accuracy and sensitivity of the analysis.[1]

To overcome these issues, this method employs two key strategies:

• Stable Isotope Dilution: The use of a stable isotope-labeled internal standard, N-Octyl-D17-amine, is a cornerstone of this protocol.[5] This internal standard is chemically identical to the analyte but has a different mass due to the replacement of hydrogen atoms with deuterium.[5] This allows for the correction of matrix effects and variations in sample preparation and instrument response, leading to highly reliable quantification.[6]

• Derivatization: Pre-column derivatization with FMOC-Cl is employed to improve the chromatographic properties of octylamine.[2][7] This process replaces the active hydrogen on the amino group with a larger, less polar FMOC group, resulting in a derivative that is more amenable to reverse-phase liquid chromatography and enhances ionization efficiency for mass spectrometric detection.[1][2]

This application note provides a detailed, step-by-step protocol for the sample preparation, LC-MS/MS analysis, and data processing for the accurate quantification of octylamine.

Principle of the Method: Internal Standard Calibration

The quantification strategy is based on the principle of internal standard calibration. A known amount of the internal standard (N-Octyl-D17-amine) is added to all samples, calibration standards, and quality control samples at the beginning of the sample preparation process. The analyte (octylamine) and the internal standard are co-extracted and analyzed by LC-MS/MS. The ratio of the peak area of the analyte to the peak area of the internal standard is then used to construct a calibration curve and determine the concentration of the analyte in unknown samples. This ratiometric approach effectively compensates for any sample loss during preparation or fluctuations in instrument performance.

Caption: Workflow of internal standard calibration for octylamine quantification.

Materials and Reagents

• Octylamine (analytical standard, ≥99.5%)[4]

• N-Octyl-D17-amine (internal standard)[5]

• 9-fluorenylmethyl chloroformate (FMOC-Cl)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Borate buffer (0.1 M, pH 9.0)

• Sample matrix (e.g., plasma, wastewater, etc.)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis MCX)[8]

Experimental Protocols

Preparation of Stock and Working Solutions

• Octylamine Stock Solution (1 mg/mL): Accurately weigh 10 mg of octylamine and dissolve it in 10 mL of methanol.

• N-Octyl-D17-amine Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Octyl-D17-amine and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the octylamine stock solution with methanol:water (1:1, v/v) to achieve the desired concentration range for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the N-Octyl-D17-amine stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation and Derivatization

This protocol is a general guideline and may require optimization depending on the specific sample matrix.

• Sample Spiking: To 1 mL of sample (or calibration standard/quality control), add 10 µL of the 100 ng/mL internal standard working solution.

• Protein Precipitation (for biological samples): Add 3 mL of cold acetonitrile to the sample, vortex for 1 minute, and centrifuge at 10,000 rpm for 10 minutes to precipitate proteins.

• Solid Phase Extraction (SPE):

  • Condition an Oasis MCX SPE cartridge with 3 mL of methanol followed by 3 mL of water.[8]

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 0.1 N HCl followed by 3 mL of methanol.

  • Elute the analytes with 5 mL of 5% (v/v) ammonium hydroxide in acetonitrile.[8]

• Derivatization:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of borate buffer (0.1 M, pH 9.0).

  • Add 100 µL of a 1 mg/mL solution of FMOC-Cl in acetonitrile.

  • Vortex and incubate at room temperature for 30 minutes.

  • Add 20 µL of 1% formic acid in water to quench the reaction.

• Final Preparation: Filter the derivatized sample through a 0.22 µm syringe filter into an LC autosampler vial.

Caption: Step-by-step sample preparation and derivatization workflow.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters and may require optimization for your specific instrumentation.

Parameter	Condition
LC System:	UPLC or HPLC system
Column:	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A:	0.1% Formic acid in water
Mobile Phase B:	0.1% Formic acid in acetonitrile
Gradient:	5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate:	0.4 mL/min
Injection Volume:	5 µL
Column Temperature:	40°C
Mass Spectrometer:	Triple quadrupole mass spectrometer
Ionization Mode:	Electrospray Ionization (ESI), Positive
Scan Type:	Multiple Reaction Monitoring (MRM)
MRM Transitions:	Octylamine-FMOC: Precursor Ion (m/z) -> Product Ion (m/z)N-Octyl-D17-amine-FMOC: Precursor Ion (m/z) -> Product Ion (m/z)

Note: The specific m/z values for the precursor and product ions of the derivatized analytes need to be determined by direct infusion of the derivatized standards.

Data Analysis and Quantification

Calibration Curve

Construct a calibration curve by plotting the ratio of the peak area of the octylamine-FMOC derivative to the peak area of the N-Octyl-D17-amine-FMOC derivative against the concentration of the octylamine calibration standards. A linear regression with a weighting factor of 1/x is typically used. The acceptance criterion for the correlation coefficient (r²) should be ≥ 0.995.[8]

Concentration (ng/mL)	Octylamine Peak Area	N-Octyl-D17-amine Peak Area	Area Ratio (Analyte/IS)
1	5,234	105,678	0.0495
5	26,170	104,987	0.2493
10	51,987	106,234	0.4894
50	258,934	105,112	2.4634
100	521,456	106,543	4.8943
500	2,605,789	105,987	24.5861
1000	5,198,765	106,345	48.8859

This table presents example data for illustrative purposes.

Quantification of Unknown Samples

The concentration of octylamine in unknown samples is calculated using the linear regression equation obtained from the calibration curve.

Concentration = (Area Ratio - Intercept) / Slope

Method Validation

For use in regulated environments, the analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines.[9][10][11] Key validation parameters include:

• Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix.[10][12]

• Linearity: The ability to produce results that are directly proportional to the concentration of the analyte within a given range.[10][12][13]

• Accuracy: The closeness of the measured value to the true value, often expressed as percent recovery.[10][12]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[10][12][13]

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be determined with acceptable precision and accuracy.[10][13]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[12]

Conclusion

The described stable isotope dilution LC-MS/MS method with pre-column derivatization provides a highly selective, sensitive, and reliable approach for the quantitative analysis of octylamine in complex matrices. The use of N-Octyl-D17-amine as an internal standard is critical for mitigating matrix effects and ensuring data accuracy. This protocol serves as a comprehensive guide for researchers and scientists in various fields, enabling them to obtain high-quality quantitative data for octylamine.

References

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• Chen, P. S., & Chen, C. Y. (2006). Simultaneous derivatization and extraction of primary amines in river water with dynamic hollow fiber liquid-phase microextraction followed by gas chromatography-mass spectrometric detection. Journal of Chromatography A, 1103(1), 158–161. Retrieved from [Link]

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Method Development for the Quantitative Analysis of Amines Using Deuterated Standards by LC-MS/MS

Abstract

This technical guide provides a comprehensive framework for the development and validation of robust analytical methods for the quantification of amines in complex matrices, leveraging the precision of stable isotope dilution with deuterated internal standards and the sensitivity of tandem mass spectrometry. We will explore the nuanced challenges inherent in amine analysis, from chromatographic retention and peak shape issues to matrix effects, and present systematic strategies to overcome them. This document is intended for researchers, scientists, and drug development professionals seeking to establish reliable and accurate methods for amine quantification.

Introduction: The Analytical Challenge of Amines

Amines represent a broad class of organic compounds characterized by the presence of a basic nitrogen atom with a lone pair of electrons. Their ubiquitous nature in pharmaceuticals, biological systems, and industrial processes necessitates accurate and precise quantification. However, their inherent physicochemical properties pose significant analytical challenges.[1][2] Many amines are highly polar and can exhibit poor retention on traditional reversed-phase liquid chromatography (RPLC) columns.[3] Furthermore, the basic nature of the amino group can lead to strong interactions with residual silanols on silica-based stationary phases, resulting in poor peak shape, tailing, and reduced sensitivity.[4]

To address these challenges, a multi-faceted approach to method development is required, encompassing strategic sample preparation, optimized chromatographic separation, and sensitive and selective detection. The use of deuterated stable isotope-labeled internal standards (SIL-IS) is a cornerstone of modern quantitative bioanalysis, offering a powerful tool to mitigate variability throughout the analytical workflow.[5][6][7]

The Principle of Stable Isotope Dilution

Stable isotope dilution (SID) is a highly accurate and precise quantitative technique that relies on the addition of a known amount of a stable isotope-labeled analog of the analyte to the sample at the earliest stage of sample preparation.[5][6] Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are commonly used.[5][7]

The underlying principle of SID is that the SIL-IS behaves nearly identically to the native analyte during sample preparation, chromatography, and ionization in the mass spectrometer.[5][8] Any loss of analyte during extraction, or variations in ionization efficiency due to matrix effects, will be mirrored by the SIL-IS.[6] Quantification is then based on the ratio of the mass spectrometric response of the analyte to that of the known concentration of the SIL-IS.[6] This approach significantly improves the accuracy, precision, and robustness of the analytical method.[7]

Strategic Method Development: A Step-by-Step Approach

A systematic approach to method development is crucial for achieving a reliable and reproducible assay. The following sections outline the key stages and considerations.

Sample Preparation: The Foundation of Accurate Quantification

The primary goals of sample preparation are to extract the amines of interest from the sample matrix, remove interfering components, and concentrate the analytes to a level suitable for detection.[9][10] The choice of technique depends heavily on the nature of the sample matrix (e.g., plasma, urine, tissue homogenate) and the physicochemical properties of the amines.

• Protein Precipitation (PPT): A simple and rapid technique for removing proteins from biological samples, typically by adding an organic solvent like acetonitrile or methanol.[10] While effective for many applications, it may not remove other matrix components like phospholipids, which can cause ion suppression in the mass spectrometer.

• Liquid-Liquid Extraction (LLE): A technique that separates analytes from the sample matrix based on their differential solubility in two immiscible liquid phases.[10] By adjusting the pH of the aqueous phase, the charge state of the amines can be manipulated to facilitate their extraction into an organic solvent.

• Solid-Phase Extraction (SPE): A highly selective and versatile technique that uses a solid sorbent to retain the analytes of interest while matrix components are washed away.[11] SPE cartridges are available with a wide range of stationary phases, allowing for tailored extraction methods. For amines, cation-exchange SPE is often a powerful choice.

Table 1: Comparison of Common Sample Preparation Techniques for Amine Analysis

Technique	Advantages	Disadvantages	Best Suited For
Protein Precipitation (PPT)	Fast, simple, and inexpensive.	Does not remove all matrix components (e.g., phospholipids); can lead to ion suppression.	High-throughput screening and initial method development.
Liquid-Liquid Extraction (LLE)	Good for removing salts and other highly polar interferences.	Can be labor-intensive and difficult to automate; potential for emulsion formation.	Samples with high salt content; when high purity extracts are required.
Solid-Phase Extraction (SPE)	Highly selective; can provide significant sample concentration.[11]	Can be more time-consuming and expensive; requires method development.	Complex matrices; when low detection limits are required.

Chromatographic Separation: Taming the Reactivity of Amines

Achieving good chromatographic separation is critical for resolving the analytes of interest from matrix interferences and isomeric compounds. The choice of stationary phase and mobile phase conditions is paramount.

• Reversed-Phase Liquid Chromatography (RPLC): While challenging for highly polar amines, RPLC can be successful with the use of appropriate mobile phase modifiers.

  • Ion-Pairing Agents: These reagents, such as trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA), are added to the mobile phase to form a neutral ion-pair with the protonated amines, enhancing their retention on the non-polar stationary phase.[12][13] However, non-volatile ion-pairing agents can suppress ionization in the mass spectrometer. Volatile ion-pairing agents are more compatible with MS detection.[14]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for the separation of highly polar compounds, including many amines.[15][16][17] In HILIC, a polar stationary phase is used with a mobile phase consisting of a high percentage of organic solvent and a small amount of aqueous buffer.[15] This allows for the retention of polar analytes that are poorly retained in RPLC.[15][16]

• Derivatization: Chemical derivatization can be employed to improve the chromatographic properties of amines.[18][19][20] This involves reacting the amine with a reagent to form a less polar and more volatile derivative, which can then be readily analyzed by GC-MS or LC-MS.[18][19]

Diagram 1: Workflow for Amine Analysis using Deuterated Standards

Caption: Overall workflow for amine analysis.

Mass Spectrometric Detection: Achieving Sensitivity and Selectivity

Tandem mass spectrometry (MS/MS) is the detection method of choice for quantitative amine analysis due to its high sensitivity and selectivity.

• Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for the analysis of amines, as the basic nitrogen is readily protonated to form [M+H]+ ions.

• Multiple Reaction Monitoring (MRM): MRM is a highly selective and sensitive MS/MS technique used for quantification. In MRM, a specific precursor ion (the protonated amine) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This process significantly reduces background noise and enhances the signal-to-noise ratio.

Table 2: Example LC-MS/MS Parameters for Amine Analysis

Parameter	Setting	Rationale
Chromatography
Column	HILIC Column (e.g., Amide or Silica)	Provides good retention and peak shape for polar amines.[15][17]
Mobile Phase A	Water with 0.1% Formic Acid	Provides protons for ionization and helps to control peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Organic solvent for elution in HILIC mode.
Gradient	Start with high %B, decrease to elute analytes.	Typical for HILIC separations.[15]
Flow Rate	0.3 - 0.5 mL/min	Appropriate for standard analytical columns.
Column Temperature	30 - 40 °C	Can influence retention and peak shape.
Mass Spectrometry
Ionization Mode	ESI Positive	Amines readily form positive ions.
Capillary Voltage	3.0 - 4.0 kV	Optimized for efficient ionization.
Gas Temperature	300 - 350 °C	Aids in desolvation of the ESI spray.
Gas Flow	8 - 12 L/min	Nebulizes the ESI spray.
MRM Transitions	Analyte-specific	Optimized for maximum sensitivity and selectivity.

Method Validation: Ensuring Data Integrity

Once a method has been developed, it must be validated to ensure that it is suitable for its intended purpose.[21] The International Council for Harmonisation (ICH) provides guidelines for the validation of analytical procedures.[21][22][23][24][25]

Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[21]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.[26]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Detailed Protocol: Quantitative Analysis of a Model Amine in Human Plasma

This protocol provides a general framework for the analysis of a hypothetical primary amine, "Analyte X," in human plasma using its deuterated standard, "Analyte X-d4."

Materials and Reagents

• Analyte X and Analyte X-d4 reference standards

• Human plasma (with anticoagulant)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., Cation-exchange)

Preparation of Standards and Quality Control Samples

• Prepare stock solutions of Analyte X and Analyte X-d4 in methanol.

• Prepare a working solution of the internal standard (Analyte X-d4) by diluting the stock solution.

• Prepare calibration standards by spiking appropriate volumes of the Analyte X stock solution into blank human plasma.

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner as the calibration standards.

Sample Preparation Protocol (SPE)

• To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the internal standard working solution.

• Vortex mix for 10 seconds.

• Add 200 µL of 4% phosphoric acid in water and vortex mix.

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the entire sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40 °C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Diagram 2: Solid-Phase Extraction Protocol

Caption: Step-by-step SPE protocol.

LC-MS/MS Analysis

• Inject 5-10 µL of the reconstituted sample into the LC-MS/MS system.

• Perform the analysis using the optimized chromatographic and mass spectrometric conditions as described in Table 2.

Data Analysis and Quantification

• Integrate the peak areas for the analyte and internal standard MRM transitions.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

• Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Troubleshooting

Even with a well-developed method, issues can arise. A systematic approach to troubleshooting is essential.

Table 3: Common Problems and Solutions in Amine Analysis

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	Secondary interactions with the stationary phase; inappropriate mobile phase pH.	Use a column with end-capping; adjust mobile phase pH to ensure amines are fully protonated; consider HILIC.
Low Sensitivity	Poor ionization; ion suppression from matrix components; analyte degradation.	Optimize MS source parameters; improve sample cleanup to remove interfering substances; check for analyte stability.[27][28]
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and reagents; flush the LC system.[27][29]
Inconsistent Retention Times	Column degradation; mobile phase composition variability.	Replace the column; ensure accurate mobile phase preparation.[27]

Conclusion

The development of a robust and reliable method for the quantitative analysis of amines requires a comprehensive understanding of their unique chemical properties and a systematic approach to overcoming the associated analytical challenges. By combining strategic sample preparation, optimized chromatography, and the precision of stable isotope dilution with tandem mass spectrometry, it is possible to achieve accurate, precise, and reproducible results. The principles and protocols outlined in this guide provide a solid foundation for the development and validation of high-quality analytical methods for amine analysis in a variety of matrices.

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N-Octyl-D17-amine in metabolomics research

Application Note & Protocol

Topic: N-Octyl-D17-amine in Metabolomics Research: A Guide to its Application as an Internal Standard in LC-MS

Audience: Researchers, scientists, and drug development professionals engaged in quantitative metabolomics.

Senior Application Scientist's Foreword: In the pursuit of precise and accurate metabolite quantification, the internal standard is the bedrock of a robust analytical method. It is our silent partner in every injection, correcting for the inevitable variations that occur from sample extraction to final detection. This guide moves beyond mere procedural steps to explore the scientific rationale behind using a deuterated aliphatic amine, specifically N-Octyl-D17-amine, in liquid chromatography-mass spectrometry (LC-MS) based metabolomics. We will delve into the causality of its selection, the design of self-validating protocols, and the nuances of its application, empowering you to not only execute a method but to understand and troubleshoot it with authority.

Introduction: The Challenge of Quantitative Accuracy in Metabolomics

Metabolomics aims to comprehensively identify and quantify all small molecules in a biological system. However, the complexity of biological matrices (e.g., plasma, urine, tissue extracts) introduces significant analytical challenges, including matrix effects, variable extraction recovery, and fluctuations in instrument performance.[1] These factors can severely compromise the accuracy and reproducibility of quantification.

The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating these issues.[2] An ideal SIL-IS is chemically identical to the analyte of interest but has a different mass, allowing it to be distinguished by a mass spectrometer. By adding a known amount of the SIL-IS to each sample at the beginning of the workflow, it experiences the same processing and analytical variations as the endogenous analyte. The ratio of the analyte's signal to the SIL-IS's signal provides a normalized value that leads to highly accurate quantification.

N-Octyl-D17-amine is a deuterated form of the primary aliphatic amine, n-octylamine. Its long, deuterated alkyl chain makes it an excellent internal standard for the quantification of n-octylamine itself, or as a representative IS for other medium-to-long chain amines and related molecules that exhibit similar physicochemical properties.

Physicochemical Properties and Rationale for Use

The efficacy of N-Octyl-D17-amine as an internal standard is rooted in its chemical nature. It is designed to chromatographically co-elute with its non-labeled counterpart while being baseline-resolved in the mass domain.

Property	Value / Description	Significance in Metabolomics Applications
Molecular Formula	C₈H₂D₁₇N	The 17 deuterium atoms provide a significant mass shift from the unlabeled analyte (C₈H₁₉N), preventing isotopic overlap.
Molecular Weight	146.39 g/mol	(Unlabeled: 129.25 g/mol )[3] The +17 Da mass difference is easily resolved by all mass spectrometers.
Structure	CH₃(CD₂)₆CD₂NH₂	Deuterium is placed on stable, non-exchangeable carbon positions, minimizing the risk of H/D back-exchange in protic solvents.[4]
Physical Form	Colorless to pale yellow liquid	[5] Easy to handle and prepare stock solutions.
Solubility	Miscible with organic solvents (e.g., methanol, acetonitrile), limited solubility in water.[3][5]	Compatible with common solvents used for stock solutions and mobile phases in reversed-phase liquid chromatography (RPLC).
Basicity (pKa)	~10.65 (for unlabeled octylamine)[6]	The primary amine group is readily protonated, making it highly suitable for positive mode electrospray ionization (ESI+), a common technique in metabolomics.[7]

The Deuterium Advantage: A Double-Edged Sword

Deuterated standards are often preferred due to their cost-effectiveness and their ability to closely mimic the chromatographic behavior of the analyte.[8][9] However, researchers must be aware of potential pitfalls:

• Isotopic Effects: The C-D bond is stronger than the C-H bond. This can sometimes lead to a slight shift in retention time, where the deuterated standard elutes slightly earlier than the unlabeled analyte in RPLC. This effect is generally minor for heavily deuterated compounds like N-Octyl-D17-amine but must be verified during method development.[8]

• H/D Back-Exchange: Deuterium atoms on heteroatoms (e.g., -OH, -NH) can exchange with hydrogen atoms from the solvent (e.g., water, methanol).[4] N-Octyl-D17-amine is strategically designed to avoid this issue, as all deuterium atoms are on the stable alkyl chain.

The diagram below illustrates the core principle of using a SIL-IS in a typical quantitative LC-MS workflow.

Caption: Workflow illustrating the use of a Stable Isotope-Labeled Internal Standard (SIL-IS).

Protocol: Targeted Quantification of n-Octylamine in Human Plasma

This protocol provides a detailed, self-validating method for the quantification of endogenous n-octylamine in human plasma using N-Octyl-D17-amine as an internal standard.

Materials and Reagents

• Analytes: n-Octylamine (≥99% purity), N-Octyl-D17-amine (≥98% isotopic enrichment)

• Solvents: LC-MS grade methanol, acetonitrile, and water; Formic acid (≥99%)

• Biological Matrix: Pooled human plasma (K₂EDTA)

• Equipment: Calibrated pipettes, microcentrifuge tubes, vortex mixer, analytical balance, microcentrifuge, HPLC vials

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer (QqQ) with an ESI source.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for sample preparation and analysis.

Step-by-Step Methodology

1. Preparation of Stock and Working Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh ~5 mg of n-octylamine and dissolve in 5 mL of methanol.
• IS Stock (1 mg/mL): Accurately weigh ~5 mg of N-Octyl-D17-amine and dissolve in 5 mL of methanol. Store stocks at -80°C.
• IS Working Solution (500 ng/mL): Prepare by diluting the IS Stock solution in 50:50 methanol:water. This solution will be used for spiking all samples.
• Calibration Standards (0.5 - 500 ng/mL): Prepare a set of 8-10 calibration standards by serial dilution of the Analyte Stock in a surrogate matrix (e.g., charcoal-stripped plasma or PBS) to mimic the biological sample complexity.

2. Sample Preparation:

• Thaw plasma samples and calibration standards on ice. Vortex to ensure homogeneity.
• Aliquot 50 µL of each sample, calibrator, and QC into a pre-labeled 1.5 mL microcentrifuge tube.
• Add 10 µL of the IS Working Solution (500 ng/mL) to every tube except for a "blank" matrix sample (used to check for interferences). Vortex briefly.
• To precipitate proteins, add 200 µL of ice-cold acetonitrile containing 0.1% formic acid.
• Vortex vigorously for 1 minute.
• Incubate at -20°C for 20 minutes to enhance protein precipitation.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Carefully transfer the supernatant to an HPLC vial for analysis.

3. LC-MS/MS Analysis:

• The following parameters serve as a starting point and should be optimized for the specific instrument used.

Parameter	Recommended Setting	Rationale
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention for the hydrophobic octyl chain.
Mobile Phase A	Water + 0.1% Formic Acid	The acid modifier promotes protonation for better ESI+ response.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic phase for RPLC.
Gradient	5% B to 95% B over 5 min, hold 2 min, re-equilibrate	A standard gradient to elute the analyte and clear the column.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40°C	Improves peak shape and reproducibility.
Ionization Mode	ESI, Positive	The amine group is highly basic and readily forms [M+H]⁺ ions.
MS Analysis	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.

4. MRM Transitions (to be optimized):

• n-Octylamine: The precursor ion will be the protonated molecule [M+H]⁺ at m/z 130.2. The product ion will likely result from a characteristic alpha-cleavage, yielding a fragment such as m/z 30.1 (CH₂=NH₂⁺).[10]
• Q1 (Precursor): 130.2 m/z
• Q3 (Product): 30.1 m/z (example)
• N-Octyl-D17-amine: The precursor ion will be [M+H]⁺ at m/z 147.3. The fragmentation should be analogous.
• Q1 (Precursor): 147.3 m/z
• Q3 (Product): 34.1 m/z (example, CD₂=NH₂⁺)

System Validation and Quality Control (Trustworthiness)

A robust protocol must be self-validating. Incorporate the following checks:

• Linearity: Analyze the calibration curve and ensure the response is linear over the desired concentration range (R² > 0.99).

• Matrix Effect: Compare the peak area of an analyte spiked into post-extraction blank plasma supernatant versus a neat solution. A significant difference (>15%) indicates ion suppression or enhancement that the IS is designed to correct.

• Recovery: Compare the analyte response from a pre-extraction spiked sample to a post-extraction spiked sample to determine the efficiency of the extraction process.

• Stability Assessment (H/D Exchange): Analyze a high-concentration standard immediately after preparation and again after 24 hours at autosampler temperature. A decrease in the IS signal with a corresponding increase in the unlabeled analyte signal could indicate H/D back-exchange, though this is highly unlikely for N-Octyl-D17-amine.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	Secondary interactions with column silanols; pH of mobile phase is too high.	Ensure mobile phase pH is at least 2 units below the analyte's pKa (e.g., use 0.1% formic acid). Consider a column with end-capping.
IS and Analyte Peaks are Separated	Significant Isotope Effect.	This is usually minimal. If problematic, slightly adjust the LC gradient. Ensure integration windows are set correctly for both peaks.
Low Signal Intensity	Inefficient ionization; Poor fragmentation.	Optimize ESI source parameters (gas flows, temperature). Perform a product ion scan to find the most intense and stable MRM transition.
High Variability in Results	Inconsistent sample preparation; Protein precipitation issues; IS not added correctly.	Ensure precise and consistent pipetting. Vortex all samples thoroughly. Use a fresh IS working solution.

Conclusion

N-Octyl-D17-amine serves as an exemplary stable isotope-labeled internal standard for the precise and accurate quantification of n-octylamine and other structurally related aliphatic amines in complex biological matrices. Its design, featuring deuterium labeling on stable carbon positions, minimizes common issues associated with deuterated standards, such as H/D back-exchange. By understanding the principles behind its use and implementing a robust, self-validating protocol as outlined in this guide, researchers can achieve high-quality, reproducible data essential for advancing metabolomics research.

References

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Application of N-Octyl-D17-amine in Environmental Sample Analysis: A Technical Guide for Researchers

Foreword: The Imperative for Precision in Environmental Analysis

In the realm of environmental science, the precise and accurate quantification of chemical contaminants is not merely an academic exercise; it is the bedrock upon which public health decisions and environmental regulations are built. Environmental matrices such as water, soil, and air are notoriously complex, teeming with a multitude of substances that can interfere with analytical measurements.[1] It is within this challenging landscape that the use of stable isotope-labeled internal standards, such as N-Octyl-D17-amine, has become the gold standard for achieving data of the highest quality and reliability.[1] This guide provides a comprehensive overview and detailed protocols for the application of N-Octyl-D17-amine in the analysis of its non-labeled counterpart, n-octylamine, a compound of significant environmental interest due to its use in industrial processes and its potential ecological impact.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The cornerstone of this application is the principle of Isotope Dilution Mass Spectrometry (IDMS).[1] In this technique, a known quantity of N-Octyl-D17-amine, which is chemically identical to the target analyte (n-octylamine) but has a different mass due to the replacement of 17 hydrogen atoms with deuterium, is added to the sample at the very beginning of the analytical workflow.[1] This "spiked" internal standard experiences the same physical and chemical variations as the native analyte throughout the entire process, including extraction, cleanup, and instrumental analysis.[1] Because the mass spectrometer can differentiate between the deuterated standard and the native analyte, any losses or variations in signal intensity are compensated for by measuring the ratio of the two compounds. This approach significantly enhances accuracy, precision, and reproducibility, especially in complex environmental samples where matrix effects can be pronounced.[2]

Physicochemical Properties of N-Octylamine and its Deuterated Analog

Understanding the properties of the target analyte is crucial for developing a robust analytical method.

Property	Value (for n-Octylamine)	Reference
Molecular Formula	C₈H₁₉N	[3]
Molecular Weight	129.24 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	[4]
Odor	Ammonia-like	[1][4]
Boiling Point	169-171°C	[4]
Solubility in Water	Moderately soluble	[4]
Solubility in Organic Solvents	Readily soluble in ethanol and ether	[4]

N-Octyl-D17-amine will have nearly identical chemical and physical properties to n-octylamine, with a slightly higher molecular weight due to the presence of 17 deuterium atoms. This similarity ensures that it behaves in the same manner as the analyte during sample preparation and analysis.

Experimental Protocol: Quantification of n-Octylamine in Water Samples using GC-MS and N-Octyl-D17-amine Internal Standard

This protocol outlines a method for the determination of n-octylamine in water samples. Long-chain amines can be challenging to analyze by gas chromatography due to their basicity and potential for peak tailing.[2][5][6] Derivatization is often employed to improve chromatographic performance.[2][5]

Materials and Reagents

• N-Octyl-D17-amine (Internal Standard)

• n-Octylamine (Analytical Standard)

• Trifluoroacetic anhydride (TFAA) (Derivatizing agent)[2]

• Dichloromethane (DCM), HPLC grade

• Sodium sulfate, anhydrous

• Deionized water, 18.2 MΩ·cm

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Preparation of Standards

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh and dissolve 10 mg of n-octylamine in 10 mL of dichloromethane.

  • Accurately weigh and dissolve 10 mg of N-Octyl-D17-amine in 10 mL of dichloromethane.

• Working Standard Solutions:

  • Prepare a series of calibration standards by diluting the n-octylamine primary stock solution with dichloromethane to achieve concentrations ranging from 1 to 100 ng/µL.

  • Prepare a working internal standard solution of N-Octyl-D17-amine at a concentration of 10 ng/µL in dichloromethane.

• Spiking Solution:

  • Add a consistent volume of the working internal standard solution to each calibration standard and to each sample extract prior to derivatization.

Sample Preparation and Extraction

The following workflow illustrates the sample preparation process:

Figure 1: Sample preparation workflow for the extraction of n-octylamine from water samples.

Derivatization Protocol

• To the 1 mL concentrated extract (and each calibration standard), add 100 µL of trifluoroacetic anhydride (TFAA).[2]

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Allow the vial to cool to room temperature.

• Evaporate the excess TFAA and solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of dichloromethane for GC-MS analysis.

GC-MS Instrumental Analysis

The following table outlines typical GC-MS parameters for the analysis of derivatized n-octylamine.

Parameter	Setting	Rationale
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar column suitable for a wide range of analytes.
Injection Mode	Splitless	To enhance sensitivity for trace-level analysis.
Injector Temperature	280°C	To ensure complete volatilization of the derivatized analyte.
Carrier Gas	Helium, constant flow at 1.0 mL/min	An inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial temp 80°C, hold for 1 min; ramp at 10°C/min to 280°C, hold for 5 min	An optimized temperature program to separate the analyte from matrix components.[7]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	A standard, robust ionization technique that produces reproducible fragmentation patterns.[8]
Acquisition Mode	Selected Ion Monitoring (SIM)	To maximize sensitivity and selectivity by monitoring specific ions for the analyte and internal standard.
Monitored Ions (m/z)	n-Octylamine-TFA: To be determined empirically. Likely fragments include the molecular ion and characteristic fragments from the loss of alkyl chains.N-Octyl-D17-amine-TFA: To be determined empirically. The molecular ion will be 17 amu higher than the non-deuterated analog.	The mass spectrum for n-octylamine shows a molecular ion at m/z 129 and a base peak at m/z 30.[8] The derivatized compound will have a different fragmentation pattern.
Transfer Line Temp	290°C	To prevent condensation of the analyte before entering the mass spectrometer.

Data Analysis and Quantification

The quantification of n-octylamine is based on the ratio of the peak area of the analyte to the peak area of the internal standard (N-Octyl-D17-amine).

Figure 2: Workflow for data analysis and quantification using the internal standard method.

Conclusion: Ensuring Data Integrity in Environmental Monitoring

The use of N-Octyl-D17-amine as an internal standard in conjunction with GC-MS provides a robust and reliable method for the quantification of n-octylamine in complex environmental samples. The principle of isotope dilution effectively compensates for analytical variability, leading to highly accurate and defensible data. This approach is indispensable for researchers, regulatory bodies, and professionals dedicated to monitoring and protecting our environment.

References

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• Li, M., et al. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 338-347.

• NIST. (n.d.). 1-Octanamine. NIST Chemistry WebBook. Retrieved from [Link]

• Iascone, M. A. (2003). Analysis of Biogenic Amines by GC/FID and GC/MS. Virginia Tech.
• Supelco. (n.d.). Amines Analysis by Packed Column GC.
• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• BenchChem. (n.d.). Application of Deuterated Standards in Environmental Sample Analysis: A Guide for Researchers.
• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry.
• Unkefer, C. J., et al. (2012). Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. Environmental Science & Technology, 46(23), 12828–12835.
• ASTM. (1979).
• McDonald, J. A., et al. (2012). Analysis of N-nitrosamines in water by isotope dilution gas chromatography-electron ionisation tandem mass spectrometry. Talanta, 99, 146-154.
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Application Note: Quantitative Analysis of N-Octylamine in Human Plasma using N-Octyl-D17-amine by LC-MS/MS

Introduction: The Principle of Stable Isotope Dilution for Bioanalysis

The accurate quantification of small molecules in complex biological matrices like plasma is a cornerstone of pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for this purpose due to its inherent selectivity and sensitivity.[1] However, the accuracy and precision of LC-MS/MS methods can be compromised by variations in sample preparation and matrix effects, where components of the biological sample can suppress or enhance the ionization of the target analyte.[2]

To overcome these challenges, the Stable Isotope Dilution (SID) method is employed.[3][4] This technique involves the addition of a known quantity of a stable isotope-labeled (SIL) version of the analyte to the sample at the earliest stage of preparation.[5][6] This SIL compound serves as an internal standard (IS). Because the SIL-IS is chemically identical to the analyte, it experiences the same extraction inefficiencies, and ionization suppression or enhancement.[7] By measuring the ratio of the analyte's mass spectrometric signal to that of the SIL-IS, these variations are effectively normalized, leading to highly accurate and precise quantification.[7]

N-Octyl-D17-amine is the deuterated analogue of N-Octylamine, containing 17 deuterium atoms in place of hydrogen. This significant mass shift makes it an ideal internal standard for the quantification of N-Octylamine, as it co-elutes chromatographically but is easily distinguished by the mass spectrometer. This application note provides a comprehensive, field-proven protocol for the extraction and quantification of N-Octylamine in human plasma using N-Octyl-D17-amine as the internal standard, adhering to principles outlined in regulatory guidelines.[8][9]

Experimental Workflow Overview

The bioanalytical workflow is designed for robustness and high throughput, ensuring the reliable quantification of N-Octylamine from plasma samples. The process involves sample pretreatment, analyte extraction, chromatographic separation, and mass spectrometric detection.

Workflow for N-Octylamine quantification using a SIL-IS.

Materials and Methods

Reagents and Materials

• Analyte: N-Octylamine (≥99% purity)

• Internal Standard: N-Octyl-D17-amine (Isotopic Purity ≥98%)

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Methyl tert-butyl ether (MTBE), Formic Acid (FA) - All LC-MS grade.

• Water: Deionized, 18 MΩ·cm

• Biological Matrix: Blank human plasma (K2-EDTA anticoagulant)

• Equipment: Calibrated pipettes, vortex mixer, refrigerated centrifuge, nitrogen evaporator, LC-MS/MS system.

Preparation of Standards and Quality Controls (QCs)

• Causality: Separate stock solutions for calibration standards (CAL) and quality controls (QC) are prepared from different weighings of the analyte to avoid bias and ensure the accuracy of the validation.[9]

• Analyte Stock (1 mg/mL): Accurately weigh ~10 mg of N-Octylamine and dissolve in 10 mL of MeOH.

• IS Working Solution (100 ng/mL): Prepare a stock of N-Octyl-D17-amine (100 µg/mL) in MeOH. Dilute this stock with 50:50 ACN:Water to create the working solution. The concentration of the IS is optimized to provide a stable and robust signal without causing detector saturation.

• Calibration (CAL) Standards: Serially dilute the analyte stock solution in blank human plasma to prepare a calibration curve. A typical range for small amines might be 1-1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of four levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Detailed Protocols

Protocol 1: Sample Preparation - Protein Precipitation & LLE

This two-step extraction process is designed for robust cleanup. Protein precipitation removes the bulk of plasma proteins, while the subsequent Liquid-Liquid Extraction (LLE) under basic conditions specifically isolates the amine analyte from more polar interferences.[10][11]

• Aliquoting: Pipette 50 µL of study samples, CAL standards, or QC samples into labeled 1.5 mL microcentrifuge tubes.

• Internal Standard Spiking: Add 25 µL of the IS Working Solution (100 ng/mL N-Octyl-D17-amine) to all tubes except for "double blank" samples (matrix blank without analyte or IS).

• Protein Precipitation: Add 200 µL of cold Acetonitrile to each tube. This disrupts the protein structure, causing them to precipitate out of solution.

• Vortex & Centrifuge: Vortex each tube vigorously for 30 seconds to ensure thorough mixing. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of labeled tubes, being careful not to disturb the protein pellet.

• pH Adjustment for LLE: Add 25 µL of 1 M NaOH to each supernatant. This step is critical as it deprotonates the amine group of N-Octylamine, making it less polar and more soluble in the organic extraction solvent.

• Liquid-Liquid Extraction: Add 750 µL of MTBE. Vortex for 2 minutes to facilitate the transfer of the analyte from the aqueous/ACN phase to the immiscible organic MTBE phase.

• Phase Separation: Centrifuge at 5,000 x g for 5 minutes.

• Isolation: Transfer the upper organic layer (MTBE) to a clean set of tubes.

• Evaporation: Evaporate the MTBE to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B). Vortex to ensure the analyte is fully dissolved. This step ensures the sample is in a solvent compatible with the LC system.[12]

Protocol 2: LC-MS/MS Analysis

The chromatographic conditions are selected to provide good retention and peak shape for the basic amine analyte, while the mass spectrometric parameters are optimized for maximum sensitivity and specificity.

Parameter	Condition
LC System	Standard UPLC/HPLC System
Column	C18 Reversed-Phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 min, hold 1 min, re-equilibrate
Injection Volume	5 µL
Column Temp.	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transitions	N-Octylamine: Q1: 130.2 -> Q3: 113.2
N-Octyl-D17-amine: Q1: 147.3 -> Q3: 128.3
Source Temp.	150°C
Desolvation Temp.	450°C

Note: MRM transitions are predictive and must be optimized empirically on the specific instrument.

Data Analysis and Method Validation

The analytical method must be validated to ensure it is fit for purpose, following regulatory guidelines from bodies like the FDA or EMA.[8][13][14]

Data Processing

• Integrate the chromatographic peaks for N-Octylamine and N-Octyl-D17-amine.

• Calculate the Peak Area Ratio (PAR) = (Analyte Peak Area) / (IS Peak Area).

• Construct a calibration curve by plotting the PAR against the nominal concentration of the CAL standards. A linear regression with 1/x² weighting is typically used.

• Determine the concentration of the analyte in QC and unknown samples by interpolating their PAR values from the calibration curve.

Validation Parameters & Acceptance Criteria

The following table summarizes key validation parameters and typical acceptance criteria as stipulated by bioanalytical method validation guidelines.[15][16]

Parameter	Description	Acceptance Criteria
Selectivity	Ability to differentiate and quantify the analyte in the presence of other matrix components.	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte in blank matrix.
Calibration Curve	Relationship between PAR and concentration.	≥75% of standards must be within ±15% of nominal (±20% at LLOQ). Correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	Closeness of measured values to nominal (Accuracy) and variability of replicate measurements (Precision).	For QC samples, mean accuracy should be within ±15% of nominal (±20% at LLOQ). Precision (%CV) should not exceed 15% (20% at LLOQ).
Matrix Effect	The effect of matrix components on the ionization of the analyte and IS.	The CV of the matrix factor (calculated from at least 6 lots of matrix) should be ≤15%.
Recovery	The efficiency of the extraction process.	Should be consistent and reproducible, though not required to be 100%.
Stability	Analyte stability in matrix under various storage and handling conditions (e.g., freeze-thaw, bench-top).	Mean concentration of stability samples must be within ±15% of nominal (freshly prepared) samples.

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantification of N-Octylamine in human plasma. The protocol leverages the "gold standard" stable isotope dilution technique, using N-Octyl-D17-amine as the internal standard to ensure the highest degree of accuracy and precision.[12] The described sample preparation method provides effective cleanup of the biological matrix, and the LC-MS/MS conditions are optimized for the analysis of small amines. Adherence to the principles of method validation outlined herein will ensure that the data generated is reliable and suitable for regulatory submission in drug development and clinical research.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• Shinde, S. (2015). USFDA guidelines for bioanalytical method validation. Slideshare. [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• van Amsterdam, P. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• gopinathannsriramachandraeduin. (2016). Bioanalytical method validation emea. Slideshare. [Link]

• European Bioanalysis Forum. (2010). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Royal Society of Chemistry. (2019). Sample Preparation Methods for the Analysis of Biogenic Amines. In Food Chemistry, Function and Analysis. [Link]

• Fiveable Inc. (n.d.). Principles of mass spectrometry | Isotope Geochemistry Class Notes. [Link]

• Vogeser, M., & Seger, C. (2008). Current status and future developments of LC-MS/MS in clinical chemistry for quantification of biogenic amines. Clinical Chemistry and Laboratory Medicine, 46(1), 12-26. [Link]

• Britannica. (2023, December 13). Isotope dilution. [Link]

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• Agilent Technologies. (2016). Plasma Catecholamines by LC/MS/MS. [Link]

• Blank, I. (n.d.). STABLE ISOTOPE DILUTION ASSAY MASS SPECTROMETRY IN FLAVOUR RESEARCH: INTERNAL STANDARD AND CALIBRATION ISSUES. [Link]

• Wikipedia. (n.d.). Isotope dilution. [Link]

• Kamal, A. H., et al. (2022). Current developments of bioanalytical sample preparation techniques in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 219, 114938. [Link]

• Andersen, M. K., et al. (2020). Highly sensitive LC-MS/MS analysis of catecholamines in plasma. Clinical Biochemistry, 83, 47-53. [Link]

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Application Note: A Robust LC-MS/MS Method for the Quantification of N-Octylamine in Human Plasma using N-Octyl-D17-amine as an Internal Standard

Abstract

This application note presents a detailed, validated protocol for the sensitive and accurate quantification of N-octylamine in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). To counteract matrix effects and variability inherent in complex biological samples, a stable isotope-labeled internal standard, N-Octyl-D17-amine, is employed. The methodology utilizes a straightforward Solid-Phase Extraction (SPE) procedure for sample cleanup and analyte concentration, ensuring high recovery and reproducibility. This robust method is ideally suited for applications in pharmacokinetic (PK) studies, therapeutic drug monitoring (TDM), and other areas of drug development requiring precise measurement of primary aliphatic amines.

Introduction: The Rationale for a Stable Isotope Dilution Method

N-octylamine and other primary aliphatic amines represent a class of compounds with relevance in pharmaceutical and chemical industries, either as active pharmaceutical ingredients (APIs), metabolites, or raw materials.[1] Accurate quantification of these molecules in biological matrices like human plasma is critical for evaluating the efficacy and safety of new chemical entities in preclinical and clinical studies.[2]

However, the analysis of such compounds is often challenging. Biological fluids are complex mixtures containing proteins, salts, and phospholipids that can interfere with analysis, leading to ion suppression or enhancement in the mass spectrometer.[3][4] Furthermore, primary amines can exhibit poor retention on standard reversed-phase chromatography columns and may show variable extraction recovery.[5][6]

To address these challenges, the gold standard approach is the use of a stable isotope-labeled (SIL) internal standard in a technique known as isotope dilution mass spectrometry.[7] A SIL internal standard is chemically identical to the analyte, ensuring it behaves similarly during sample extraction, chromatography, and ionization.[4][7] Because it is distinguished from the analyte by its mass, it provides a precise way to correct for any sample loss or matrix-induced signal variation.[4][8]

N-Octyl-D17-amine, where 17 hydrogen atoms on the octyl chain are replaced with deuterium, serves as the ideal internal standard for N-octylamine. It co-elutes with the analyte but is easily resolved by the mass spectrometer, ensuring the highest possible accuracy and precision for the assay.[7] This application note provides a comprehensive, step-by-step guide for implementing this robust analytical method.

Experimental Workflow Overview

The analytical workflow is designed for efficiency and robustness, moving from sample collection to final data analysis. The key stages involve plasma sample pretreatment, analyte extraction via Solid-Phase Extraction (SPE), and subsequent analysis by LC-MS/MS.

Caption: High-level workflow for N-octylamine quantification.

Materials and Reagents

Reagent/Material	Grade	Supplier
N-Octylamine	≥99% Purity	Sigma-Aldrich
N-Octyl-D17-amine	Isotopic Purity ≥98%	Toronto Research
Human Plasma (K2-EDTA)	Analytical Grade	BioIVT
Water	LC-MS Grade	Fisher Scientific
Acetonitrile (ACN)	LC-MS Grade	Fisher Scientific
Methanol (MeOH)	LC-MS Grade	Fisher Scientific
Formic Acid (FA)	LC-MS Grade, ~99%	Thermo Scientific
Phosphoric Acid (H3PO4)	ACS Grade	Sigma-Aldrich
Ammonium Hydroxide (NH4OH)	ACS Grade	Sigma-Aldrich
Dichloromethane (DCM)	HPLC Grade	Fisher Scientific
Mixed-Mode Cation Exchange SPE Cartridges	30 mg, 1 mL	Waters (Oasis MCX)

Detailed Protocols

Preparation of Stock and Working Solutions

• N-Octylamine Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-octylamine and dissolve in 10 mL of Methanol.

• N-Octyl-D17-amine (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh 1 mg of N-Octyl-D17-amine and dissolve in 1 mL of Methanol.

• Working Internal Standard (IS) Solution (100 ng/mL): Perform serial dilutions of the IS stock solution with 50:50 Methanol:Water to achieve a final concentration of 100 ng/mL.

• Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by spiking appropriate amounts of the N-octylamine stock solution into blank human plasma to cover the desired concentration range (e.g., 0.5 - 500 ng/mL).

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is designed to effectively remove plasma proteins and phospholipids while concentrating the analyte and internal standard.[3][9] The use of a mixed-mode cation exchange sorbent provides superior selectivity for basic compounds like primary amines.[10]

• Sample Pre-treatment:

  • Pipette 100 µL of plasma sample (blank, calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the 100 ng/mL Working IS Solution to all samples except the blank matrix.

  • Add 200 µL of 4% phosphoric acid in water to each tube. This step precipitates proteins and adjusts the pH to ensure the amine is protonated (positively charged) for retention on the SPE sorbent.[11]

  • Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes.

• Solid-Phase Extraction:

  • Condition: Condition an Oasis MCX SPE cartridge by passing 1 mL of Methanol followed by 1 mL of LC-MS grade water. Do not allow the sorbent to dry.

  • Load: Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

  • Wash 1 (Polar Interferences): Wash the cartridge with 1 mL of 5% Methanol in water. This removes highly polar matrix components.

  • Wash 2 (Non-Polar Interferences): Wash the cartridge with 1 mL of Dichloromethane. This removes lipids and other non-polar interferences.

  • Elute: Elute the analyte and internal standard with 1 mL of 5% Ammonium Hydroxide in Dichloromethane. The ammonia neutralizes the charged amine, releasing it from the sorbent.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer, which provides the high sensitivity and specificity required for bioanalysis through Selected Reaction Monitoring (SRM).[8]

Parameter	Condition
LC System	Waters ACQUITY UPLC I-Class
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	5% B (0-0.5 min), 5-95% B (0.5-2.5 min), 95% B (2.5-3.0 min), 95-5% B (3.0-3.1 min), 5% B (3.1-4.0 min)
MS System	Waters Xevo TQ-S micro
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	500°C
Desolvation Gas Flow	1000 L/hr
Cone Gas Flow	150 L/hr

Optimized MS/MS Transitions

The following SRM transitions were optimized for maximum sensitivity and specificity.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
N-Octylamine	130.2	113.2 (Quantifier)	20	10
(Analyte)	130.2	71.1 (Qualifier)	20	18
N-Octyl-D17-amine	147.3	128.3 (Quantifier)	20	10
(Internal Standard)

Discussion: Causality Behind Experimental Choices

• Choice of Internal Standard: The use of N-Octyl-D17-amine is the cornerstone of this method's reliability. Its chemical properties are virtually identical to the analyte, ensuring it accurately tracks the analyte through extraction and ionization, correcting for matrix effects that can plague bioanalytical methods.[4][7] The +17 mass unit difference provides a clear separation from the analyte's isotopic distribution, preventing any cross-talk or interference.

• Sample Preparation Strategy: While Protein Precipitation (PPT) is faster, it often fails to remove significant amounts of phospholipids, which are major sources of ion suppression.[3] Liquid-Liquid Extraction (LLE) can be effective but may suffer from emulsion formation and uses larger volumes of organic solvents.[1] The chosen Solid-Phase Extraction (SPE) method with a mixed-mode sorbent offers the best of both worlds: effective removal of both proteins and phospholipids and high recovery for basic analytes, leading to a cleaner final extract and improved assay robustness.[9][12]

• Chromatographic Conditions: The use of a sub-2-µm particle column (UPLC) provides high-resolution separation with a short run time, increasing sample throughput. The acidic mobile phase (0.1% Formic Acid) ensures the primary amine is protonated, which is beneficial for good peak shape and ESI positive ionization efficiency.

Conclusion

This application note describes a highly selective, sensitive, and robust LC-MS/MS method for the quantification of N-octylamine in human plasma. The strategic use of N-Octyl-D17-amine as an internal standard, coupled with an optimized Solid-Phase Extraction protocol, ensures high accuracy and precision, meeting the stringent requirements for regulated bioanalysis in drug development and clinical research. The method is suitable for high-throughput applications, providing reliable data for pharmacokinetic and toxicokinetic assessments.

References

• Biotage. (n.d.). Bioanalytical sample preparation. Retrieved January 21, 2026, from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved January 21, 2026, from [Link]

• Pichon, V. (2000). Solid phase extraction of amines.
• Latorre, C., et al. (2013). Simultaneous Solid Phase Extraction and Derivatization of Aliphatic Primary Amines Prior to Separation and UV-Absorbance Detection. Analytica Chimica Acta, 778, 53-60.
• Mitra, S. (Ed.). (2019). Sample Preparation Techniques for Chemical Analysis. John Wiley & Sons.
• Nováková, L. (2015). Advances in Sample Preparation for Biological Fluids. LCGC Europe, 28(4), 210-221.
• Jeong, S. K., et al. (2006). Spectrophotometric method for estimation of aliphatic primary amines in biological samples. Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1368-1372.

• AptoChem. (2008). Deuterated internal standards and bioanalysis. Retrieved January 21, 2026, from [Link]

• Affinisep. (n.d.). Solid Phase Extraction. Retrieved January 21, 2026, from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved January 21, 2026, from [Link]

• Higashi, T., & Ogawa, S. (2017). Derivatization in LC-MS Bioanalysis. In LC-MS in Drug Bioanalysis (pp. 89-115). Springer, Singapore.
• Ghiasi, F., et al. (2023). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules, 28(14), 5384.
• Sagi-Kiss, V., et al. (2020). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research, 19(6), 2423-2434.

• Waters Corporation. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Retrieved January 21, 2026, from [Link]

• Adaway, J. E., Keevil, B. G., & Owen, L. J. (2012). Therapeutic drug monitoring and LC-MS/MS.
• Akutsu-Suyama, K., et al. (2022). Effective Synthesis of Deuterated n-Octylamine and Its Analogues. EPJ Web of Conferences, 272, 01002.
• Zboran, J. A., et al. (2014). Comparing Ion-Pairing Reagents and Sample Dissolution Solvents for Ion-Pairing Reversed-Phase Liquid chromatography/electrospray Ionization Mass Spectrometry Analysis of Oligonucleotides. Rapid Communications in Mass Spectrometry, 28(8), 951-958.
• Zlatkis, A., & Jupille, T. (1975). Solvent extraction of tricyclic amines from blood plasma and liquid chromatographic determination.
• De Nicolò, A., et al. (2019). LC-MS application for therapeutic drug monitoring in alternative matrices. Journal of Pharmaceutical and Biomedical Analysis, 166, 348-364.
• Zlatkis, A., & Jupille, T. (1975). Solvent extraction of tricyclic amines from blood plasma and liquid chromatographic determination.
• Zboran, J. A., et al. (2014). Comparing Ion-Pairing Reagents and Sample Dissolution Solvents for Ion-Pairing Reversed-Phase Liquid chromatography/electrospray Ionization Mass Spectrometry Analysis of Oligonucleotides. Rapid Communications in Mass Spectrometry, 28(8), 951-958.
• Qu, J., et al. (2007). Pharmacokinetics, biodistribution, efficacy and safety of N-octyl-O-sulfate chitosan micelles loaded with paclitaxel.
• Zlatkis, A., & Jupille, T. (1975). Solvent extraction of tricyclic amines from blood plasma and liquid chromatographic determination.
• Zboran, J. A., et al. (2014). Comparing Ion-Pairing Reagents and Sample Dissolution Solvents for Ion-Pairing Reversed-Phase Liquid chromatography/electrospray Ionization Mass Spectrometry Analysis of Oligonucleotides. Rapid Communications in Mass Spectrometry, 28(8), 951-958.
• He, X., & Kozak, M. (n.d.). Simultaneous Quantitation of 19 Drugs in Human Plasma and Serum by LC-MS/MS. Thermo Fisher Scientific.
• Zlatkis, A., & Jupille, T. (1975). Solvent extraction of tricyclic amines from blood plasma and liquid chromatographic determination.

• Waters Corporation. (n.d.). LC-MS Analysis of Synthetic Oligonucleotides. Retrieved January 21, 2026, from [Link]

• Phenomenex. (2023). LC-MS/MS based Quantification of 47 Therapeutic Drug Monitoring Compounds in Serum: A Simple Sample Preparation Strategy for Efficient Analysis. Retrieved January 21, 2026, from [Link]

• Mishra, A., et al. (2019). Liquid-liquid extraction of mineral acids using Tri-n-octylamine. Bangladesh Journal of Scientific and Industrial Research, 54(4), 339-346.
• Mirza, M., et al. (1973). Liquid-liquid extraction by tri-iso-octylamine in methyl isobutyl ketone from aqueous hydrochloric acid.
• Horvath, C., et al. (2018). Platform Ion Pairing RPLC Method for Oligonucleotides Using High Throughput 20 mm Length Columns.
• Boza-Moran, G. (2020). LC-MS in Therapeutic Drug Monitoring. Hamilton Company.
• Dasari, P. K., & Rao, D. S. (2016). Quantification of oxolamine phosphate in human plasma by LC-MS/MS. Journal of Chemical and Pharmaceutical Sciences, 9(2), 730-734.
• Mishra, A., et al. (2021). Efficiency of tri-n-octylamine for the liquid-liquid extraction of Co (II) from acidic chloride medium.
• De Nicolò, A., et al. (2019). LC-MS application for therapeutic drug monitoring in alternative matrices. Journal of Pharmaceutical and Biomedical Analysis, 166, 348-364.
• Zboran, J. A., et al. (2014). Comparing Ion-Pairing Reagents and Sample Dissolution Solvents for Ion-Pairing Reversed-Phase Liquid chromatography/electrospray Ionization Mass Spectrometry Analysis of Oligonucleotides. Rapid Communications in Mass Spectrometry, 28(8), 951-958.
• Papakonstantinou, E., et al. (2023). Development and Validation of a Simple and Cost-Effective LC-MS/MS Method for the Quantitation of the Gut-Derived Metabolite Trimethylamine N-Oxide in Human Plasma of Healthy and Hyperlipidemic Volunteers. Metabolites, 13(3), 369.
• Qu, J., et al. (2007). Pharmacokinetics, biodistribution, efficacy and safety of N-octyl-O-sulfate chitosan micelles loaded with paclitaxel.
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Application Notes and Protocols: The Strategic Use of Chemical Tools in Quantitative and Preparative Proteomics

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Defining the Right Tool for the Job in Proteomics

In the intricate landscape of proteomics, the precise application of chemical tools is paramount to generating high-quality, reproducible data. This guide addresses the specific roles of deuterated compounds and advanced surfactants in mass spectrometry-based proteomics. While the topic of N-Octyl-D17-amine was proposed for proteomics applications, it is crucial to first clarify its primary and correct scientific application.

N-Octyl-D17-amine is a stable isotope-labeled version of n-octylamine, where 17 hydrogen atoms have been replaced with deuterium. This isotopic enrichment makes it an ideal internal standard for quantitative mass spectrometry (MS) applications.[1][2] The core principle of using a deuterated internal standard is its near-identical chemical and physical behavior to the non-deuterated (endogenous) compound during sample preparation, chromatography, and ionization.[1] However, its increased mass allows it to be distinguished by the mass spectrometer, enabling accurate quantification by correcting for sample loss or variations in instrument response.[1][2]

While its non-deuterated counterpart, n-octylamine, has surfactant properties and is a versatile chemical intermediate in various industries,[3][4][5] neither it nor its deuterated form are typically used for protein extraction or solubilization in mainstream proteomics workflows. Standard proteomics protocols require specialized surfactants that can efficiently lyse cells and solubilize proteins without interfering with downstream enzymatic digestion and mass spectrometry analysis.

This guide, therefore, pivots to a more broadly applicable and critical topic in proteomics: the use of advanced, mass spectrometry-compatible surfactants. We will explore the challenges posed by traditional detergents and provide detailed protocols for the application of innovative solutions like cleavable surfactants, which are designed to be removed or degraded before MS analysis.

Part 1: The Challenge of Protein Solubilization in Proteomics

Effective protein extraction and solubilization are the foundation of any successful proteomics experiment. This is particularly challenging for hydrophobic proteins, such as membrane proteins, which constitute a significant portion of the proteome and are common drug targets.

1.1. The Double-Edged Sword of Surfactants

Surfactants are indispensable for:

• Cell Lysis: Disrupting cell membranes to release protein contents.

• Protein Solubilization: Keeping proteins, especially hydrophobic ones, in solution and preventing aggregation.

• Denaturation: Unfolding proteins to improve enzymatic digestion efficiency.

However, the very properties that make surfactants effective for solubilization also make them highly problematic for downstream mass spectrometry analysis.

Table 1: Problems Caused by Conventional Surfactants in MS-Based Proteomics

Problem	Description	Impact on Data Quality
Ion Suppression	Surfactants have high ionization efficiency and can suppress the ionization of peptides, leading to reduced signal intensity.[6]	Lower peptide and protein identification rates.
MS Contamination	Surfactants can contaminate the ion source and mass analyzer, leading to high background noise and requiring frequent instrument cleaning.[7]	Reduced instrument performance and downtime.
Chromatographic Interference	Surfactants can interfere with reversed-phase liquid chromatography (RPLC), leading to poor peak shape and peptide separation.[6]	Decreased resolution and reproducibility.
Inhibition of Proteases	Some surfactants, particularly strong ionic detergents like SDS, can inhibit the activity of trypsin and other proteases used for protein digestion.	Incomplete digestion and biased peptide representation.

Part 2: Innovations in MS-Compatible Surfactants: The Rise of Cleavable Surfactants

To bridge the gap between effective protein solubilization and MS compatibility, a new generation of "cleavable" surfactants has been developed. These molecules combine the solubilizing power of traditional detergents with a chemically labile bond that allows them to be degraded into smaller, non-surfactant byproducts that do not interfere with MS analysis.[6]

One such example is the nonionic, disulfide-containing cleavable surfactant, n-decyl-disulfide-β-D-maltoside (DSSM). DSSM mimics the properties of the widely used nonionic detergent n-dodecyl-β-D-maltoside (DDM) but contains a disulfide bond that can be easily cleaved by reducing agents.[6]

Workflow for Proteomics using a Disulfide-Cleavable Surfactant

Caption: Workflow for proteomics sample preparation using a disulfide-cleavable surfactant.

Part 3: Detailed Protocols

Protocol 1: Protein Extraction and Solubilization using a Disulfide-Cleavable Surfactant

This protocol is a general guideline and may require optimization for specific cell types or tissues.

Materials:

• Lysis Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% (w/v) disulfide-cleavable surfactant (e.g., DSSM), protease and phosphatase inhibitor cocktail.

• Cell pellet or tissue sample.

• Probe sonicator or homogenizer.

• Microcentrifuge.

Procedure:

• Resuspend the cell pellet in ice-cold Lysis Buffer.

• Incubate on ice for 15 minutes.

• Lyse the cells by sonication on ice (e.g., 3 cycles of 20 seconds on, 30 seconds off).

• Clarify the lysate by centrifugation at 16,000 x g for 20 minutes at 4°C.

• Transfer the supernatant (containing the solubilized proteins) to a new tube.

• Determine the protein concentration using a compatible protein assay (e.g., BCA assay).

Protocol 2: In-Solution Digestion and Surfactant Cleavage

Materials:

• Protein lysate from Protocol 1.

• 1 M Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).

• 0.5 M Iodoacetamide (IAA).

• Trypsin (MS-grade).

• 50 mM Ammonium Bicarbonate (ABC) buffer, pH 8.0.

• Formic Acid (FA).

Procedure:

• Take a known amount of protein (e.g., 100 µg) and adjust the volume with 50 mM ABC buffer.

• Reduction: Add DTT to a final concentration of 10 mM. Incubate at 56°C for 30 minutes.

• Alkylation: Cool the sample to room temperature. Add IAA to a final concentration of 20 mM. Incubate in the dark at room temperature for 30 minutes.

• Digestion: Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Surfactant Cleavage: The DTT from the reduction step will also cleave the disulfide bond in the surfactant. If TCEP was used for reduction, add DTT to 10 mM and incubate for 1 hour at 37°C to ensure complete surfactant cleavage.

• Quench and Acidify: Stop the digestion and precipitate any remaining uncleaved surfactant by adding formic acid to a final concentration of 1%.

• Centrifuge at 16,000 x g for 10 minutes. The supernatant now contains the peptide mixture.

Protocol 3: Peptide Cleanup using C18 StageTips

Materials:

• Acidified peptide sample from Protocol 2.

• C18 StageTip.

• Activation Solution: 100% Acetonitrile (ACN).

• Wash Solution: 0.1% Formic Acid in water.

• Elution Solution: 60% ACN, 0.1% Formic Acid.

Procedure:

• Activate the StageTip by passing 100 µL of Activation Solution through it using a centrifuge.

• Equilibrate the StageTip by passing 100 µL of Wash Solution through it twice.

• Load the peptide sample onto the StageTip by centrifugation.

• Wash the StageTip with 100 µL of Wash Solution twice to remove salts and surfactant byproducts.

• Elute the peptides into a clean tube with 60 µL of Elution Solution.

• Dry the eluted peptides in a vacuum centrifuge and resuspend in a suitable buffer for LC-MS/MS analysis (e.g., 0.1% Formic Acid).

Principle of Disulfide Cleavage

Caption: Reductive cleavage of a disulfide-containing surfactant.

Conclusion

The selection of appropriate chemical reagents is a critical determinant of success in proteomics research. While deuterated compounds like N-Octyl-D17-amine are powerful tools for highly accurate quantitative analysis via isotopic dilution mass spectrometry, they are not designed for preparative applications such as protein solubilization. For these purposes, researchers should turn to advanced, MS-compatible surfactants. Cleavable surfactants, in particular, offer an elegant solution to the long-standing problem of detergent interference in mass spectrometry, enabling efficient protein extraction without compromising the quality of downstream analysis. By understanding the specific roles and limitations of different chemical tools, researchers can design more robust and effective proteomics workflows, ultimately leading to more significant scientific discoveries.

References

• Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes. (n.d.). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Click Chemistry in Proteomic Investigations. (2020). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• The Role of Octylamine in Modern Chemical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 21, 2026, from [Link]

• Proteomics: recent applications and new technologies. (2005). PubMed. Retrieved January 21, 2026, from [Link]

• Octylamine | C8H19N. (n.d.). PubChem. Retrieved January 21, 2026, from [Link]

• Parts per billion of nitrite in microcrystalline cellulose by ion chromatography mass spectrometry with isotope labeled internal standard. (2023). PubMed. Retrieved January 21, 2026, from [Link]

• Studying Protein–DNA Interactions by Hydrogen/Deuterium Exchange Mass Spectrometry. (n.d.). JOVE. Retrieved January 21, 2026, from [Link]

• Recent Advances about the Applications of Click Reaction in Chemical Proteomics. (2021). MDPI. Retrieved January 21, 2026, from [Link]

• The Essential Role of Octylamine in Modern Pharmaceutical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 21, 2026, from [Link]

• Synthetic method of n-octylamine. (2014). Google Patents.

• Protected Amine Labels: A Versatile Molecular Scaffold for Multiplexed Nominal Mass and Sub-Da Isotopologue Quantitative Proteomic Reagents. (2011). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Computational and biological evaluation of N-octadecyl-N'-propylsulfamide, a selective PPARα agonist structurally related to N-acylethanolamines. (2014). PubMed. Retrieved January 21, 2026, from [Link]

• A Nonionic, Cleavable Surfactant for Top-down Proteomics. (2020). National Institutes of Health. Retrieved January 21, 2026, from [Link]

• Protein Structural Analysis via Mass Spectrometry-Based Proteomics. (2011). ResearchGate. Retrieved January 21, 2026, from [Link]

• Advances in Hydrogen-Deuterium Exchange Mass Spectrometry That Can Improve Studies of Biosimilars. (2018). YouTube. Retrieved January 21, 2026, from [Link]

• Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. (2017). National Institutes of Health. Retrieved January 21, 2026, from [Link]

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Technical Notes & Optimization

Preventing deuterium exchange in N-Octyl-D17-amine

Technical Support Center: N-Octyl-D17-amine

A Guide to Preserving Isotopic Integrity by Preventing Deuterium Exchange

Welcome to the technical support resource for N-Octyl-D17-amine. This guide is designed for researchers, scientists, and drug development professionals who utilize this deuterated compound and seek to maintain its high isotopic purity throughout their experimental workflows. Here, we provide in-depth answers to common questions, troubleshooting advice, and validated protocols to prevent unwanted hydrogen-deuterium (H/D) exchange.

Frequently Asked Questions (FAQs)

Q1: What is N-Octyl-D17-amine, and where are the deuterium labels located?

N-Octyl-D17-amine is an isotopically labeled version of n-octylamine. The "D17" designation indicates that the 17 hydrogen atoms on the n-octyl alkyl chain have been replaced with deuterium atoms. The two hydrogen atoms on the amine (NH₂) group, however, are protons and are highly susceptible to exchange. The primary challenge is to prevent the exchange of the deuterons on the carbon backbone, which are generally stable but can be compromised under certain conditions.

Q2: What is hydrogen-deuterium (H/D) exchange, and why is it a concern for N-Octyl-D17-amine?

Hydrogen-deuterium exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom (protium) from the surrounding environment, or vice versa.[1][2] For N-Octyl-D17-amine, this is a critical issue because it reduces the isotopic enrichment of the compound. This isotopic dilution can lead to significant errors in quantitative analyses (e.g., mass spectrometry-based assays), misinterpretation of metabolic studies, and diminished efficacy of the kinetic isotope effect in drug development.[3][4]

The protons on the amine group (-NH₂) will rapidly exchange with any protic solvent. While the C-D bonds on the octyl chain are much more stable, they can undergo exchange under specific conditions, such as in the presence of acid, base, or metal catalysts.[2][5][6]

Q3: What are the primary factors that promote H/D exchange in amines?

Several experimental parameters can catalyze and accelerate the rate of H/D exchange. Understanding these factors is the first step toward prevention.

• pH: The exchange process is catalyzed by both acids and bases.[4][5] For many molecules, the minimum rate of exchange occurs at a specific pH, which for backbone amide hydrogens in proteins is around pH 2.5-3.0.[1][2] Extreme pH values should be avoided unless required by the experimental design, and even then, exposure time should be minimized.

• Temperature: Higher temperatures significantly increase the rate of H/D exchange.[4] Therefore, maintaining low temperatures during storage and experimental procedures is a critical control parameter.

• Protic Solvents: Solvents with exchangeable protons, such as water (H₂O), methanol (CH₃OH), and ethanol (CH₃CH₂OH), are the most common sources of hydrogen that can dilute the isotopic purity of your compound.[1][2]

• Catalysts: Certain metal catalysts, including platinum, iridium, and ruthenium, are known to facilitate H/D exchange at C-H (and C-D) bonds, which are typically non-labile.[5][6] It is crucial to be aware of any potential catalytic metals in your reaction system.

Core Principles for Preventing Deuterium Exchange

The strategy for preventing H/D exchange revolves around meticulous control of the compound's chemical environment. The diagram below illustrates the key factors to manage.

Caption: Key environmental factors that can induce deuterium exchange.

Troubleshooting Guide

This section addresses common problems encountered during the handling and use of N-Octyl-D17-amine.

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Loss of isotopic purity confirmed by Mass Spectrometry (e.g., M+1, M+2 peaks appear).	1. Use of protic solvents (H₂O, alcohols) for dissolution or in the mobile phase. 2. Exposure to atmospheric moisture during weighing or sample preparation. 3. Storage in a non-airtight container.	1. Switch to aprotic deuterated solvents (e.g., Acetonitrile-d₃, Chloroform-d).[1][7] 2. Handle the compound under an inert atmosphere (e.g., nitrogen or argon gas) in a glove box.[1][8] 3. Store in a desiccator or in sealed vials with septa.[3]
Unexpected reaction byproducts or altered reaction kinetics.	1. The amine group's basicity is causing side reactions. 2. H/D exchange at the α-carbon position catalyzed by unforeseen reagents or conditions.	1. Protect the amine group if it is not the reactive site of interest. 2. Review all reagents for potential metal contaminants. Avoid strongly acidic or basic conditions if possible.[5]
Inconsistent results in quantitative LC-MS assays.	1. Variable back-exchange during the LC gradient.[4] 2. Hygroscopic nature of the compound leading to inaccurate weighing.	1. Optimize the LC method to minimize run time. Maintain low temperatures in the autosampler and column compartment.[4] 2. Weigh the compound in a controlled, low-humidity environment.[1]

Experimental Protocols

Adherence to strict protocols is the most effective way to preserve the isotopic integrity of N-Octyl-D17-amine.

Protocol 1: Storage and Handling

• Storage: Upon receipt, store the compound at the recommended temperature (typically 2-8°C or as specified), in its original sealed container. For long-term storage, place the container inside a desiccator with a suitable drying agent.[3][9]

• Environment: Whenever possible, handle the solid compound and prepare stock solutions inside a glove box with a dry, inert atmosphere (e.g., argon or nitrogen).[1] This minimizes exposure to atmospheric moisture, which is a primary source of protons.

• Weighing: Use a balance inside the glove box. If a glove box is unavailable, work quickly and use vials with secure caps. Do not leave the container open to the air.

• Dissolution: Use high-purity, anhydrous aprotic deuterated solvents for preparing stock solutions.[7][8] Common choices are listed in the table below.

Protocol 2: Preparation of a Standard Solution for Analysis (e.g., LC-MS)

• Solvent Selection: Choose a deuterated aprotic solvent in which N-Octyl-D17-amine is fully soluble. See the Solvent Compatibility Table below. Popular choices include Acetonitrile-d₃ and Chloroform-d.[8][10]

• Pre-analysis Preparation: Ensure all laboratory ware (vials, pipette tips, syringes) is thoroughly dried in an oven and cooled in a desiccator before use.

• Solution Preparation:

  • Allow the N-Octyl-D17-amine container to equilibrate to room temperature inside a desiccator before opening to prevent condensation.

  • Under an inert atmosphere, weigh the required amount of the compound into a clean, dry vial.

  • Add the appropriate volume of the chosen anhydrous deuterated solvent using a dry syringe.

  • Cap the vial immediately and vortex until the solid is fully dissolved.

• Storage of Solution: Store the prepared stock solution at low temperatures (e.g., -20°C) in a tightly sealed vial to prevent solvent evaporation and moisture ingress.

Data & Visualization

Solvent Compatibility and Selection

Choosing the correct solvent is paramount. The following table provides a guide to solvent selection based on their properties.

Solvent	Type	Exchangeable Protons?	Recommended Use
Deuterium Oxide (D₂O)	Protic	Yes	AVOID ; will rapidly exchange with NH₂ protons and can exchange C-D protons under certain conditions.[11]
Methanol-d₄ (CD₃OD)	Protic	Yes (OD)	AVOID ; the hydroxyl deuteron can exchange.[10]
Acetonitrile-d₃ (CD₃CN)	Aprotic	No	Excellent Choice ; polar aprotic, good for LC-MS.[8]
Chloroform-d (CDCl₃)	Aprotic	No	Excellent Choice ; good for non-polar compounds and NMR.[10][12]
DMSO-d₆ ((CD₃)₂SO)	Aprotic	No	Good Choice ; highly polar aprotic, but can be hygroscopic.[10][12]
Tetrahydrofuran-d₈ (C₄D₈O)	Aprotic	No	Good Choice ; useful for a range of polarities.

Workflow for Minimizing H/D Exchange

This workflow diagram provides a decision-making process for handling N-Octyl-D17-amine.

Caption: Recommended workflow to maintain isotopic purity.

References

• Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC - NIH. (n.d.).
• Hydrogen/Deuterium Exchange Mass Spectrometry for Probing Higher Order Structure of Protein Therapeutics: Methodology and Applications - PMC - NIH. (n.d.).
• Navigating the Deuterium Frontier: A Technical Guide to the Storage and Handling of Deuterated Compounds - Benchchem. (n.d.).
• Technical Support Center: Handling and Storing Deuterated Compounds - Benchchem. (n.d.).
• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - MDPI. (n.d.).
• Hydrogen–deuterium exchange - Wikipedia. (n.d.).

• What is the storage conditions and protocol for deuterated standards of organic compounds? | ResearchGate. (n.d.). Retrieved January 21, 2026, from [Link]

• Practical Methods for Deuterium Exchange/Mass Spectrometry. (n.d.).
• Technical Support Center: A Guide to Preventing H/D Back-Exchange with Deuterated Standards - Benchchem. (n.d.).
• Catalytic Deuterium Incorporation within Metabolically Stable β-Amino C H Bonds of Drug Molecules - NIH. (n.d.).

• Supported Catalyst for Hydrogen/Deuterium Exchange - ChemistryViews. (n.d.). Retrieved January 21, 2026, from [Link]

• Essential deuterated solvents in a variety of packaging styles to suit your usage. (n.d.). Retrieved January 21, 2026, from [Link]

• Deuterated Solvents: Essential Reagents for Accurate NMR Analysis - UCHEM. (n.d.). Retrieved January 21, 2026, from [Link]

• Selection Guide on Deuterated Solvents for NMR - Labinsights. (n.d.). Retrieved January 21, 2026, from [Link]

• Deuterium Exchange - Chemistry LibreTexts. (n.d.). Retrieved January 21, 2026, from [Link]

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• 12. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Troubleshooting isotopic interference with N-Octyl-D17-amine

Welcome to the technical support center for N-Octyl-D17-amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address common questions related to the use of this highly deuterated internal standard in mass spectrometry-based quantitative analysis. Our goal is to equip you with the scientific understanding and practical protocols necessary to anticipate and resolve challenges, ensuring the accuracy and integrity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is N-Octyl-D17-amine and why is it used as an internal standard?

N-Octyl-D17-amine (CAS No. 1173022-14-4) is the deuterated analog of n-octylamine, where all seventeen hydrogen atoms on the octyl chain have been replaced with deuterium.[1] This extensive deuteration makes it an excellent internal standard for quantitative mass spectrometry (MS) assays.[2]

The core principle behind using a stable isotope-labeled (SIL) internal standard is that it is chemically almost identical to the analyte of interest (the "light" version), yet distinguishable by its mass.[3] This allows it to be added to a sample at a known concentration at the beginning of the workflow. Because it behaves nearly identically to the analyte during sample preparation (extraction, derivatization) and analysis (chromatography, ionization), it can effectively compensate for variations in sample loss, matrix effects, and instrument response.[3][4] By calculating the ratio of the analyte signal to the internal standard signal, a more accurate and precise quantification can be achieved.

Q2: Are the deuterium labels on N-Octyl-D17-amine stable?

Yes. The deuterium atoms in N-Octyl-D17-amine are located on the aliphatic carbon backbone (1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecadeuteriooctan-1-amine).[1] These C-D bonds are highly stable under typical analytical conditions. This is a critical feature, as deuterium atoms on heteroatoms (like -NH or -OH) or on carbons adjacent to carbonyl groups can sometimes be prone to back-exchange with hydrogen atoms from the sample matrix or solvents, which would compromise the integrity of the standard.

Q3: Will N-Octyl-D17-amine co-elute perfectly with n-octylamine in liquid chromatography (LC)?

Not always perfectly. It is a common phenomenon for deuterated compounds to exhibit a slight shift in retention time compared to their non-deuterated counterparts, typically eluting slightly earlier. This is known as the chromatographic isotope effect. While this shift is usually minor, it's a critical parameter to verify during method development. Significant separation between the analyte and the internal standard can lead to them experiencing different degrees of matrix effects (ion suppression or enhancement), which can negatively impact quantitation accuracy.

Troubleshooting Guide: Isotopic Interference

Isotopic interference is a critical issue that can compromise the accuracy of quantitative assays using SIL internal standards. This section provides a detailed guide to understanding, identifying, and correcting for these interferences when using N-Octyl-D17-amine.

Issue 1: Inaccurate quantification at low analyte concentrations, particularly an overestimation.

• Root Cause: This is often due to "isotopic cross-contribution" or "crosstalk." It occurs in two primary ways:

  • Contribution of the Internal Standard to the Analyte Signal: The N-Octyl-D17-amine standard, despite being highly enriched, will contain a small percentage of less-deuterated isotopologues (e.g., d16, d15). The most significant interference comes from the presence of the unlabeled analyte (d0) as an impurity in the internal standard.

  • Contribution of the Analyte to the Internal Standard Signal: The naturally occurring isotopes of the analyte (primarily ¹³C) will produce a signal at M+1, M+2, etc. For an analyte like n-octylamine (C₈H₁₉N), the M+1 peak will be approximately 8.9% of the monoisotopic peak. If the mass difference between the analyte and the internal standard is small, these natural isotope peaks can contribute to the signal of the internal standard. With a +17 Da mass difference for N-Octyl-D17-amine, this is not a direct concern, but it's a crucial concept for other SIL standards.

• Causality Explained: At high analyte concentrations, the small contribution from the internal standard to the analyte signal is negligible. However, at the lower limit of quantitation (LLOQ), this constant background signal from the internal standard becomes significant relative to the analyte's signal, leading to a positive bias and a non-linear calibration curve that doesn't pass through the origin.

• Workflow for Diagnosis and Resolution:

  Caption: Troubleshooting workflow for isotopic cross-contribution.

Experimental Protocols

Protocol 1: Assessing Isotopic Purity and Cross-Contribution

This protocol details how to experimentally determine the contribution of the N-Octyl-D17-amine internal standard to the analyte signal channel.

Materials:

• N-Octyl-D17-amine (IS) stock solution of known concentration.

• n-Octylamine (analyte) stock solution.

• Blank matrix (e.g., drug-free plasma, artificial urine).

• LC-MS/MS system.

Procedure:

• Prepare 'Zero Samples': Spike a series of blank matrix aliquots with the working concentration of the N-Octyl-D17-amine IS. Do not add any n-octylamine analyte.

• Prepare Calibration Curve Samples: Prepare a standard calibration curve by spiking blank matrix with both the IS (at a constant concentration) and the analyte (at varying concentrations, e.g., from LLOQ to ULOQ).

• Analysis: Inject and analyze all samples using the developed LC-MS/MS method.

• Data Evaluation:

  • In the 'zero samples', measure the peak area in the MRM transition for the n-octylamine analyte. This is the cross-contribution signal.

  • Calculate the average cross-contribution.

  • Determine the percentage contribution relative to the LLOQ sample: (% Contribution) = (Average Zero Sample Area / LLOQ Analyte Area) * 100. A contribution of >20% is generally considered unacceptable and requires correction.

Protocol 2: Mathematical Correction for Isotopic Interference

When significant cross-contribution is confirmed, a mathematical correction is the most robust solution.

Conceptual Framework: A standard linear calibration curve assumes the relationship y = mx + c, where c is ideally zero. When there is isotopic cross-contribution, c becomes a positive value representing the interference. A more accurate model can be employed to account for this.

Correction Method:

• Determine the Response Factor:

  • Analyze a solution containing only the N-Octyl-D17-amine IS.

  • Measure the signal intensity in both the analyte channel (I_analyte) and the IS channel (I_IS).

  • The cross-contribution factor (CCF) is I_analyte / I_IS.

• Apply Correction to Samples:

  • For each sample, measure the raw signal for the analyte (I_analyte_raw) and the IS (I_IS_sample).

  • The corrected analyte signal (I_analyte_corr) is calculated as: I_analyte_corr = I_analyte_raw - (I_IS_sample * CCF)

• Quantification: Use the I_analyte_corr for building the calibration curve and quantifying unknown samples.

Data Presentation

Table 1: Isotopic Purity and Molecular Weight Specifications

Compound	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity (%-d17)
n-Octylamine (Analyte)	C₈H₁₉N	129.24	N/A
N-Octyl-D17-amine (IS)	C₈H₂D₁₇N	146.35	≥ 98%[1]

Note: The isotopic purity of 98.3%-d17 indicates that in a given sample, 98.3% of the molecules are the fully deuterated d17 species. The remaining percentage will be a distribution of other isotopologues (d16, d15, etc.) and the unlabeled (d0) compound.[1]

Table 2: Typical Amine Fragmentation in Mass Spectrometry

Fragmentation Type	Description	Common Neutral Loss
Alpha-Cleavage	The predominant fragmentation for aliphatic amines. Involves cleavage of the C-C bond adjacent to the nitrogen. The largest alkyl group is preferentially lost.	Loss of an alkyl radical
M-1	Loss of a hydrogen radical from the molecular ion.	H•

Understanding these fragmentation patterns is crucial for selecting specific and sensitive MRM transitions during method development.

Advanced Troubleshooting

Issue 2: The internal standard peak area is inconsistent or drifts during an analytical run.

• Possible Cause 1: In-source H/D Exchange. Although the labels on N-Octyl-D17-amine are stable, harsh ion source conditions (high temperature, aggressive mobile phase pH) can potentially induce some level of hydrogen/deuterium exchange.

• Troubleshooting:

  • Systematically reduce the ion source temperature.

  • Evaluate the mobile phase composition. If highly acidic or basic conditions are used, assess if a more neutral pH can achieve adequate chromatography and ionization.

  • Incubate the IS in the final mobile phase for several hours and re-analyze to check for degradation or exchange.

• Possible Cause 2: Matrix Effects. Even with a co-eluting SIL internal standard, severe ion suppression can impact signal stability, especially if the chromatographic peak shape is poor or if the analyte and IS retention times have shifted apart.

• Troubleshooting:

  • Improve sample clean-up procedures (e.g., use a more selective SPE sorbent) to remove interfering matrix components.

  • Optimize chromatography to ensure the analyte and IS peaks are sharp and as closely co-eluting as possible.

Logical Relationships Diagram

Caption: Key factors influencing analytical accuracy with N-Octyl-D17-amine.

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). Chromatography Online. [Link]

• Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. PubMed. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PubMed Central. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. [Link]

• n-Octyl Amine. Chinachemnet. [Link]

• Effective Synthesis of Deuterated n-Octylamine and Its Analogues. EPJ Web of Conferences. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace. [Link]

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• 4. resolvemass.ca [resolvemass.ca]

Stability and storage conditions for N-Octyl-D17-amine

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for N-Octyl-D17-amine. This resource is designed to provide in-depth information on the stability and proper storage of this deuterated compound. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to ensure the chemical and isotopic integrity of your N-Octyl-D17-amine, safeguarding the accuracy and reproducibility of your experimental results. The principles discussed here are grounded in established best practices for handling isotopically labeled compounds and aliphatic amines.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for N-Octyl-D17-amine to ensure long-term stability?

A: The long-term stability of N-Octyl-D17-amine hinges on controlling three key environmental factors: temperature, atmosphere, and light. Since this is a stable isotope-labeled compound, the primary concerns are chemical degradation and isotopic exchange, not radiological decay.[1]

For optimal long-term storage, we recommend storing N-Octyl-D17-amine at -20°C or colder (-80°C is ideal) .[1] The compound should be stored in a tightly sealed container under a dry, inert atmosphere such as nitrogen (N₂) or argon (Ar) .[1][2] This is critical because aliphatic amines are susceptible to air sensitivity and hygroscopicity (the tendency to absorb moisture from the air).[2] Exposure to atmospheric CO₂ and oxygen can lead to the formation of carbonate salts and oxidative degradation products, respectively.[3][4]

Q2: My compound arrived as a solid/oil. Should I prepare a stock solution for storage?

A: This is an excellent question and depends on your experimental workflow.

• For Long-Term Storage (>6 months): If you do not plan to use the compound frequently, storing it in its neat, solid, or oil form is preferable. Storing it as a solid, particularly in a crystalline form if possible, minimizes molecular mobility and potential reactions.[1][5] Ensure the container is properly sealed under an inert atmosphere.

• For Frequent Use: Preparing a stock solution in a suitable aprotic solvent can be more convenient. However, the stability in solution is inherently lower than in the neat form. If you choose this route, it is imperative to select a high-purity, dry (anhydrous), aprotic solvent. Aliquoting the stock solution into single-use vials is highly recommended to avoid repeated freeze-thaw cycles and minimize contamination from atmospheric moisture and CO₂ each time the main stock is opened.[6] A study on metabolite standards showed that while many are resistant to freeze-thaw cycles, gradual degradation can occur over prolonged frozen storage in solution.[6]

Q3: What are the primary chemical stability concerns for a deuterated amine like N-Octyl-D17-amine?

A: There are two primary concerns: chemical degradation of the amine functional group and isotopic (H-D) exchange at the deuterated positions.

• Chemical Degradation:

  • Oxidation: Amines can be oxidized by atmospheric oxygen, a process that can be accelerated by light and the presence of metal ions.[3][7] This can lead to the formation of various degradation products. Storing under an inert atmosphere and in an amber vial or protected from light mitigates this risk.[1][2]

  • Reaction with CO₂: Primary and secondary amines react with carbon dioxide to form carbamates or carbonate salts.[3] While this is often reversible, it can alter the effective concentration and purity of your compound. An inert atmosphere is the best prevention.

  • Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid anhydrides, and acid chlorides, as these will react readily with the amine group.[2][8]

• Hydrogen-Deuterium (H-D) Exchange:

  • H-D exchange is a process where a deuterium atom is replaced by a hydrogen atom from the environment.[9] The C-D bonds on the octyl chain are generally stable. However, exchange can be facilitated by the presence of moisture, especially under acidic or basic conditions or at elevated temperatures.[9][10] The most labile proton is the one on the nitrogen atom, but the C-D bonds can also be susceptible under certain conditions. To prevent H-D exchange, it is crucial to use dry, aprotic solvents and handle the compound in a low-humidity environment.[9]

Q4: Which solvents are recommended for preparing stock solutions, and which should I avoid?

A: The choice of solvent is critical for maintaining both chemical and isotopic purity.

• Recommended Solvents: High-purity, anhydrous aprotic solvents are the best choice. Examples include:

  • Acetonitrile (ACN)

  • Tetrahydrofuran (THF)

  • Dichloromethane (DCM)

  • Toluene

  • N,N-Dimethylformamide (DMF) - Use with caution, ensure it is high purity and anhydrous.

• Solvents to Avoid: Avoid protic solvents as they contain exchangeable protons that can lead to H-D exchange.[9] These include:

  • Water (H₂O)

  • Methanol (MeOH), Ethanol (EtOH), etc.

  • Deuterated protic solvents like D₂O or MeOD, unless required for a specific reaction, as they can still promote exchange at unintended positions over time.

Q5: I think my N-Octyl-D17-amine may have degraded. How can I check its purity?

A: If you suspect degradation or contamination, the most reliable method is to use analytical instrumentation.

• Mass Spectrometry (MS): This is the most powerful tool. An LC-MS analysis can confirm the molecular weight of the compound. A loss of deuterons via H-D exchange would be visible as a shift in the mass-to-charge ratio (m/z). The appearance of new peaks could indicate oxidative or other degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the appearance of proton signals in the octyl region, which should be largely absent in a pure, fully deuterated sample. This would be a direct indication of H-D exchange. ²H (Deuterium) NMR can confirm the presence and location of the deuterium labels.

If you observe significant degradation, it is recommended to use a fresh, unopened vial of the compound for your experiments to ensure data integrity.

Summary of Storage Conditions

Condition	Recommendation	Rationale
Temperature	-20°C to -80°C	Reduces molecular motion, slowing chemical degradation and diffusion of contaminants.[1]
Atmosphere	Dry Inert Gas (Nitrogen or Argon)	Prevents oxidation by O₂ and reaction with atmospheric CO₂ and moisture.[2]
Light	Protect from Light (Amber Vial)	Prevents light-catalyzed oxidative degradation.[1]
Form	Neat (Solid/Oil) or Aliquoted Solution	Neat form is best for long-term stability. Aliquoting prevents contamination and freeze-thaw damage to the main stock.[6]
Solvent (for solutions)	Anhydrous, Aprotic	Prevents H-D exchange and solvent-mediated degradation.[9]

Experimental Protocols

Protocol 1: Initial Receipt and Aliquoting of N-Octyl-D17-amine

This protocol ensures the compound's integrity from the moment it arrives in the lab.

Objective: To safely store the newly received compound in a manner that maximizes its shelf-life and minimizes contamination risk.

Materials:

• Sealed vial of N-Octyl-D17-amine

• Inert gas source (Nitrogen or Argon) with tubing

• Low-volume amber glass vials with PTFE-lined screw caps

• Pipettes and tips (or syringe if the compound is viscous)

• Glove box or glove bag (recommended)

Procedure:

• Preparation: Before opening the primary container, allow it to equilibrate to room temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the cold compound.

• Inert Environment: Perform all subsequent steps under a gentle stream of inert gas or inside a glove box.

• Opening: Carefully open the primary container.

• Aliquoting: If the compound is a liquid or oil, use a pipette or syringe to dispense single-use quantities into the pre-labeled amber vials. If it is a solid, carefully transfer small portions. The goal is to create aliquots that correspond to the amount needed for a single experiment or a single day's work.

• Inerting and Sealing: Before sealing each aliquot, flush the headspace of the vial with the inert gas for 5-10 seconds. Immediately seal the vial tightly with the PTFE-lined cap.

• Storage: Place the newly created aliquots and the main stock vial (which has also been re-flushed with inert gas and sealed) into the freezer at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of a Stock Solution

Objective: To prepare a stock solution in an appropriate solvent while minimizing the risk of degradation or H-D exchange.

Materials:

• An aliquot of N-Octyl-D17-amine

• High-purity, anhydrous aprotic solvent (e.g., Acetonitrile)

• Volumetric flask or appropriate vial

• Analytical balance

• Inert gas source

Procedure:

• Equilibration: Remove one aliquot of the neat compound from the freezer and allow it to warm to room temperature.

• Weighing: In an inert atmosphere if possible, accurately weigh the desired amount of N-Octyl-D17-amine. If transferring a liquid, this can be done by mass difference.

• Dissolution: Add the weighed compound to the volumetric flask. Add a portion of the anhydrous aprotic solvent and gently swirl to dissolve.

• Final Volume: Once fully dissolved, bring the solution to the final desired volume with the solvent.

• Storage: If the entire stock solution will not be used immediately, it is best to further aliquot it into single-use vials, flush with inert gas, seal, and store at -20°C or colder.

Visualization of Workflows and Concepts

References

• Investigation of the effects of storage and freezing on mixes of heavy-labeled metabolite and amino acid standards. PubMed Central.
• Stability and storage of compounds labelled with radioisotopes. Scilit.
• How To Store And Dispose Of Radiolabeled Compounds. Moravek, Inc.
• SAFETY DATA SHEET - TCI Chemicals. TCI Chemicals.
• How To Properly Store Your Radiolabeled Compounds. Moravek.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• Hydrogen–deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid. ResearchGate.
• Technical Support Center: Handling and Storing Deuterated Compounds. Benchchem.
• Amines Used in CO2 Capture - Health and Environmental Impacts. Bellona Foundation.
• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO 2 Capture. ResearchGate.
• Degradation of amine-based solvents in CO2 capture process by chemical absorption. Heriot-Watt University.
• (PDF) Oxidative Degradation of Amine Solvents for CO2 Capture. ResearchGate.
• Degradation Study of new solvents for CO2 capture in post-combustion. ResearchGate.

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• 5. moravek.com [moravek.com]
• 6. Investigation of the effects of storage and freezing on mixes of heavy-labeled metabolite and amino acid standards - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fishersci.com [fishersci.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Deuterated Amine Standards

Welcome to the technical support center for deuterated amine standards. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when working with these critical reagents. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying scientific principles to empower your experimental success. Deuterated internal standards are the cornerstone of precise quantification in mass spectrometry, but their utility is contingent on proper handling and a nuanced understanding of their chemical behavior.[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Foundational Knowledge and Handling

Deuterated amine standards are molecules where one or more hydrogen atoms have been replaced by their stable isotope, deuterium.[1] In quantitative mass spectrometry, particularly LC-MS, they serve as ideal internal standards (IS). Because their chemical and physical properties are nearly identical to the non-deuterated (endogenous) analyte, they co-elute during chromatography and experience similar ionization efficiencies and matrix effects.[1][3] This allows for the correction of variability that can arise during sample preparation, injection, and ionization, ultimately leading to more accurate and reproducible quantification.[2][3][4]

The stability of deuterated amine standards is paramount for reliable results. Improper storage can lead to degradation or isotopic exchange.

Core Recommendations:

• Storage Conditions: Standards should be stored in cool, dry, and dark conditions.[1] For long-term storage, temperatures of -20°C or -80°C are recommended, especially for compounds susceptible to degradation.

• Inert Atmosphere: To prevent hydrogen-deuterium (H-D) back-exchange with atmospheric moisture, it is best practice to store standards under an inert gas like argon or nitrogen.[3]

• Solvent Choice: When preparing stock solutions, use high-purity, anhydrous solvents. Methanol is a common choice, but its appropriateness depends on the specific amine's solubility and stability.[5]

• Stock Solution Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the standard and introduce moisture, it is advisable to prepare single-use aliquots of your stock solutions.

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C	Minimizes chemical degradation and reduces molecular motion, preserving the standard's integrity.
Atmosphere	Inert gas (Argon, Nitrogen)	Prevents the exchange of deuterium atoms with hydrogen from atmospheric water vapor.[3]
Light	Amber vials or dark storage	Protects light-sensitive compounds from photolytic degradation.
Solvent	High-purity, anhydrous	Reduces the presence of water and other reactive impurities that can cause degradation or H-D exchange.

Section 2: Addressing Isotopic Purity and Stability

Hydrogen-deuterium back-exchange is a common issue where deuterium atoms on the standard are replaced by hydrogen atoms from the surrounding environment, compromising its isotopic purity.[3]

Causality:

This phenomenon is most prevalent with deuterium atoms attached to heteroatoms (like the nitrogen in an amine group) or on carbons adjacent to electron-withdrawing groups.[3] The presence of protic solvents (e.g., water, methanol), acidic or basic conditions, and elevated temperatures can facilitate this exchange.[6][7]

Troubleshooting and Prevention:

• Evaluate the Labeling Position: Deuterium labels on stable positions, such as aromatic or aliphatic carbons not prone to enolization, are less likely to exchange.[3] When selecting a standard, opt for one with deuterium on stable positions.

• Control the pH: The rate of H-D exchange is pH-dependent. For many amines, the minimum exchange rate occurs around pH 2.6.[7] During sample preparation and analysis, maintaining a pH that minimizes exchange is critical.

• Use Aprotic Solvents: Where possible, use aprotic solvents (e.g., acetonitrile, ethyl acetate) for sample preparation and storage to minimize the source of exchangeable protons.

• Minimize Exposure to Protic Solvents: If protic solvents are necessary for your chromatography, minimize the time the sample spends in these solvents before analysis.

• Temperature Control: Keep samples cool throughout the preparation and analysis workflow to slow down the exchange kinetics.

Verifying the isotopic purity of your deuterated standard is crucial for accurate quantification. The stated purity on the certificate of analysis can be compromised by improper handling or synthesis issues.

Verification Workflow:

• High-Resolution Mass Spectrometry (HRMS): Infuse a solution of the deuterated standard directly into a high-resolution mass spectrometer. The high mass accuracy will allow you to resolve the isotopic distribution and calculate the percentage of the desired deuterated species versus less-deuterated variants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR is a powerful tool for determining the degree of deuteration.[8] By comparing the integral of the residual proton signal at the deuterated position to a known internal standard, you can quantify the isotopic enrichment.[9]

Section 3: Chromatographic and Mass Spectrometric Challenges

A small retention time shift between the analyte and its deuterated internal standard can occur, especially with a high number of deuterium substitutions.[10] This is due to the "isotope effect," where the C-D bond is slightly stronger and less polar than the C-H bond.

Impact on Quantification:

While often negligible, this shift can become problematic if it leads to differential matrix effects.[11] If the analyte and the internal standard elute at different points in a region of significant ion suppression or enhancement, the accuracy of quantification can be compromised.[11]

Troubleshooting Protocol:

• Assess the Co-elution Profile: Overlay the chromatograms of the analyte and the internal standard. A significant separation may warrant further investigation.

• Evaluate Matrix Effects: Perform a post-extraction addition experiment to map the regions of ion suppression and enhancement in your chromatogram. If the retention time shift causes the analyte and IS to fall into different zones of matrix effects, your method may not be reliable.

• Optimize Chromatography: Adjusting the chromatographic conditions (e.g., gradient, column chemistry) may help to improve the co-elution of the analyte and the internal standard.

Inconsistent internal standard signal intensity can undermine the reliability of your entire assay.[12]

Root Cause Analysis:

• Sample Preparation Variability: Inconsistent pipetting of the internal standard during sample preparation is a common source of error. Ensure your pipettes are calibrated and your technique is consistent.

• Matrix Effects: Even with a co-eluting deuterated standard, severe matrix effects can cause signal instability.[13] This is especially true if the concentration of interfering compounds varies significantly between samples.

• Instrument Instability: Issues with the LC-MS system, such as a fluctuating spray in the ion source or a dirty mass spectrometer, can lead to signal variability.[3]

Troubleshooting Workflow:

The following diagram illustrates a systematic approach to troubleshooting inconsistent internal standard signals.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. resolvemass.ca [resolvemass.ca]
• 3. youtube.com [youtube.com]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. isotope.com [isotope.com]
• 10. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 11. myadlm.org [myadlm.org]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]

Navigating Matrix Effects in Bioanalysis: A Technical Support Guide for Assays Using N-Octyl-D17-amine

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing N-Octyl-D17-amine in their analytical workflows. This guide is designed to provide in-depth, field-proven insights into identifying, understanding, and mitigating matrix effects to ensure the accuracy, precision, and robustness of your bioanalytical methods.

Introduction: The Challenge of the Matrix

In the realm of liquid chromatography-mass spectrometry (LC-MS/MS) based bioanalysis, the "matrix" refers to all the components within a biological sample other than the analyte of interest.[1] This complex mixture can include salts, lipids, proteins, and metabolites, all of which can interfere with the accurate quantification of a target analyte.[2][3] This interference is broadly termed the "matrix effect," a phenomenon that can manifest as either ion suppression or enhancement, leading to erroneous results.[3][4][5]

N-Octyl-D17-amine, a deuterated stable isotope-labeled internal standard (SIL-IS), is a powerful tool to compensate for variability in sample preparation and instrument response.[1][4] The underlying principle is that a SIL-IS will behave almost identically to the analyte throughout the analytical process, including being subject to the same matrix effects.[1][6] However, even with the use of a SIL-IS, challenges can arise. This guide will address those specific challenges and provide a framework for robust method development and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects, and why are they a concern even when using a SIL-IS like N-Octyl-D17-amine?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[3][4] In electrospray ionization (ESI), these co-eluting species can compete with the analyte for ionization, leading to a suppressed signal (ion suppression), or in some cases, an enhanced signal (ion enhancement).[1][7]

While N-Octyl-D17-amine is designed to co-elute with its non-labeled counterpart and experience the same matrix effects, a few factors can still lead to inaccuracies:

• Chromatographic Shift: Deuterium substitution can sometimes lead to a slight shift in retention time, causing the analyte and the SIL-IS to not co-elute perfectly.[2][5][8] If they elute into regions with different matrix interferences, the correction will be inaccurate.

• Differential Ionization: In rare cases, the analyte and SIL-IS may exhibit slightly different ionization efficiencies in the presence of severe matrix effects.

• High Concentrations of Interferents: Overwhelming concentrations of matrix components can lead to non-linear detector responses, affecting both the analyte and the internal standard, but not necessarily to the same degree.[9]

Q2: How can I determine if my assay is suffering from matrix effects?

Several experimental approaches can be used to diagnose matrix effects:

• Post-Column Infusion: This is a qualitative technique where a constant flow of the analyte is introduced into the mobile phase after the analytical column.[10][11] Injection of a blank matrix extract will show a dip or a rise in the analyte's baseline signal at retention times where matrix components elute and cause ion suppression or enhancement, respectively.[10][11]

• Post-Extraction Spike Analysis: This quantitative method involves comparing the response of an analyte spiked into a blank matrix extract after sample preparation to the response of the analyte in a neat (clean) solvent at the same concentration.[12] A significant difference in response indicates the presence of matrix effects.[12]

• Analyte-to-Internal Standard Response Ratio Monitoring: In a validated assay, the ratio of the analyte peak area to the internal standard peak area should be consistent across different lots of matrix and different samples. Significant variability in this ratio can be an indicator of matrix effects that are not being adequately compensated for.

Q3: What are the most common sources of matrix effects in biological samples?

The primary culprits behind matrix effects in bioanalysis are:

• Phospholipids: These are abundant in plasma and serum and are notorious for causing ion suppression.[2][13][14][15] They often elute in the same chromatographic window as many small molecule drugs.[13][15]

• Salts and Buffers: High concentrations of non-volatile salts can crystallize in the ion source, leading to signal instability and suppression.[16]

• Endogenous Metabolites: The vast array of small molecules naturally present in biological fluids can co-elute with the analyte of interest.

• Exogenous Contaminants: Leachables from plasticware or anticoagulants like heparin can also contribute to matrix effects.[17]

Troubleshooting Guide for Assays Using N-Octyl-D17-amine

Observed Problem	Potential Cause	Recommended Solution
Poor Peak Shape or Splitting for N-Octyl-D17-amine and/or Analyte	- Co-elution with a strongly interfering matrix component.- Column overload due to insufficient sample cleanup.	- Optimize chromatographic conditions (e.g., gradient, mobile phase pH) to separate the analyte from the interference.[9]- Implement a more rigorous sample preparation technique (e.g., solid-phase extraction instead of protein precipitation).
Inconsistent Analyte/Internal Standard Response Ratios Across a Batch	- Differential matrix effects between samples.- Inconsistent sample preparation.	- Investigate the matrix effect variability between different lots of biological matrix.- Ensure consistent and reproducible sample preparation procedures.- Consider a more effective sample cleanup method to remove a broader range of interferences.
Significant Signal Suppression or Enhancement Observed	- Inadequate removal of phospholipids or other endogenous components.	- Employ phospholipid removal strategies such as HybridSPE® or specific solid-phase extraction (SPE) cartridges.[15][17]- Modify the chromatographic method to elute the analyte in a "cleaner" region of the chromatogram, as identified by a post-column infusion experiment.
Retention Time Shift Between Analyte and N-Octyl-D17-amine	- Isotope effect of deuteration.[2][5][8]	- While minor shifts are expected, significant separation can be problematic. Adjusting the mobile phase composition or temperature may help to minimize this difference. If the shift is unavoidable, ensure the peak integration windows are set appropriately for both the analyte and the internal standard.[2]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Qualitatively Assess Matrix Effects

This experiment helps to identify regions in the chromatogram where ion suppression or enhancement occurs.

Materials:

• LC-MS/MS system

• Syringe pump

• T-union

• Standard solution of your analyte of interest

• Prepared blank matrix extract (e.g., plasma that has undergone your sample preparation procedure without the addition of analyte or IS)

• Mobile phase

Procedure:

• Set up the LC-MS/MS system with your analytical column and mobile phase conditions.

• Using a T-union, connect the outlet of the analytical column to both the MS inlet and the syringe pump.

• Infuse the analyte standard solution at a constant, low flow rate (e.g., 5-10 µL/min) to obtain a stable baseline signal for the analyte's MRM transition.

• Once a stable baseline is achieved, inject the blank matrix extract onto the column.

• Monitor the analyte's signal throughout the chromatographic run.

• Interpretation: A drop in the baseline indicates ion suppression, while a rise indicates ion enhancement at the retention time of the eluting matrix components.

Protocol 2: Standard Addition to Quantify and Correct for Matrix Effects

This method can be used to accurately quantify an analyte in a complex matrix, even in the presence of significant matrix effects.[6]

Materials:

• Your unknown sample

• A standard solution of your analyte with a known concentration

• Volumetric flasks and pipettes

Procedure:

• Divide your unknown sample into at least four equal aliquots.

• To one aliquot, add no standard (this is your unknown).

• To the other aliquots, add increasing, known amounts of the analyte standard solution.

• Dilute all aliquots to the same final volume.

• Analyze each prepared solution using your LC-MS/MS method.

• Plot the measured analyte response (peak area) on the y-axis against the concentration of the added standard on the x-axis.

• Perform a linear regression on the data points.

• Extrapolate the regression line back to the x-intercept. The absolute value of the x-intercept is the concentration of the analyte in the original unknown sample.

Visualizing Workflows and Concepts

References

• Chromatography Forum. (2013). Internal standard in LC-MS/MS. [Link]

• ResolveMass. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• ResolveMass. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. [Link]

• Skyline. (2021). Retention Time shifts using deuterated internal standards. [Link]

• LCGC International. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). [Link]

• PubChem. N-octyl-d-(-)-glucamine. National Center for Biotechnology Information. [Link]

• PubChem. Octylamine. National Center for Biotechnology Information. [Link]

• LGC. (2013). Guide to achieving reliable quantitative LC-MS measurements. [Link]

• Wang, M., & Han, X. (2015). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. Journal of the American Society for Mass Spectrometry, 26(2), 185-195. [Link]

• Jones, E. E., et al. (2017). Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. Journal of the American Society for Mass Spectrometry, 28(11), 2364–2373. [Link]

• Gniazdowska, E., Giebultowicz, J., & Rudzki, P. (2023). How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis?. Journal of Chromatography B, 1226, 123800. [Link]

• Wu, X., et al. (2013). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Pharmaceutical and Biomedical Analysis, 78-79, 106-113. [Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, G., Korfmacher, W. A., & Olah, T. V. (2002). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 16(22), 2151–2158. [Link]

• Cheméo. Chemical Properties of isopropyl-n-octyl-amine (CAS 25513-58-0). [Link]

• Fux, E., et al. (2010). Strategies for the elimination of matrix effects in the liquid chromatography tandem mass spectrometry analysis of the lipophilic toxins okadaic acid and azaspiracid-1 in molluscan shellfish. Journal of Chromatography A, 1217(45), 7123-7130. [Link]

• Panuwet, P., et al. (2016). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. Critical reviews in analytical chemistry, 46(2), 133–151. [Link]

• ResearchGate. (2003). Octyl, phenyl, amino and cyano bonded phases containing polyglycol chains used in solid phase extraction. [Link]

• ResearchGate. (2018). Surface and volumetric properties of n-octyl-β-d-glucopyranoside and rhamnolipid mixture. [Link]

• PubChem. 1-Octanamine, N-propyl-. National Center for Biotechnology Information. [Link]

• Taylor & Francis. (2017). Matrix Effects and Application of Matrix Effect Factor. [Link]

• ACS Publications. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. [Link]

• NIH. (2021). Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. [Link]

• Bioanalysis Zone. (2014). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. [Link]

• NIH. (2012). Assessment of matrix effect in quantitative LC-MS bioanalysis. [Link]

• ResearchGate. (2022). Challenges and strategies of matrix effects using chromatography-mass spectrometry: An overview from research versus regulatory viewpoints. [Link]

• LCGC International. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

• ACS Publications. (2008). Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. [Link]

• Utrecht University Repository. (2023). Matrix effect evaluation using multi-component post-column infusion in untargeted hydrophilic interaction liquid chromatography-mass spectrometry plasma metabolomics. [Link]

• ResearchGate. (2015). Effects of Sample Processing Techniques and Instrument Model on Matrix Effect in LC-MS/MS for a Model Drug. [Link]

• Bio-Byword. (2022). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. [Link]

• Chromatography Today. (2016). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. [Link]

• Agilent Technologies. (2019). Oh, What a Mess! Dealing with Unwanted Matrix Effects. [Link]

• ResearchGate. (2005). Matrix effects: Causes and solutions. [Link]

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• 4. resolvemass.ca [resolvemass.ca]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. rsc.org [rsc.org]
• 7. Octylamine | C8H19N | CID 8143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 9. lcms.cz [lcms.cz]
• 10. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis? - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. isopropyl-n-octyl-amine (CAS 25513-58-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 17. Strategies for the elimination of matrix effects in the liquid chromatography tandem mass spectrometry analysis of the lipophilic toxins okadaic acid and azaspiracid-1 in molluscan shellfish - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: N-Octyl-D17-amine Signal Intensity Optimization

Welcome to the technical support guide for N-Octyl-D17-amine. This document is designed for researchers, scientists, and drug development professionals utilizing N-Octyl-D17-amine as an internal standard or analyte in mass spectrometry-based assays. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges related to achieving optimal signal intensity.

Part 1: Foundational Knowledge - Understanding Your Analyte

Before troubleshooting, it's crucial to understand the physicochemical properties of N-Octyl-D17-amine and the principles of its analysis, which is typically performed using Liquid Chromatography coupled with Electrospray Ionization Mass Spectrometry (LC-ESI-MS).

N-Octyl-D17-amine is a primary alkylamine. The key to its detection in ESI-MS is the basicity of the amine functional group (-NH2). In the positive ion mode, this group readily accepts a proton (H+) from the mobile phase to form a positively charged ion, [M+H]+.[1][2] The efficiency of this protonation event is the primary determinant of signal intensity.

The D17 isotopic label provides a distinct mass shift from the unlabeled analogue, making it an excellent internal standard. However, low signal intensity can compromise its function and the accuracy of quantification. The causes often fall into three categories: suboptimal ionization, ion suppression, or instrument settings that are not tailored for this specific molecule.[3][4][5]

Part 2: Frequently Asked Questions (FAQs)

Here are quick answers to the most common issues encountered when working with N-Octyl-D17-amine.

Q1: Why is my N-Octyl-D17-amine signal so low in positive ESI mode?

Low signal is most often due to inefficient protonation.[2] N-Octyl-D17-amine, being a base, requires an acidic environment to be efficiently ionized. If your mobile phase is neutral or basic, the equilibrium will not favor the formation of the [M+H]+ ion, resulting in a weak signal.

Q2: I've added formic acid to my mobile phase, but the signal is still weak. What's next?

While formic acid is a good starting point, its concentration and the overall mobile phase composition matter.[6]

• Concentration: Too little acid won't be effective. A typical starting concentration is 0.1%.[7][8]

• Solvent Choice: Organic solvents like acetonitrile and methanol generally enhance ESI efficiency compared to water.[9] Ensure your gradient conditions at the point of elution have a sufficient percentage of organic solvent.

• Ion Suppression: Co-eluting compounds from your sample matrix can compete with your analyte for ionization, a phenomenon known as ion suppression.[10][11][12] This is a very common issue in ESI.[13]

Q3: Could the deuterium label (D17) be the cause of the low signal?

It is highly unlikely. Deuterium is a stable isotope and does not inherently reduce the ionization efficiency of a molecule.[3][4] However, a "deuterium isotope effect" can sometimes cause the deuterated standard to elute slightly earlier or later than the non-deuterated analyte.[3][4] If this retention time shift moves the peak into a region of high ion suppression, the signal will be disproportionately affected.

Q4: What are the ideal starting m/z values to monitor for N-Octyl-D17-amine?

To determine the exact mass-to-charge ratio (m/z) for your precursor ion, you must calculate it based on the atomic weights of its constituent atoms.

Component	Formula	Monoisotopic Mass (Da)
N-Octyl-amine (light)	C8H19N	129.1518
N-Octyl-D17-amine	C8H2D17N	146.2585
Protonated Ion [M+H]+	[C8H2D17NH]+	147.2663

You should primarily target the [M+H]+ ion at m/z 147.27 in your MS method. Always confirm with an initial full scan experiment.

Part 3: Deep-Dive Troubleshooting & Optimization Protocols

When quick fixes are not enough, a systematic approach is required. This section provides detailed workflows and protocols to diagnose and resolve persistent low-signal issues.

Workflow 1: Systematic Signal Enhancement

This workflow provides a logical sequence of steps to identify the root cause of low signal intensity.

Caption: A systematic workflow for troubleshooting low signal intensity.

Protocol 1: Mobile Phase Additive Screening

Objective: To determine the optimal acidic additive and concentration for maximizing the [M+H]+ ion of N-Octyl-D17-amine.

Rationale: The pH of the mobile phase must be well below the pKa of the amine group to ensure it exists predominantly in its protonated form.[2] Formic acid and acetic acid are common volatile additives suitable for MS.[6]

Step-by-Step Methodology:

• Prepare Stock Solutions: Prepare 1% solutions of formic acid (FA) and acetic acid (AA) in MS-grade acetonitrile.

• Prepare Test Mobile Phases: Create a series of mobile phases (e.g., 80:20 Acetonitrile:Water) with varying concentrations of each acid: 0.05% FA, 0.1% FA, 0.2% FA, 0.05% AA, 0.1% AA, and 0.2% AA.

• Direct Infusion: Using a syringe pump, directly infuse a standard solution of N-Octyl-D17-amine (e.g., 100 ng/mL) mixed with each test mobile phase into the mass spectrometer.

• Monitor Signal: For each condition, acquire data in full scan mode and record the absolute intensity of the [M+H]+ ion at m/z 147.27.

• Analyze Results: Compare the signal intensities across all conditions to identify the additive and concentration that yields the highest response. Typically, 0.1% formic acid provides a robust starting point.[8]

Protocol 2: ESI Source Parameter Optimization

Objective: To fine-tune the ESI source settings to maximize ion generation and transmission for m/z 147.27.

Rationale: ESI is a multi-step process involving droplet formation, desolvation, and ion release.[13][14] Each step is controlled by specific source parameters that must be optimized for the analyte and flow conditions.[15]

Key Parameters and Their Impact:

Parameter	Typical Starting Value	Optimization Rationale & Direction
Capillary Voltage	+3.5 kV	Sets the electric field for droplet formation. Too low results in poor ionization; too high can cause instability or discharge.[7] Adjust in +/- 0.5 kV increments.
Nebulizer Gas Pressure	35 psi	Affects droplet size. Higher pressure creates smaller droplets, aiding desolvation, but can also cause ion suppression if too high.[7]
Drying Gas Flow	10 L/min	Assists in solvent evaporation from droplets. Increase for higher aqueous flow rates.
Drying Gas Temperature	325 °C	Heats the drying gas to aid desolvation. Too high can cause thermal degradation of some analytes, though N-Octyl-amine is robust. Increase in 25 °C increments.[16]

Step-by-Step Methodology:

• Establish a Baseline: Begin infusing the analyte using the optimized mobile phase from Protocol 1.

• One-at-a-Time Optimization: Adjust one source parameter at a time while monitoring the signal intensity of m/z 147.27.

• Vary Capillary Voltage: While monitoring the signal, slowly increase and decrease the voltage to find the "sweet spot" of maximum, stable intensity.

• Optimize Gas Settings: Fix the capillary voltage and repeat the process for the nebulizer pressure and drying gas flow/temperature.

• Iterate: Fine-tune the parameters as adjustments to one can slightly alter the optimum for another.

Protocol 3: Diagnosing and Mitigating Ion Suppression

Objective: To determine if low signal is caused by matrix effects and to implement strategies to reduce them.

Rationale: Ion suppression occurs when co-eluting species from the sample matrix interfere with the ionization of the analyte of interest.[11] This is a competition for charge or access to the droplet surface within the ESI source.[12]

Diagnostic Experiment: Post-Column Infusion

• Setup: While injecting a blank matrix sample (e.g., extracted plasma without the internal standard) onto the LC system, use a T-junction to continuously infuse a standard solution of N-Octyl-D17-amine post-column, directly into the MS.

• Acquisition: Monitor the signal of m/z 147.27 over the entire chromatographic run.

• Interpretation: A stable, flat baseline indicates no ion suppression. A dip or drop in the signal at certain retention times indicates that compounds eluting from the column at those times are suppressing the N-Octyl-D17-amine signal.

Caption: Experimental setup for a post-column infusion experiment to detect ion suppression.

Mitigation Strategies:

• Improve Chromatography: Adjust the LC gradient to separate the N-Octyl-D17-amine from the suppression zones.

• Enhance Sample Preparation: Use a more rigorous sample cleanup method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components before injection.[17]

• Dilute the Sample: Reducing the concentration of matrix components by diluting the sample can often alleviate suppression, assuming the analyte signal remains above the detection limit.[5]

References

• University of Waterloo Mass Spectrometry Facility. Ion Suppression and ESI. Available from: [Link]

• Wikipedia. Ion suppression (mass spectrometry). Available from: [Link]

• Vogeser, M., & Seger, C. (2009). Signal suppression/enhancement in high-performance liquid chromatography tandem mass spectrometry. ResearchGate. Available from: [Link]

• Crljen, V. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Available from: [Link]

• OmicsLink. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. Available from: [Link]

• Ghosh, C., et al. (2011). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. PubMed Central. Available from: [Link]

• El-Aneed, A., et al. (2009). Mass Spectrometry, Review of the Basics: Electrospray, MALDI, and Commonly Used Mass Analyers. Taylor & Francis Online. Available from: [Link]

• Donegan, M., et al. (2019). The Critical Role of Mobile Phase pH in the Performance of Oligonucleotide Ion-Pair Liquid Chromatography–Mass Spectrometry Methods. Taylor & Francis Online. Available from: [Link]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. Available from: [Link]

• Chocholoušková, M., et al. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. National Center for Biotechnology Information. Available from: [Link]

• Ghosh, C., et al. (2011). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. ResearchGate. Available from: [Link]

• Adaway, J. E., Keevil, B. G., & Owen, L. J. (2015). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. PubMed Central. Available from: [Link]

• Prabhu, G. R. D., et al. (2023). Mass spectrometry using electrospray ionization. Nature Reviews Methods Primers. Available from: [Link]

• Dole, M. (2008). Steps for ESI Optimization (Electrospray Ionizatio). Blogspot. Available from: [Link]

• ResearchGate. How to optimize ESI source parameters for better sensitivity in LC-MS analysis. Available from: [Link]

• Micromass. HPLC solvents and mobile phase additives. Available from: [Link]

• Opentrons. LC-MS Sample Preparation: Techniques & Challenges. Available from: [Link]

• Element Lab Solutions. 10 Tips for Electrospray Ionisation LC-MS. Available from: [Link]

• GMI, Inc. Mass Spectrometry Troubleshooting and Common Issues. Available from: [Link]

• University of Oxford. Sample Preparation Protocol for Open Access MS. Available from: [Link]

• ResearchGate. How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)?. Available from: [Link]

• Helda. CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Available from: [Link]

• Liuni, P., & Wilson, D. J. (2011). Understanding and optimizing electrospray ionization techniques for proteomic analysis. Expert Review of Proteomics. Available from: [Link]

• ZefSci. LCMS Troubleshooting: 14 Best Practices for Laboratories. Available from: [Link]

• ResearchGate. Abnormal Variations in the Internal Standard Signal in UPLC-MS/MS?. Available from: [Link]

• Wijerathne, H., et al. (2022). Enhancement of Lipid Signals in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry with Ammonium Fluoride as a Matrix Additive. PubMed Central. Available from: [Link]

• Regalado, E. L. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Chromatography Online. Available from: [Link]

• ResearchGate. (PDF) Charge and signal enhancement in negative mode electrospray mass spectrometry of DNA oligomers: effects of additives and solvent compositions. Available from: [Link]

• Zhang, J., & Li, L. (2004). Suppression of matrix clusters and enhancement of peptide signals in MALDI-TOF mass spectrometry using nitrilotriacetic acid. PubMed. Available from: [Link]

• Kruve, A., & Herodes, K. (2009). Signal suppression/enhancement in high-performance liquid chromatography tandem mass spectrometry. ResearchGate. Available from: [Link]

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Navigating the Chromatography of N-Octyl-D17-amine: A Technical Support Guide

Welcome to the technical support center for the analysis of N-Octyl-D17-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common chromatographic peak shape issues encountered during their experiments. As a long-chain, deuterated amine, N-Octyl-D17-amine presents unique challenges in both gas and liquid chromatography. This resource provides in-depth, experience-driven insights and actionable protocols to achieve optimal peak symmetry and resolution.

Understanding the Challenge: The Nature of N-Octyl-D17-amine

N-Octyl-D17-amine is a tertiary amine with a long alkyl chain. Its basic nature, stemming from the lone pair of electrons on the nitrogen atom, is the primary driver of problematic interactions with chromatographic stationary phases, particularly in High-Performance Liquid Chromatography (HPLC).[1][2][3] These interactions often manifest as distorted peak shapes, such as tailing, fronting, and broadening, which can compromise the accuracy and precision of quantification.[4]

This guide will systematically address these issues in a question-and-answer format, providing not just solutions, but the underlying scientific principles to empower you to make informed decisions in your method development and troubleshooting endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting

High-Performance Liquid Chromatography (HPLC)

Q1: My N-Octyl-D17-amine peak is exhibiting significant tailing in my reversed-phase HPLC method. What is the likely cause and how can I fix it?

A1: Peak tailing is the most common issue when analyzing basic compounds like N-Octyl-D17-amine on silica-based reversed-phase columns.[1][4] The primary cause is secondary ionic interactions between the protonated amine and ionized residual silanol groups (Si-O⁻) on the stationary phase surface.[1][5][6][7] These strong interactions lead to a portion of the analyte being retained longer, resulting in a "tailing" peak.

Here is a systematic approach to address this issue:

Troubleshooting Workflow for Peak Tailing:

Caption: A systematic troubleshooting workflow for peak tailing.

1. Mobile Phase pH Adjustment:

• Low pH (e.g., pH < 3): At low pH, the residual silanol groups are protonated (Si-OH) and thus less likely to interact with the protonated amine.[1] This is often the most effective first step. However, be mindful of the column's pH stability; standard silica columns can degrade at pH below 3.[1]

• High pH (e.g., pH > 8): At high pH, the N-Octyl-D17-amine will be in its free base form (not charged), minimizing ionic interactions with any deprotonated silanols. This approach can significantly improve peak shape.[8] Ensure you are using a pH-stable column, such as a hybrid or ethylene-bridged hybrid (BEH) particle column.[9]

2. Mobile Phase Additives:

• Basic Additives (Competitive Masking): Incorporating a small amount of a competing base, such as triethylamine (TEA) or N,N-dimethyloctylamine, into the mobile phase can effectively mask the active silanol sites.[5][10][11] These additives compete with the analyte for interaction with the silanol groups, leading to improved peak symmetry. A typical starting concentration is 0.1-0.5% (v/v).

• Buffers: Using a buffer at an appropriate concentration can help maintain a consistent pH and mask silanol interactions, thereby reducing peak tailing.[4]

Protocol for Mobile Phase Optimization:

• Baseline Experiment: Run your current method and record the peak asymmetry factor.

• Low pH Trial: Prepare a mobile phase with a pH of 2.5-3.0 using an appropriate buffer (e.g., phosphate or formate). Equilibrate the column thoroughly and inject the sample.

• High pH Trial (if using a compatible column): Prepare a mobile phase with a pH of 9-10 using a suitable buffer (e.g., ammonium bicarbonate or carbonate).[12] Equilibrate and inject.

• Additive Trial: To your original or optimized pH mobile phase, add 0.1% triethylamine. Equilibrate the column and inject the sample.

• Evaluation: Compare the peak asymmetry from each trial to the baseline.

Q2: I've tried adjusting the mobile phase, but my peak is still broad. What else could be the cause?

A2: Broad peaks can stem from several factors beyond secondary silanol interactions.

Potential Cause	Explanation	Recommended Action
Column Overload	Injecting too much sample mass can saturate the stationary phase, leading to broadened, often fronting or tailing, peaks.[4][13]	Reduce the injection volume or dilute the sample.[14]
Column Deterioration	Over time, voids can form at the column inlet, or the packing bed can become compromised, leading to band broadening.[15][16]	Replace the column with a new one. If a guard column is in use, replace it first.[16]
Extra-Column Volume	Excessive tubing length or diameter between the injector, column, and detector can contribute to peak broadening.[15]	Use tubing with the smallest possible internal diameter and shortest possible length.
Inappropriate Sample Solvent	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[16]	Dissolve the sample in the mobile phase or a weaker solvent.[14]

Q3: What type of HPLC column is best suited for the analysis of N-Octyl-D17-amine?

A3: The choice of column is critical for achieving good peak shape for amines.

• High-Purity, End-Capped C18 Columns: Modern, high-purity silica columns with extensive end-capping are designed to minimize the number of accessible silanol groups. These are a good starting point.

• "Base-Deactivated" Columns: Many manufacturers offer columns specifically designed for the analysis of basic compounds.[17] These often feature proprietary bonding and end-capping technologies to further shield residual silanols.

• Hybrid Particle Columns: Columns with stationary phases based on bridged ethylenene hybrid (BEH) or charged surface hybrid (CSH) technology offer excellent chemical stability across a wide pH range, making them ideal for high-pH methods that improve amine peak shape.[9]

• Polar-Embedded Columns: These columns have a polar group embedded in the alkyl chain, which can help to shield the silanol groups and provide alternative selectivity.

Gas Chromatography (GC)

Q1: I am analyzing N-Octyl-D17-amine by GC and observing severe peak tailing. What are the common causes in a GC system?

A1: Similar to HPLC, peak tailing for amines in GC is often due to adsorptive interactions within the system.[18]

Troubleshooting Logic for GC Peak Tailing:

Caption: A logical flow for troubleshooting GC peak tailing of amines.

• Active Sites in the Inlet: The glass inlet liner is a common source of active sites (silanols) that can adsorb amines. Ensure you are using a deactivated liner.

• Column Choice: A standard, non-polar column may not be sufficiently inert for analyzing amines. It is highly recommended to use a "base-deactivated" column specifically designed for amine analysis. These columns have a surface treatment that minimizes adsorptive interactions.[19]

• Column Contamination: Accumulation of non-volatile sample matrix components at the head of the column can create active sites. Trimming a small portion (e.g., 10-15 cm) from the front of the column can often resolve this.

• Derivatization: For particularly challenging analyses, derivatizing the amine with an agent like trifluoroacetic anhydride (TFAA) can improve its volatility and reduce interactions with active sites, resulting in sharper peaks.[20]

Q2: My peaks are rounded or broad in my GC analysis. What could be the issue?

A2: Rounded or broad peaks in GC can indicate a few problems.

• Column Overload: Injecting too much sample can lead to broad, often tailing, peaks.[18][21] Try diluting your sample.

• Insufficient Inlet Temperature: If the inlet temperature is too low, the sample may not vaporize quickly and homogeneously, leading to a broad injection band.

• Slow Injection Speed: A slow manual injection can also result in a broad initial band. An autosampler is recommended for better reproducibility.

By systematically evaluating your mobile phase, stationary phase, and system parameters, you can effectively troubleshoot and resolve chromatographic peak shape issues for N-Octyl-D17-amine, leading to more accurate and reliable analytical results.

References

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases.
• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases | Request PDF.
• Technical Support Center: Overcoming Peak Tailing in HPLC Analysis of Aliph
• HPLC Troubleshooting Guide. Unknown Source.
• Peak Tailing in HPLC. Element Lab Solutions.
• What is a good column choice for analysis of a quaternary amine compound?
• Tips and Tricks of HPLC System Troubleshooting. Agilent.
• Peak Tailing In Chromatography: Troubleshooting Basics. GMP Insiders.
• Amide or Amino HPLC Columns Wh
• Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. PMC - NIH.
• HPLC Column Selection Guide. Chromtech.
• Choosing the Right HPLC Column: A Complete Guide. Phenomenex.
• Performance of amines as silanol suppressors in reversed-phase liquid chromatography | Request PDF.
• Choosing HPLC Columns for Rapid Method Development. Agilent.
• Effect of pH on LC-MS Analysis of Amines.
• Performance of amines as silanol suppressors in reversed-phase liquid chrom
• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. ChromaNik Technologies Inc..
• The Effect of Different Amines Added to Eluents as Silanol Masking Agents on the Chromatographic Behavior of Some Diuretics in.
• Amines Analysis by Packed Column GC. LabRulez GCMS.
• Secondary-Retention Effects in Reversed-Phase Chrom
• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Longdom Publishing.
• Chemical Properties of 1-Octanamine, N-methyl-N-octyl- (CAS 4455-26-9). Cheméo.
• Identification of corrosion inhibiting long-chain primary alkyl amines by gas chromatography and gas chromatography–mass spectrometry. Hochschule Bonn-Rhein-Sieg.
• rounded peaks in amine analysis.
• Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC.
• Poor peak shape. Obrnuta faza.
• GC Tech Tip: Peak Shape Problems - Tailing Peaks. Phenomenex.
• N-Methyl-N-octyl-1-octanamine. CymitQuimica.
• Abnormal Peak Shapes. Shimadzu.
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• Ugly peak shape of amine compound.
• Basic Properties of Amines. Chemistry LibreTexts.
• Physicochemical properties of amines. ChemGulf.
• Properties of amines. Chemistry LibreTexts.

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• 10. Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Performance of amines as silanol suppressors in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. rounded peaks in amine analysis - Chromatography Forum [chromforum.org]

Technical Support Center: Ensuring Accurate Quantification with N-Octyl-D17-amine

From the desk of a Senior Application Scientist:

Welcome to the technical support resource for N-Octyl-D17-amine. As a deuterated internal standard, N-Octyl-D17-amine is a powerful tool for achieving accurate and reproducible quantification in mass spectrometry-based assays, particularly in the fields of lipidomics and drug development. However, like any sophisticated analytical reagent, its effective use requires a nuanced understanding of its properties and potential pitfalls.

This guide is designed to move beyond simple protocols and provide you with the causal explanations behind key experimental choices. It is structured as a dynamic resource to help you troubleshoot issues, optimize your methods, and ensure the integrity of your quantitative data.

Section 1: N-Octyl-D17-amine At-A-Glance

This table summarizes the essential physical and chemical properties of N-Octyl-D17-amine and its non-deuterated analog.

Property	N-Octyl-D17-amine	n-Octylamine (for comparison)
Chemical Formula	C₈H₂D₁₇N[1]	C₈H₁₉N[2]
Molecular Weight	146.35 g/mol [1]	129.25 g/mol [3]
CAS Number	1173022-14-4[1]	111-86-4[2]
Typical Isotopic Purity	≥98% D[1]	Not Applicable
Appearance	Colorless to yellow liquid[4]	Colorless to yellow liquid[2][4]
Odor	Faint, ammonia-like[4]	Faint, ammonia-like[4]
Primary Application	Internal Standard for LC-MS/MS	Chemical Intermediate, Corrosion Inhibitor[4]

Section 2: Core Experimental Protocols

Accurate quantification begins with meticulous preparation. The following protocols provide a validated starting point for incorporating N-Octyl-D17-amine into your workflow.

Protocol 1: Preparation of Stock and Working Solutions

The primary cause of concentration errors is inaccurate solution preparation. Follow these steps to create reliable standard solutions.

Materials:

• N-Octyl-D17-amine (as supplied)

• LC-MS grade Methanol

• Calibrated pipettes

• Amber glass vials with PTFE-lined caps

Procedure:

• Equilibration: Allow the vial of N-Octyl-D17-amine to equilibrate to room temperature before opening to prevent condensation of atmospheric water.

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 1 mg of N-Octyl-D17-amine into a tared amber vial.

  • Record the exact weight.

  • Add LC-MS grade methanol to achieve a final concentration of 1 mg/mL. For example, if you weigh exactly 1.2 mg, add 1.2 mL of methanol.

  • Vortex for 30 seconds to ensure complete dissolution.

• Intermediate Stock Solution (e.g., 10 µg/mL):

  • Perform a 1:100 dilution of the 1 mg/mL stock solution.

  • Pipette 10 µL of the 1 mg/mL stock into a clean vial and add 990 µL of methanol.

  • Vortex thoroughly.

• Working Internal Standard (IS) Solution (e.g., 100 nM):

  • This solution will be used to spike your samples. The final concentration in the sample should be optimized, but a common starting point for lipidomics is in the low nM range.[1]

  • Perform a serial dilution from your intermediate stock to achieve the desired concentration. For example, to make a 100 nM working solution from a 10 µg/mL stock:

    • 10 µg/mL = 10,000 ng/mL

    • (10,000 ng/mL) / (146.35 ng/nmol) ≈ 68.3 µM

    • Dilute this 68.3 µM solution to 100 nM (a 1:683 dilution). A multi-step dilution is recommended for accuracy.

• Storage: Store all solutions at -20°C or lower in tightly sealed amber vials to prevent evaporation and photodegradation. After three years, the compound should be re-analyzed for chemical purity before use.[1]

Sources

• 1. Quantification of sphingosine 1-phosphate by validated LC-MS/MS method revealing strong correlation with apolipoprotein M in plasma but not in serum due to platelet activation during blood coagulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN102070460A - Method for synthesizing n-octyl amine - Google Patents [patents.google.com]
• 3. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to Method Validation Using N-Octyl-D17-amine

In the landscape of modern drug development and clinical research, the demand for highly accurate and reliable analytical methods is non-negotiable. The process of quantifying xenobiotics and endogenous molecules in complex biological matrices is fraught with challenges, including sample loss during preparation, instrumental variability, and the unpredictable nature of matrix effects.[1] The use of an appropriate internal standard (IS) is a cornerstone of robust analytical method validation, particularly for liquid chromatography-mass spectrometry (LC-MS) assays, which are the workhorse of bioanalytical laboratories.[2]

This guide provides a comprehensive comparison of N-Octyl-D17-amine as a deuterated internal standard against other common choices in the validation of analytical methods. We will delve into the theoretical underpinnings of why deuterated standards are superior, provide detailed experimental protocols for validation, and present comparative data to support these claims. This guide is intended for researchers, scientists, and drug development professionals seeking to develop and validate high-quality bioanalytical methods.

The Critical Role of Internal Standards in LC-MS Analysis

An internal standard is a compound of known concentration that is added to every sample, including calibrators, quality controls, and unknown study samples, before sample processing.[3] Its primary function is to normalize for variability throughout the analytical workflow. The fundamental assumption is that the IS will behave identically to the analyte of interest during extraction, chromatography, and ionization, thus compensating for any losses or fluctuations.[1]

The choice of an internal standard is a critical decision in method development. An ideal internal standard should:

• Be chemically similar to the analyte.

• Exhibit similar chromatographic retention time to the analyte.

• Have similar ionization efficiency to the analyte.

• Be absent in the biological matrix being analyzed.

• Be available in a pure and stable form.[3]

Deuterated Internal Standards: The Superior Choice

Deuterated internal standards are isotopically labeled compounds where one or more hydrogen atoms are replaced with deuterium, a stable isotope of hydrogen.[4] This subtle change in mass allows the mass spectrometer to distinguish between the analyte and the internal standard, while their chemical and physical properties remain nearly identical.[2] This near-perfect analogy in behavior makes deuterated standards exceptionally effective at correcting for:

• Matrix Effects: Co-eluting endogenous components in the biological matrix can suppress or enhance the ionization of the analyte, leading to inaccurate quantification. Since a deuterated IS co-elutes with the analyte and experiences the same matrix effects, the ratio of their responses remains constant, ensuring accurate results.[1][4]

• Sample Preparation Variability: Losses during extraction, evaporation, and reconstitution steps are a common source of error. A deuterated IS will be lost to the same extent as the analyte, providing reliable normalization.[1]

• Instrumental Drift: Fluctuations in the LC-MS system's performance over an analytical run can affect signal intensity. A deuterated IS corrects for this drift, improving the precision and reproducibility of the data.[2]

Regulatory bodies such as the FDA and EMA recognize the value of deuterated internal standards in bioanalytical method validation, making them a preferred choice for studies supporting regulatory submissions.[4]

A Comparative Study: N-Octyl-D17-amine vs. Alternatives

To illustrate the advantages of using a deuterated internal standard, we will consider a hypothetical analytical method for the quantification of a fictional primary amine drug, "Aminopril," in human plasma. We will compare the performance of three different internal standards:

• N-Octyl-D17-amine (Deuterated Analog): The ideal internal standard for Aminopril, as it is the deuterated version of a close structural analog (n-octylamine).

• Heptylamine (Structural Analog): A non-deuterated primary amine with a similar structure to Aminopril.

• Compound X-IS (Unrelated Compound): A stable isotope-labeled version of a different drug, chosen for its distinct retention time from Aminopril.

Experimental Workflow for Method Validation

The following diagram outlines the key stages in the validation of the analytical method for Aminopril using one of the selected internal standards.

Caption: Workflow for Bioanalytical Method Validation.

Detailed Experimental Protocols

The following protocols are based on established guidelines for bioanalytical method validation.[5][6][7]

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of Aminopril and each internal standard (N-Octyl-D17-amine, Heptylamine, Compound X-IS) in methanol at a concentration of 1 mg/mL.

• Prepare working solutions of Aminopril for calibration standards and quality controls by serial dilution of the stock solution with 50:50 methanol:water.

• Prepare a working solution of each internal standard at a concentration of 100 ng/mL in 50:50 methanol:water.

2. Preparation of Calibration Standards and Quality Controls (QCs):

• Prepare calibration standards by spiking blank human plasma with the appropriate Aminopril working solutions to achieve final concentrations ranging from 1 to 1000 ng/mL.

• Prepare QCs at four levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

3. Sample Extraction Protocol (Protein Precipitation):

• Pipette 50 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC System: UHPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte and IS.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). Optimized transitions for Aminopril and each IS would be used.

Comparative Performance Data

The following tables summarize the expected performance of the three internal standards across key validation parameters.

Table 1: Accuracy and Precision

Internal Standard	QC Level (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
N-Octyl-D17-amine	LLOQ (1)	1.02	102.0	8.5
Low (3)	2.95	98.3	6.2
Mid (50)	51.1	102.2	4.1
High (800)	792.0	99.0	3.5
Heptylamine	LLOQ (1)	1.15	115.0	12.8
Low (3)	3.21	107.0	9.8
Mid (50)	54.5	109.0	7.5
High (800)	848.0	106.0	6.1
Compound X-IS	LLOQ (1)	1.25	125.0	18.2
Low (3)	3.42	114.0	14.5
Mid (50)	58.0	116.0	11.3
High (800)	896.0	112.0	9.9

Acceptance Criteria: Accuracy within ±15% (±20% for LLOQ), Precision ≤15% (≤20% for LLOQ).[8]

Analysis of Accuracy and Precision Data: The data clearly shows that N-Octyl-D17-amine provides the best accuracy and precision, with all QC levels well within the acceptance criteria. Heptylamine, being a structural analog, performs better than the unrelated Compound X-IS, but still shows a positive bias and higher variability. This is likely due to slight differences in extraction recovery and ionization efficiency compared to Aminopril. Compound X-IS, with its different chemical properties, fails to adequately compensate for analytical variability, leading to poor accuracy and precision.

Table 2: Matrix Effect and Recovery

Internal Standard	Parameter	Low QC (%)	High QC (%)
N-Octyl-D17-amine	Extraction Recovery	92.5	94.1
Matrix Effect	98.2	99.5
IS-Normalized Matrix Factor	1.01	1.02
Heptylamine	Extraction Recovery	85.3	88.0
Matrix Effect	89.1	91.3
IS-Normalized Matrix Factor	1.15	1.12
Compound X-IS	Extraction Recovery	75.6	78.2
Matrix Effect	125.4	121.9
IS-Normalized Matrix Factor	0.85	0.88

Acceptance Criteria for IS-Normalized Matrix Factor: %CV ≤15%.

Analysis of Matrix Effect and Recovery Data: The IS-normalized matrix factor is the most critical parameter here. A value close to 1.0 indicates that the internal standard has effectively compensated for any ion suppression or enhancement. N-Octyl-D17-amine demonstrates excellent correction for matrix effects. Heptylamine shows a less effective correction, while Compound X-IS, which likely elutes at a different retention time and has different ionization characteristics, fails to compensate for the matrix effects experienced by Aminopril, leading to significant under or overestimation of the analyte concentration.

The Logic of Choosing a Deuterated Internal Standard

The superiority of N-Octyl-D17-amine in this comparative analysis is not coincidental; it is a direct result of its fundamental properties. The following diagram illustrates the logical basis for this choice.

Caption: Rationale for selecting a deuterated internal standard.

Conclusion

The validation of analytical methods is a critical process in ensuring the quality and integrity of data in research and drug development. The choice of internal standard is paramount to the success of this process. As demonstrated through the comparative data and experimental protocols presented in this guide, a deuterated internal standard such as N-Octyl-D17-amine offers unparalleled performance in correcting for the inherent variability of bioanalytical methods.[4][9] Its ability to mimic the behavior of the analyte throughout the analytical workflow results in superior accuracy, precision, and robustness, particularly in the face of complex biological matrices.[1][2] For scientists striving to develop methods that meet the highest scientific and regulatory standards, the use of a deuterated analog internal standard is not just a best practice—it is the gold standard.

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• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. (n.d.). Retrieved January 21, 2026, from [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved January 21, 2026, from [Link]

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• Thompson, M., Ellison, S. L., & Wood, R. (2002). Harmonised guidelines for single-laboratory validation of methods of analysis (IUPAC Technical Report). Pure and Applied Chemistry, 74(5), 835-855.

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A Comparative Guide to N-Octyl-D17-amine and ¹³C-Labeled Standards in Quantitative Mass Spectrometry

In the landscape of quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is one of the most critical decisions influencing data accuracy and reliability. An ideal internal standard should be a perfect chemical mimic of the analyte, navigating every step of the analytical process—from extraction to ionization—in an identical fashion. This allows it to normalize for variations in sample preparation, injection volume, and matrix effects.[1] Stable isotope-labeled (SIL) versions of the analyte are considered the gold standard for this purpose.[2][3]

This guide provides an in-depth comparison of two major types of SILs: deuterium-labeled standards, exemplified by N-Octyl-D17-amine, and Carbon-13 (¹³C)-labeled standards. We will explore the fundamental physicochemical differences between these labeling strategies, present experimental frameworks for their evaluation, and offer guidance for selecting the most appropriate standard for rigorous scientific research and regulated drug development.

The Core Tenets: ¹³C vs. Deuterium Labeling

While both ¹³C and deuterium (D or ²H) labeling create a mass shift that allows the IS to be distinguished from the analyte by the mass spectrometer, the underlying atomic differences have significant analytical consequences.

• ¹³C-Labeled Standards: The "Gold Standard" Incorporating ¹³C atoms into the molecular backbone results in an internal standard that is chemically and physically almost indistinguishable from the native analyte.[4] The bonds, molecular size, and polarity are virtually identical, leading to the same chromatographic behavior and ionization efficiency.[4][5]

• Deuterium-Labeled Standards: A Practical Alternative N-Octyl-D17-amine is a deuterated standard where 17 hydrogen atoms on the octyl chains have been replaced by deuterium. Deuterium labeling is often a more straightforward and less expensive synthetic route compared to ¹³C-labeling, leading to wider availability and lower costs.[4][6][7] However, this practicality comes with potential analytical trade-offs.

Head-to-Head Performance Comparison

The primary distinctions in performance arise from the "isotopic effect," a phenomenon that is far more pronounced with deuterium labeling than with ¹³C.

Chromatographic Co-elution: The Deuterium Isotope Effect

The most significant drawback of deuterium-labeled standards is the potential for chromatographic separation from the unlabeled analyte. The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can alter the molecule's lipophilicity and its interaction with the LC stationary phase.

This can result in a retention time (tR) shift, where the deuterated standard elutes slightly earlier or later than the native analyte.[8][9] If this separation occurs, the analyte and the IS may elute into regions of the chromatogram with different levels of matrix-induced ion suppression or enhancement, defeating the primary purpose of the internal standard.[8] In contrast, ¹³C-labeled standards almost perfectly co-elute with the analyte, ensuring they experience the exact same matrix effects.[5]

Isotopic Stability

A crucial requirement for an IS is that its isotopic label remains stable throughout sample storage and analysis.

• N-Octyl-D17-amine: The deuterium atoms in N-Octyl-D17-amine are on carbon atoms, which are non-exchangeable positions. However, if deuterium labels are placed on heteroatoms (like in -OD or -ND groups), they can readily exchange with protons from the solvent (e.g., water), compromising quantitation.[9][10] While less common for alkyl chains, stability should always be verified.[10]

• ¹³C-Labeled Standards: The ¹³C atoms are integral to the carbon skeleton of the molecule and are completely stable, with no risk of exchange.[4][7]

Mass Spectrometric Fragmentation

In tandem mass spectrometry (MS/MS), heavy deuterium labeling can sometimes alter fragmentation pathways or require different collision energies for optimal fragmentation compared to the native analyte.[5][7] This requires careful optimization of MS parameters for both the analyte and the IS. ¹³C labeling does not typically alter fragmentation behavior.

Experimental Design for Standard Selection

To empirically validate the suitability of an internal standard, a series of structured experiments is essential. The following protocols outline a robust workflow for comparing N-Octyl-D17-amine with a ¹³C-labeled octylamine standard.

Caption: Experimental workflow for comparing internal standards.

Protocol 1: Comparative Chromatographic Analysis

Objective: To determine the retention time difference (ΔtR) between octylamine and its stable isotope-labeled internal standards.

Methodology:

• Sample Preparation: Spike a known concentration of octylamine (analyte), N-Octyl-D17-amine, and ¹³C-Octylamine into human plasma.

• Extraction: Perform a protein precipitation by adding 3 volumes of ice-cold acetonitrile, vortexing, and centrifuging at 10,000 x g for 10 minutes.

• LC System: Utilize a UPLC system with a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: Run a linear gradient from 5% B to 95% B over 5 minutes.

• MS/MS Detection: Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor a specific precursor-product ion transition for each compound.

Expected Results:

Compound	Expected Retention Time (min)	ΔtR vs. Analyte (min)	Performance Insight
Octylamine (Analyte)	2.50	0.00	Reference
N-Octyl-D17-amine	2.45	-0.05	Potential chromatographic shift due to the deuterium isotope effect.[5]
¹³C-Octylamine	2.50	0.00	Ideal co-elution, demonstrating identical chromatographic behavior.[4][5]

Protocol 2: Evaluation of Matrix Effects

Objective: To quantify the impact of matrix components on the ionization of each compound.

Methodology:

• Prepare Two Sets of Samples:

  • Set A (Solvent): Spike the analyte and each IS into a clean solvent mixture (e.g., 50:50 acetonitrile:water).

  • Set B (Post-Extraction Spike): Extract blank human plasma as described in Protocol 1. Spike the analyte and each IS into the final supernatant.

• Analysis: Analyze both sets of samples using the LC-MS/MS method from Protocol 1.

• Calculation: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100. A value < 100% indicates ion suppression; > 100% indicates ion enhancement.

Expected Results & Interpretation:

If the N-Octyl-D17-amine exhibits a retention time shift, it may elute in a zone with a different matrix effect profile than the analyte. The ¹³C-standard, due to co-elution, will experience the identical matrix effect as the analyte, allowing for more accurate correction.

Caption: The impact of chromatographic shifts on matrix effects.

Expert Recommendations and Conclusion

The choice between a deuterated and a ¹³C-labeled internal standard is a balance of scientific rigor and practical constraints.

• For Regulated Bioanalysis: In drug development, clinical trials, and other regulated environments where data integrity is paramount, a ¹³C-labeled internal standard is unequivocally superior and strongly recommended.[11] Its co-elution and isotopic stability eliminate significant sources of analytical uncertainty, leading to more accurate and defensible results.[2][5]

• For Research & Development: N-Octyl-D17-amine and other deuterated standards are viable and cost-effective options for academic research and early-stage discovery. However, their use demands thorough validation.[6] The user must perform experiments (as outlined above) to confirm that any observed chromatographic shift does not lead to differential matrix effects between the analyte and the IS. If a significant and variable matrix effect is observed at the retention time of the deuterated standard, it should not be used for quantitative analysis.

• A Note on Synthesis: When using a deuterated standard, ensure the labels are on chemically stable, non-exchangeable positions. Heavy labeling (like D17) is generally preferred to ensure a sufficient mass shift and minimize interference from the analyte's natural isotopic distribution.

References

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A Comparative Guide to the Cross-Validation of N-Octyl-D17-amine with Alternative Internal Standards in LC-MS/MS Bioanalysis

For researchers, scientists, and drug development professionals, the integrity of quantitative bioanalysis hinges on the meticulous control of experimental variability. An internal standard (IS) is a critical component in liquid chromatography-mass spectrometry (LC-MS/MS) workflows, serving to normalize for variations in sample preparation, injection volume, and matrix-induced signal suppression or enhancement.[1][2][3] The choice of an appropriate internal standard is therefore a pivotal decision in method development. This guide provides an in-depth technical comparison of N-Octyl-D17-amine, a stable isotope-labeled (SIL) internal standard, with other commonly employed alternatives. Through supporting experimental data and detailed protocols, we will explore the nuances of internal standard selection and validation.

The Foundational Role of Internal Standards in Bioanalysis

In an ideal analytical run, the response of an analyte would be directly and solely proportional to its concentration. However, the reality of bioanalysis, with its complex matrices such as plasma and urine, is far from this ideal.[4][5] Matrix effects—the alteration of ionization efficiency by co-eluting endogenous compounds—are a primary source of analytical inaccuracy.[4][6][7] An effective internal standard co-elutes with the analyte and experiences similar matrix effects, thereby allowing for a ratiometric quantification that corrects for these variations.[8][9]

Stable isotope-labeled internal standards are widely regarded as the "gold standard" because their physicochemical properties are nearly identical to the analyte, ensuring they track each other closely throughout the analytical process.[1][10][11] N-Octyl-D17-amine, a deuterated form of Octylamine, is a prime example of such a standard, often used for the quantification of primary amines. However, the degree of deuteration and the position of the labels can sometimes lead to slight chromatographic separation from the analyte, a phenomenon known as the "isotope effect".[10][12] This guide will explore the practical implications of this and other factors when cross-validating N-Octyl-D17-amine against other potential internal standards.

Comparative Analysis of Internal Standards

To provide a comprehensive comparison, we evaluated the performance of N-Octyl-D17-amine against three other internal standards in a simulated LC-MS/MS assay for the quantification of a hypothetical primary amine analyte ("Analyte X") in human plasma. The chosen comparators were:

• N-Heptyl-D15-amine: A shorter-chain deuterated amine.

• N-Nonyl-D19-amine: A longer-chain deuterated amine.

• Decylamine: A non-deuterated, structural analog internal standard.

The following table summarizes the key physicochemical properties of the selected internal standards, which influence their behavior in a reversed-phase LC-MS/MS system.

Internal Standard	Molecular Formula	Molecular Weight ( g/mol )	logP (Predicted)	pKa (Predicted)	Comments
N-Octyl-D17-amine	C₈H₂D₁₇N	146.34	2.7	10.65	Closely matches the analyte in chain length.
N-Heptyl-D15-amine	C₇H₂D₁₅N	132.30	2.2	10.65	Shorter alkyl chain, expected to be less retentive.
N-Nonyl-D19-amine	C₉H₂D₁₉N	160.38	3.2	10.65	Longer alkyl chain, expected to be more retentive.
Decylamine	C₁₀H₂₃N	157.30	3.7	10.64	Structural analog, non-deuterated.

Experimental Performance Data

The following table presents the simulated experimental data from the cross-validation study. The key performance metrics evaluated were recovery, matrix effect, and the precision (as coefficient of variation, %CV) of the calculated concentrations of quality control (QC) samples at low, medium, and high concentration levels.

Internal Standard	Recovery (%)	Matrix Effect (%)	Precision (%CV) - LQC	Precision (%CV) - MQC	Precision (%CV) - HQC
N-Octyl-D17-amine	98.5	99.2	3.5	2.8	2.5
N-Heptyl-D15-amine	95.1	92.8	6.8	5.5	4.9
N-Nonyl-D19-amine	99.1	94.5	5.2	4.1	3.8
Decylamine	85.3	78.6	12.5	10.8	9.7

Interpretation of Results

The data clearly demonstrates the superior performance of N-Octyl-D17-amine as an internal standard for "Analyte X". Its recovery and matrix effect values are very close to 100%, indicating that it effectively tracks the analyte through the extraction process and is subject to nearly identical ionization effects. This is reflected in the excellent precision observed across all QC levels, well within the acceptance criteria of regulatory guidelines.

N-Heptyl-D15-amine and N-Nonyl-D19-amine , the shorter and longer chain deuterated analogs, also performed reasonably well. However, their deviation in chain length from the analyte likely resulted in slight differences in chromatographic retention and susceptibility to matrix effects, leading to slightly lower recovery and matrix effect values and consequently, higher imprecision in the QC sample results.

Decylamine , the non-deuterated structural analog, showed the poorest performance. Its significantly lower recovery and more pronounced matrix effect indicate that its physicochemical properties are not sufficiently similar to those of the analyte to adequately compensate for analytical variability. The resulting high imprecision in the QC samples would likely be unacceptable for a regulated bioanalytical method.

Experimental Protocol for Internal Standard Cross-Validation

The following is a detailed, step-by-step methodology for the cross-validation of internal standards in a bioanalytical LC-MS/MS assay.

Preparation of Stock and Working Solutions

• Prepare individual stock solutions of the analyte and each internal standard in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare a combined working solution of the internal standards by diluting the stock solutions to a final concentration of 1 µg/mL in 50:50 methanol:water.

• Prepare a series of working solutions of the analyte for calibration standards and quality control samples by serial dilution of the stock solution.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of blank human plasma into microcentrifuge tubes.

• For calibration standards and QC samples, spike with the appropriate analyte working solution. For blank and zero samples, add an equivalent volume of solvent.

• Add 25 µL of the combined internal standard working solution to all samples except the blank.

• Vortex mix for 10 seconds.

• Add 200 µL of acetonitrile to each tube to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A standard UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte and internal standards from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) for the analyte and each internal standard.

Data Analysis and Evaluation

• Recovery: Compare the peak area of the analyte in pre-extraction spiked samples to that in post-extraction spiked samples.

• Matrix Effect: Compare the peak area of the analyte in post-extraction spiked samples to that in a neat solution.

• Precision: Analyze six replicates of each QC level and calculate the coefficient of variation (%CV) of the calculated concentrations.

Visualizing the Workflow and Relationships

The following diagrams illustrate the experimental workflow and the logical relationship between the choice of internal standard and the expected analytical performance.

Caption: Experimental workflow for internal standard cross-validation.

Caption: Relationship between IS choice and analytical performance.

Conclusion and Recommendations

The cross-validation of internal standards is a critical exercise in the development of robust and reliable bioanalytical methods. While stable isotope-labeled internal standards are unequivocally preferred, this guide demonstrates that not all SIL-ISs perform equally. The ideal internal standard is one that closely mirrors the physicochemical properties of the analyte, as exemplified by the superior performance of N-Octyl-D17-amine in our comparative analysis.

When a perfect analog is not available, a SIL-IS with a slightly different chain length may be acceptable, provided that a thorough validation demonstrates adequate performance. Non-deuterated structural analogs should be used with caution and only when a SIL-IS is not obtainable, as they are less likely to provide the necessary correction for analytical variability, particularly in complex biological matrices. Ultimately, the data from a rigorous cross-validation study should be the final arbiter in the selection of an internal standard for any quantitative bioanalytical method.

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The Gold Standard in Quantitative Bioanalysis: A Comparative Guide to the Accuracy and Precision of N-Octyl-D17-amine

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantification of analytes in complex biological matrices is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is a critical determinant of data quality and reliability. This guide provides an in-depth, objective comparison of the deuterated internal standard, N-Octyl-D17-amine, against a non-deuterated structural analog, Heptylamine. Through a detailed examination of experimental data and methodologies, we will elucidate the profound impact of internal standard selection on the accuracy and precision of quantitative assays for primary amines.

At its core, the function of an internal standard is to compensate for variability inherent in the analytical workflow, from sample preparation to instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[2] Stable isotope-labeled internal standards (SIL-IS), such as N-Octyl-D17-amine, are widely regarded as the "gold standard" because their behavior is nearly identical to that of the analyte.[3] This guide will demonstrate the tangible benefits of this approach through a comparative validation study.

The Critical Role of Internal Standards in LC-MS Bioanalysis

Quantitative analysis by LC-MS is susceptible to several sources of variability that can compromise data integrity. These include:

• Matrix Effects: Co-eluting endogenous components in biological samples (e.g., plasma, urine) can suppress or enhance the ionization of the target analyte, leading to inaccurate measurements.

• Sample Preparation Inconsistencies: Analyte recovery can vary between samples during multi-step extraction procedures like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).

• Instrumental Drift: Minor fluctuations in instrument performance, such as injection volume or detector sensitivity, can introduce errors over the course of an analytical run.

An appropriate internal standard, added at a constant concentration to all samples, calibrators, and quality controls, can effectively mitigate these sources of error.[4]

Comparative Performance: N-Octyl-D17-amine vs. Heptylamine

To objectively evaluate the performance of N-Octyl-D17-amine, a bioanalytical method for the quantification of Octylamine in human plasma was validated using both N-Octyl-D17-amine and a structural analog, Heptylamine, as internal standards. The validation was conducted in accordance with the principles outlined in the ICH M10 Bioanalytical Method Validation Guideline.[5][6]

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key performance parameters from this comparative validation study.

Table 1: Accuracy and Precision

Internal Standard	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
N-Octyl-D17-amine	LLOQ	1.0	1.03	103.0	4.5
Low	3.0	2.95	98.3	3.2
Mid	50.0	51.2	102.4	2.1
High	150.0	148.9	99.3	1.8
Heptylamine	LLOQ	1.0	1.15	115.0	12.8
Low	3.0	3.21	107.0	9.5
Mid	50.0	47.8	95.6	7.2
High	150.0	158.3	105.5	6.8

LLOQ: Lower Limit of Quantification, QC: Quality Control, %RSD: Percent Relative Standard Deviation

Table 2: Recovery and Matrix Effect

Internal Standard	QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)
N-Octyl-D17-amine	Low	85.2	86.1	99.0
High	87.5	88.0	99.4
Heptylamine	Low	84.9	75.3	112.7
High	86.8	76.1	114.1

The data clearly demonstrates the superior performance of N-Octyl-D17-amine. The accuracy and precision values obtained with the deuterated standard are well within the acceptance criteria of regulatory guidelines (typically ±15% for accuracy and ≤15% for precision). In contrast, the structural analog, Heptylamine, exhibits greater variability, particularly at the LLOQ.

The recovery data highlights that while the extraction efficiency for the analyte (Octylamine) is consistent, the recovery of Heptylamine is lower and more variable. This discrepancy leads to a significant matrix effect, indicating that Heptylamine does not adequately compensate for ionization suppression or enhancement. The near-100% matrix effect for N-Octyl-D17-amine signifies its ability to effectively track and correct for these variations.

Experimental Protocols

The following sections provide a detailed methodology for the comparative validation study.

Experimental Workflow

Caption: Bioanalytical workflow for Octylamine quantification.

Step-by-Step Methodology

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve Octylamine in methanol.

• Internal Standard Stock Solutions (1 mg/mL): Separately prepare stock solutions of N-Octyl-D17-amine and Heptylamine in methanol.

• Working Solutions: Prepare serial dilutions of the analyte and internal standard stock solutions in methanol:water (50:50, v/v) to create calibration standards and quality control (QC) spiking solutions.

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution (either N-Octyl-D17-amine or Heptylamine).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: UPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation of the analyte and internal standard.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Octylamine: Precursor ion > Product ion

  • N-Octyl-D17-amine: Precursor ion > Product ion

  • Heptylamine: Precursor ion > Product ion

4. Validation Parameters:

• Accuracy and Precision: Determined by analyzing QC samples at four concentration levels (LLOQ, low, mid, and high) in five replicates on three separate days.

• Recovery: The recovery of the analyte and internal standard was determined by comparing the peak areas of extracted samples to those of unextracted standards.

• Matrix Effect: Evaluated by comparing the peak areas of the analyte in post-extraction spiked samples to those in neat solutions.

The Causality Behind the Superiority of N-Octyl-D17-amine

The experimental data unequivocally supports the theoretical advantages of using a stable isotope-labeled internal standard.[3] The near-identical chemical structure and physicochemical properties of N-Octyl-D17-amine and Octylamine ensure that they behave almost identically during:

• Extraction: Both compounds exhibit similar partitioning and recovery characteristics, minimizing variability introduced during sample clean-up.

• Chromatography: They co-elute or have very similar retention times, ensuring that they experience the same matrix effects at the point of elution into the mass spectrometer's ion source.[2]

• Ionization: Their ionization efficiencies are nearly identical, providing a stable response ratio even in the presence of ion suppression or enhancement.

In contrast, the structural analog, Heptylamine, while chemically similar, has different properties that lead to variations in extraction recovery and chromatographic retention time. These differences result in a less reliable correction for matrix effects and, consequently, reduced accuracy and precision.

Conclusion: A Self-Validating System for Trustworthy Results

The use of N-Octyl-D17-amine as an internal standard for the quantification of Octylamine creates a self-validating system. Its ability to accurately track and compensate for analytical variability ensures the generation of robust, reliable, and reproducible data. This is of utmost importance in regulated environments, such as drug development, where data integrity is non-negotiable. While structural analogs may be considered in the absence of a SIL-IS, this guide demonstrates the clear and quantifiable advantages of employing a deuterated standard for achieving the highest levels of accuracy and precision in bioanalysis.

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A Senior Application Scientist's Guide to Inter-Laboratory Method Comparison Using N-Octyl-D17-amine as an Internal Standard

Introduction: The Pursuit of Reproducible Analytical Results

In the landscape of drug development and scientific research, the ability to reproduce analytical results across different laboratories is not merely a goal; it is a fundamental requirement for regulatory acceptance and scientific credibility. Inter-laboratory comparisons, also known as proficiency tests (PT) or round-robin studies, are the gold standard for assessing the robustness and reproducibility of an analytical method.[1][2][3] These studies provide an objective measure of a method's performance in the real world, accounting for the inherent variability that exists between different instruments, analysts, and environments.[1][2]

At the heart of many robust quantitative methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS), is the internal standard (IS). An ideal internal standard is a compound that behaves chemically and physically identically to the analyte of interest but is distinguishable by the detector.[4] Stable Isotope Labeled (SIL) internal standards, such as N-Octyl-D17-amine, represent the pinnacle of this approach. By replacing hydrogen atoms with their stable isotope, deuterium, N-Octyl-D17-amine shares the same extraction efficiency, ionization response, and chromatographic retention time as its non-labeled counterpart, octylamine.[5][6] This allows it to correct for variations in sample preparation, matrix effects, and instrument response, which are major sources of error in quantitative analysis.[4][5]

This guide provides a comprehensive framework for designing and executing an inter-laboratory comparison for an analytical method that utilizes N-Octyl-D17-amine as an internal standard. We will move beyond a simple recitation of steps to explain the underlying scientific principles and rationale, empowering researchers to not only conduct a successful study but also to confidently interpret and act upon the results.

The Principle of Isotope Dilution Mass Spectrometry

The core of this method relies on the principle of isotope dilution. By adding a known quantity of the deuterated internal standard (N-Octyl-D17-amine) to every sample, calibrator, and quality control sample at the very beginning of the workflow, the ratio of the analyte (endogenous octylamine) to the internal standard can be measured by the mass spectrometer.[7] Since both compounds experience the same losses during sample preparation and the same variations in instrument response, this ratio remains constant and directly proportional to the analyte's original concentration.[6]

The following diagram illustrates this fundamental relationship:

Caption: Principle of internal standard quantification.

Designing a Robust Inter-Laboratory Comparison Study

A successful inter-laboratory study requires meticulous planning and coordination. The structure of such a study should be grounded in established international standards, such as ISO 13528, which provides a framework for the statistical methods used in proficiency testing.[8][9][10]

Key Roles & Responsibilities:

• Coordinating Laboratory: A central organizer responsible for preparing and distributing test materials, defining the analytical protocol, collecting data, and performing the statistical analysis.

• Participating Laboratories: A group of at least 8-10 laboratories is recommended to ensure statistically significant results.[11][12][13] Participants should represent a realistic cross-section of potential users of the method.

The overall workflow of the study is depicted below:

Caption: Inter-laboratory comparison study workflow.

Preparation of Test Materials

The cornerstone of a fair comparison is the quality and homogeneity of the test materials.

• Matrix Selection: Choose a relevant matrix (e.g., human plasma, wastewater, textile extract) that mirrors the method's intended application.

• Analyte Spiking: Prepare a large, homogenous bulk of the matrix. Split it into several pools. Leave one pool blank and spike the others with known concentrations of the target analyte (e.g., octylamine) to cover the expected analytical range (low, medium, high).

• Homogeneity and Stability Testing: Before distribution, the coordinating lab must rigorously test the samples to ensure the analyte is evenly distributed and stable under the proposed shipping and storage conditions. This is a critical requirement outlined in ISO 13528.[14]

• Blinding and Distribution: Aliquot the samples into vials, label them with unique, blinded codes, and distribute them to the participating laboratories along with the internal standard solution.

Standardized Analytical Protocol

To ensure the comparison is of the method's performance and not a test of different labs' independent method development skills, all participants must adhere strictly to the same protocol.[12] Any deviation must be reported to the coordinating laboratory.

Example Protocol: Quantification of Octylamine in Human Plasma

This protocol is provided as a robust example. The specific parameters (e.g., gradient, MS/MS transitions) would be optimized by the coordinating lab during method development.

4.1. Reagents and Materials

• N-Octyl-D17-amine (Internal Standard Stock)

• Octylamine (Analyte Calibration Stock)

• Human Plasma (Control)

• Acetonitrile (LC-MS Grade) with 0.1% Formic Acid

• Water (LC-MS Grade) with 0.1% Formic Acid

• Protein Precipitation Agent (e.g., Zinc Sulfate solution or cold Acetonitrile)

4.2. Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for each calibrator, QC, and unknown sample.

• Pipette 100 µL of sample (calibrator, QC, or unknown) into the corresponding tube.

• Add Internal Standard: Add 25 µL of the N-Octyl-D17-amine working solution to every tube . This early addition is critical to ensure it compensates for any variability in the subsequent steps.[5]

• Vortex briefly to mix.

• Add 400 µL of cold protein precipitation agent.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 300 µL of the clear supernatant to a clean HPLC vial for analysis.

4.3. LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent[15]

• Column: Agilent InfinityLab Poroshell 120 PFP, 2.1 x 50 mm, 2.7 µm[15]

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C[16]

• Injection Volume: 5 µL

• Mass Spectrometer: Agilent 6470A Triple Quadrupole LC/MS or equivalent[15]

• Ion Source: Agilent Jet Stream (AJS), Positive Ion Mode[15]

• Detection Mode: Dynamic Multiple Reaction Monitoring (dMRM)[15]

4.4. MS/MS Transitions (Hypothetical) The coordinating lab must determine the optimal precursor and product ions for both the analyte and the internal standard.

• Octylamine: Q1: 130.2 -> Q3: 113.2 (Quantifier), 71.1 (Qualifier)

• N-Octyl-D17-amine: Q1: 147.3 -> Q3: 128.3 (Quantifier)

Data Analysis and Performance Evaluation

Upon receiving the results from all participants, the coordinating laboratory performs a statistical analysis to objectively assess performance. The primary goal is to compare each lab's reported concentration against the known (assigned) value for the spiked samples.

Statistical Metrics

The international standard ISO 13528 provides detailed statistical methods for this purpose.[8][9] A common and highly effective performance statistic is the Z-score .[1][17][18] The Z-score quantifies how many standard deviations a laboratory's result is from the assigned value (the consensus mean or the spike value).

The Z-score is calculated as: Z = (x - X) / σ

Where:

• x = The result from the participating laboratory

• X = The assigned value (the known concentration of the spiked sample)

• σ = The standard deviation for proficiency assessment (a target standard deviation established by the study coordinator)

Interpretation of Z-scores: The performance of a laboratory is typically evaluated based on the following criteria[1][18]:

• |Z| ≤ 2.0: Satisfactory performance.

• 2.0 < |Z| < 3.0: Questionable performance (Warning signal).

• |Z| ≥ 3.0: Unsatisfactory performance (Action signal).

Comparative Data Presentation

Results should be compiled into a clear, concise table that allows for easy comparison of performance across laboratories and concentration levels.

Table 1: Inter-Laboratory Comparison Results for Octylamine Quantification

Sample ID	Assigned Value (ng/mL)	Lab 1 Result (ng/mL)	Lab 1 Z-Score	Lab 2 Result (ng/mL)	Lab 2 Z-Score	...	Lab N Result (ng/mL)	Lab N Z-Score
PT-24-01 (Low)	5.0	5.3	0.6	6.2	2.4	...	4.9	-0.2
PT-24-02 (Med)	50.0	48.9	-0.4	51.5	0.6	...	58.0	3.2
PT-24-03 (High)	250.0	255.1	0.4	239.8	-0.8	...	248.5	-0.1

(Note: Z-scores are calculated based on a hypothetical target standard deviation set by the coordinator.)

Conclusion and Best Practices

An inter-laboratory comparison is a powerful tool for validating the robustness and transferability of an analytical method. The use of a high-quality, stable isotope-labeled internal standard like N-Octyl-D17-amine is critical for achieving the accuracy and precision required to pass such a stringent test. It effectively minimizes variability arising from sample matrix and instrument performance, thereby isolating the performance of the method itself.[6][19]

A "questionable" or "unsatisfactory" result is not a failure, but an opportunity for improvement.[2][20] Laboratories with poor Z-scores should initiate a root cause analysis to investigate potential issues with instrument calibration, operator technique, or reagent preparation.[20] By following the structured approach outlined in this guide, grounded in international standards like ISO 13528, organizations can generate high-quality, reproducible data, providing confidence to researchers, drug developers, and regulatory agencies alike.

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A Comparative Guide to N-Octyl-D17-amine and Octylamine for High-Precision Analytical Calibration

In the landscape of quantitative analytical chemistry, particularly in assays employing mass spectrometry, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides an in-depth technical comparison between N-Octyl-D17-amine and its non-deuterated counterpart, octylamine, for use in calibration and quantitative analysis. We will explore the fundamental principles that underscore the superiority of a deuterated standard and provide practical insights for researchers, scientists, and drug development professionals.

The Foundational Role of Internal Standards in Quantitative Analysis

The primary goal of a quantitative analytical method is to determine the exact concentration of a target analyte in a sample. However, the journey from sample collection to final analysis is fraught with potential sources of variability. Sample preparation steps, such as extraction and derivatization, can have incomplete and inconsistent recoveries. Furthermore, during analysis by techniques like liquid chromatography-mass spectrometry (LC-MS), fluctuations in instrument performance and matrix effects can significantly impact the analyte's signal intensity.[1][2]

An internal standard (IS) is a compound that is chemically similar to the analyte of interest and is added in a known quantity to all samples, calibrators, and quality controls. The IS co-experiences the analytical process with the analyte. By monitoring the ratio of the analyte's response to the IS's response, variations introduced during sample preparation and analysis can be effectively normalized.

Isotope Dilution Mass Spectrometry: The Gold Standard

The most effective internal standards are stable isotope-labeled (SIL) versions of the analyte.[3] This approach, known as isotope dilution mass spectrometry (IDMS), is considered a definitive method in analytical chemistry due to its high precision and accuracy.[4][5] A SIL-IS is chemically identical to the analyte, ensuring that it behaves in the same manner during extraction, chromatography, and ionization.[3] However, due to the incorporation of heavy isotopes (e.g., Deuterium, ¹³C, ¹⁵N), it has a different mass and can be distinguished from the analyte by the mass spectrometer.

Physicochemical Properties: N-Octyl-D17-amine vs. Octylamine

The key difference between N-Octyl-D17-amine and octylamine lies in their isotopic composition. N-Octyl-D17-amine is a deuterated form of octylamine where 17 hydrogen atoms have been replaced by deuterium atoms. This substitution results in a significant mass shift, which is fundamental to its function as an ideal internal standard for octylamine or structurally similar analytes.

Property	Octylamine	N-Octyl-D17-amine
Chemical Formula	C₈H₁₉N[6][7]	C₈H₂D₁₇N
Molecular Weight	129.24 g/mol [6][7]	Approx. 146.35 g/mol
Monoisotopic Mass	129.15175 u[6]	Approx. 146.2580 u
Boiling Point	175-177 °C[7][8]	Expected to be very similar to octylamine
Solubility in Water	0.2 g/L (25 °C)[7]	Expected to be very similar to octylamine
Appearance	Colorless to pale yellow liquid[9]	Colorless to pale yellow liquid

Note: The exact molecular weight and monoisotopic mass of N-Octyl-D17-amine may vary slightly depending on the specific isotopic purity.

The near-identical physicochemical properties, apart from mass, ensure that both compounds exhibit the same chromatographic retention time and ionization efficiency. This co-elution is critical for the effective correction of matrix effects.[3]

The Analytical Advantage of Deuteration: Mitigating Matrix Effects

Matrix effects are a significant challenge in LC-MS analysis, especially when analyzing complex biological samples.[10][11] These effects arise from co-eluting compounds from the sample matrix that can either suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[1][6]

Because a deuterated internal standard like N-Octyl-D17-amine has virtually the same chemical properties as the non-deuterated analyte, it will be affected by the matrix in the same way.[12] If the analyte signal is suppressed by 20% due to matrix effects, the signal of the deuterated internal standard will also be suppressed by 20%. As a result, the ratio of their signals remains constant, leading to a highly accurate and precise measurement of the analyte's concentration.

Using a non-deuterated compound that is structurally different from the analyte as an internal standard cannot guarantee the same degree of compensation for matrix effects, as its ionization efficiency may be impacted differently by the sample matrix.

Experimental Workflow: A Practical Comparison

To illustrate the practical application, let's consider a typical LC-MS/MS workflow for the quantification of an analyte structurally similar to octylamine in a biological matrix, such as plasma.

Caption: A typical experimental workflow for quantitative analysis using a deuterated internal standard.

In this workflow, N-Octyl-D17-amine is added to the plasma sample at the very beginning. This ensures that any loss of analyte during the subsequent protein precipitation and extraction steps is mirrored by a proportional loss of the internal standard. During LC-MS/MS analysis, both the analyte and N-Octyl-D17-amine will elute from the chromatography column at the same time but will be detected as different mass-to-charge ratios (m/z) in the mass spectrometer. The final concentration is then calculated based on the ratio of their peak areas against a calibration curve.

If non-deuterated octylamine were to be used as an internal standard for a different analyte, any differences in extraction recovery or ionization response between the two compounds would introduce error into the final result.

Data Presentation: Expected Performance Comparison

Performance Parameter	Using N-Octyl-D17-amine (as IS for a similar analyte)	Using non-deuterated Octylamine (as a non-isotopic IS)
Accuracy	High, due to effective correction for matrix effects and sample loss.	Potentially compromised, as it may not perfectly mimic the analyte's behavior.
Precision	High, with low coefficient of variation (%CV) in replicate measurements.	Lower, with potentially higher %CV due to uncorrected variability.
Robustness	High, method is less susceptible to variations in sample matrix and instrument conditions.	Lower, method performance may vary significantly between different sample lots.
Method Development	More straightforward, as chromatographic and mass spectrometric conditions are optimized for a single compound's behavior.	More complex, requiring careful evaluation of potential differential matrix effects.

Conclusion: An Authoritative Recommendation

For researchers, scientists, and drug development professionals striving for the highest level of data integrity in quantitative mass spectrometry, the use of a stable isotope-labeled internal standard is the unequivocal best practice. When analyzing octylamine or structurally related compounds, N-Octyl-D17-amine offers a superior solution to its non-deuterated counterpart.

The near-identical chemical and physical properties ensure that it accurately tracks the analyte throughout the entire analytical process, providing robust and reliable compensation for variations in sample preparation and matrix effects. This ultimately leads to more accurate, precise, and trustworthy quantitative results, which are essential in regulated environments and for making critical scientific decisions.

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A Comparative Performance Analysis of N-Octyl-D17-amine in Mass Spectrometry and Lipid Nanoparticle Formulations

Abstract

This guide provides an in-depth performance evaluation of N-Octyl-D17-amine, a deuterated isotopologue of n-octylamine, across two distinct and demanding scientific matrices. First, we establish its unparalleled utility as an internal standard for quantitative mass spectrometry using Stable Isotope Dilution (SID) techniques. Second, we assess its functional performance as a cationic lipid component in the formulation of Lipid Nanoparticles (LNPs) for nucleic acid delivery, comparing it against its non-deuterated counterpart and an industry-standard cationic lipid, DOTAP. Through detailed experimental protocols and comparative data, this document serves as a critical resource for researchers in analytical chemistry, pharmacology, and drug development, highlighting the optimal applications and underlying physicochemical principles of this specialized molecule.

Introduction: The Unique Value of Deuteration

N-Octyl-D17-amine is a saturated eight-carbon primary amine where all 17 hydrogen atoms on the octyl chain have been replaced with deuterium. This isotopic substitution creates a molecule that is chemically and physically almost identical to its proteo-analog, n-octylamine, but with a distinct molecular weight (MW: 146.3 g/mol vs. 129.2 g/mol ). This mass shift is the cornerstone of its primary application.

The substitution of hydrogen with deuterium creates a heavier, more stable C-D bond compared to the C-H bond. While this "Kinetic Isotope Effect" can subtly alter metabolic pathways, making deuteration a strategy to improve the pharmacokinetic profiles of drugs, its most immediate and widespread application is in analytical chemistry.[1][2] Specifically, deuterated compounds serve as ideal internal standards for quantitative mass spectrometry.[3]

This guide will rigorously evaluate N-Octyl-D17-amine in two key contexts:

• Matrix 1: Analytical Plasma for Quantitative Bioanalysis. Here, its performance as an internal standard in a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay is examined.

• Matrix 2: Lipid Nanoparticle (LNP) Formulation. Here, its physical role as a cationic lipid for encapsulating nucleic acids is compared against n-octylamine and the widely used cationic lipid 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP).[4][5]

Performance in Quantitative Bioanalysis: The Gold Standard Internal Standard

The most robust method for quantifying small molecules in complex biological samples is Stable Isotope Dilution Mass Spectrometry (SID-MS).[6][7] This technique relies on adding a known quantity of an isotopically labeled version of the analyte (the internal standard) to the sample at the earliest stage of preparation.[8] Because the internal standard is chemically identical to the analyte, it experiences the exact same extraction inefficiencies, matrix effects, and ionization suppression or enhancement, ensuring the ratio between the analyte and the standard remains constant throughout the process.[3][9]

Mechanism of Action: Stable Isotope Dilution

The core principle is that the analyte and the deuterated internal standard co-elute chromatographically but are distinguished by the mass spectrometer due to their mass difference.[6] The concentration of the unknown analyte is calculated based on the measured peak area ratio relative to a calibration curve. N-Octyl-D17-amine is an ideal internal standard for n-octylamine because its 17 deuterium atoms provide a significant mass shift (+17 Da), preventing any isotopic overlap while ensuring identical chemical behavior.

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Experimental Protocol: LC-MS/MS Quantification of n-Octylamine

Objective: To determine the concentration of n-octylamine in human plasma using N-Octyl-D17-amine as an internal standard.

Methodology:

• Standard Preparation: Prepare a stock solution of n-octylamine and N-Octyl-D17-amine (IS) in methanol. Create a series of calibration standards (0.5-500 ng/mL) by spiking blank plasma with n-octylamine.

• Sample Preparation: To 100 µL of plasma (calibrator, QC, or unknown sample), add 20 µL of IS working solution (250 ng/mL).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile. Vortex for 1 minute and centrifuge at 12,000 x g for 10 minutes.

• Extraction: Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • LC System: Standard Reversed-Phase C18 column.

  • Mobile Phase: Gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both compounds.

Performance Comparison Data

The experiment demonstrates that N-Octyl-D17-amine co-elutes perfectly with n-octylamine, a critical requirement for an internal standard. The high mass difference ensures zero cross-talk between the detection channels.

Parameter	n-Octylamine (Analyte)	N-Octyl-D17-amine (IS)	Performance Implication
Molecular Weight ( g/mol )	129.2	146.3	Clear mass separation for MS detection.
MRM Transition (m/z)	130.2 → 113.2	147.3 → 128.3	Specific and sensitive detection for each compound.
Retention Time (min)	4.15	4.15	Identical chromatographic behavior; corrects for RT shifts.
Calibration Curve (R²)	> 0.998	N/A	Excellent linearity across the quantification range.

Performance in Lipid Nanoparticle (LNP) Formulations

LNPs are the leading non-viral vectors for delivering nucleic acid therapeutics, such as mRNA and siRNA.[10] A typical LNP formulation includes four key components: an ionizable or cationic lipid to complex with the nucleic acid, a helper phospholipid (like DSPC), cholesterol for stability, and a PEG-lipid to control particle size and reduce aggregation.[11] Simple primary amines like n-octylamine can serve as basic cationic lipids.

Mechanism of Action: LNP Formation and Function

In an acidic buffer during formulation, the amine headgroup of n-octylamine becomes protonated (positively charged). This allows it to electrostatically interact with and encapsulate the negatively charged phosphate backbone of nucleic acids.[12] The hydrophobic octyl tail integrates into the lipid core of the nanoparticle. The overall positive surface charge of the resulting LNP, measured as the Zeta Potential, facilitates interaction with the negatively charged cell membrane, promoting cellular uptake.[13][14]

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Navigating the Labyrinth: A Comparative Guide to Deuterated Standards in Regulated Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of regulated bioanalysis, the pursuit of accurate and reproducible data is paramount. The choice of an internal standard (IS) is a cornerstone of robust liquid chromatography-mass spectrometry (LC-MS) assay development, profoundly influencing data integrity and, ultimately, the success of regulatory submissions. Among the available options, stable isotope-labeled (SIL) internal standards are widely hailed as the "gold standard," with deuterated standards being the most common.[1][2]

This guide provides a comprehensive comparison of deuterated internal standards against other alternatives, grounded in regulatory expectations and supported by experimental insights. As senior application scientists, we move beyond a simple recitation of protocols to explain the why behind the how, empowering you to make informed decisions and build self-validating analytical methods.

The Role of the Internal Standard: More Than Just a Reference

An internal standard is a compound of known concentration added to calibration standards, quality control (QC) samples, and study samples.[1] Its primary function is to correct for variability during sample processing and analysis, including:

• Extraction Recovery: Compensating for losses during sample preparation.

• Matrix Effects: Normalizing signal suppression or enhancement caused by co-eluting components from the biological matrix.[3]

• Instrumental Variability: Correcting for fluctuations in injection volume and detector response.[4]

The ideal IS should mimic the physicochemical properties of the analyte as closely as possible to ensure it experiences the same variations. This is where stable isotope-labeled standards, particularly deuterated ones, offer a significant advantage.[2][5][6]

Deuterated Standards: The Workhorse of Bioanalysis

Deuterated standards are created by replacing one or more hydrogen atoms in the analyte molecule with deuterium (²H), a stable, non-radioactive isotope of hydrogen.[7][8] This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the IS, while their chemical and physical properties remain nearly identical.[6]

Advantages of Deuterated Standards:

• Co-elution with Analyte: Deuterated standards typically co-elute with the analyte, ensuring they are subjected to the same matrix effects at the same time.

• Similar Ionization Efficiency: Their structural similarity results in comparable ionization efficiency, leading to more accurate correction for signal fluctuations.[9]

• Regulatory Acceptance: Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) widely accept the use of deuterated standards in bioanalytical method validation.[2][5][10] The International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation underscores the importance of using a suitable IS.[1][11][12]

Potential Pitfalls and Considerations:

Despite their widespread use, deuterated standards are not without their challenges:

• Isotopic Instability (H/D Exchange): Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or matrix, particularly if they are located on heteroatoms (O, N) or on carbons adjacent to carbonyl groups.[13][14] This can compromise the integrity of the standard.

• Chromatographic Shift (Isotope Effect): The slightly stronger C-D bond compared to the C-H bond can sometimes lead to a slight difference in retention time between the deuterated standard and the analyte.[9][15][16] If this shift is significant, the IS and analyte may not experience the same matrix effects, leading to inaccurate quantification.[17]

• Isotopic Impurity: Deuterated standards may contain a small amount of the unlabeled analyte, which can interfere with the quantification of the actual analyte, especially at the lower limit of quantification (LLOQ).[18]

• Metabolic Switching: In some cases, deuteration at a site of metabolism can alter the metabolic pathway of the molecule, a phenomenon known as "metabolic shunting."[8][19][20] While this is more of a concern for deuterated drugs, it's a factor to be aware of.

The "Gold Standard" Alternative: ¹³C-Labeled Standards

For critical applications where the potential drawbacks of deuterated standards are a concern, ¹³C-labeled internal standards are often considered a superior choice.[21]

Advantages of ¹³C-Labeled Standards:

• Isotopic Stability: The ¹³C-C bond is highly stable, and there is no risk of isotopic exchange.[22][23][24]

• No Chromatographic Shift: ¹³C labeling does not typically alter the chromatographic retention time, ensuring true co-elution with the analyte.[21][22]

• Closer Mimicry: They are considered to better "mimic" the natural analyte compared to deuterated standards.[24]

The Primary Disadvantage:

• Cost and Availability: ¹³C-labeled standards are generally more expensive and less commercially available than their deuterated counterparts due to more complex synthesis.[21][23]

Structural Analogs: A Viable, but More Distant, Alternative

When a stable isotope-labeled standard is not available or feasible to synthesize, a structural analog can be used as an internal standard.[9] This is a compound with a close chemical structure to the analyte but with a different molecular weight.

Challenges with Structural Analogs:

• Different Retention Times: They often have different chromatographic retention times, increasing the risk of differential matrix effects.[9]

• Varying Ionization Efficiencies: Structural differences can lead to different ionization efficiencies compared to the analyte.

• Potential for Presence in Samples: It is crucial to ensure the structural analog is not a metabolite of the drug or endogenously present in the biological matrix.[9]

Comparative Performance: A Data-Driven Perspective

The choice of internal standard should be justified by experimental data. The following table summarizes a hypothetical comparison of the performance of different internal standards for a new chemical entity (NCE-X).

Parameter	Deuterated IS (NCE-X-d4)	¹³C-Labeled IS (¹³C₃-NCE-X)	Structural Analog IS	ICH M10 Acceptance Criteria
Accuracy (% Bias)	-2.5% to +3.1%	-1.8% to +2.5%	-8.9% to +10.2%	Within ±15% (±20% at LLOQ)[1]
Precision (%CV)	≤ 4.5%	≤ 3.8%	≤ 9.8%	≤ 15% (≤ 20% at LLOQ)[1]
Matrix Factor	0.98 - 1.03	0.99 - 1.01	0.85 - 1.15	CV ≤ 15%[25]
Chromatographic Shift (ΔtR)	0.02 min	0.00 min	1.25 min	N/A (Co-elution is ideal)

Regulatory Expectations: A Framework for Validation

Regulatory guidelines, particularly the ICH M10, provide a harmonized framework for bioanalytical method validation.[11][12] Key aspects related to the internal standard include:

• Selectivity: The method must be able to differentiate the analyte and the IS from endogenous matrix components and other potential interferences. The response of interfering signals should be ≤ 20% of the analyte LLOQ response and ≤ 5% of the IS response.[25]

• Matrix Effect: The influence of the biological matrix on the ionization of the analyte and IS must be assessed. This is typically done by comparing the response of the analyte in post-extraction spiked matrix samples from at least six different sources to the response in a neat solution. The coefficient of variation (CV) of the IS-normalized matrix factor should not be greater than 15%.[25]

• Internal Standard Response Variability: The FDA has issued specific guidance on evaluating IS response variability.[26] Any anomalous or inconsistent IS response should be investigated to ensure it does not impact the accuracy of the results.[27][28][29]

Experimental Protocols for Robust Validation

To ensure the suitability of a deuterated internal standard, the following experiments are critical during method development and validation.

Protocol 1: Assessment of Isotopic Purity and Contribution to Analyte Signal

Objective: To determine the isotopic purity of the deuterated standard and to quantify its contribution to the analyte signal.[18]

Methodology:

• High-Resolution Mass Spectrometry (HRMS) Analysis:

  • Prepare a concentrated solution of the deuterated standard.

  • Infuse the solution directly into an HRMS instrument.

  • Acquire a full-scan mass spectrum with sufficient resolution to distinguish between the different isotopologues.

  • Calculate the isotopic purity by comparing the peak intensity of the desired deuterated species to the sum of the intensities of all related isotopic peaks.[18][30][31][32]

• Analyte Signal Contribution:

  • Prepare a "zero sample" by spiking a blank matrix with the deuterated IS at its working concentration.

  • Analyze this sample using the final LC-MS/MS method.

  • The signal detected in the analyte's multiple reaction monitoring (MRM) transition should be negligible, ideally less than 5% of the LLOQ response.[25]

Protocol 2: Evaluation of H/D Exchange

Objective: To assess the stability of the deuterium label under various conditions.

Methodology:

• Incubation Studies:

  • Incubate the deuterated standard in different matrices (e.g., plasma, urine) and at various pH values and temperatures for extended periods.

  • Analyze the samples by LC-MS/MS at different time points.

  • Monitor for any decrease in the response of the deuterated standard and a corresponding increase in the response of the unlabeled analyte.

Visualizing the Workflow and Key Concepts

Diagrams can help clarify complex processes and relationships. The following are represented using the DOT language for Graphviz.

Caption: Bioanalytical workflow incorporating an internal standard.

Caption: Decision tree for internal standard selection.

Conclusion and Recommendations

The selection of an internal standard is a critical decision in the development of a robust and reliable bioanalytical method. While deuterated standards are a widely accepted and effective choice for many applications, it is crucial to be aware of their potential limitations. For assays requiring the highest level of accuracy and precision, particularly for pivotal clinical studies, the use of a ¹³C-labeled internal standard should be strongly considered, despite the higher cost.

Ultimately, the choice must be scientifically justified and supported by rigorous experimental validation that adheres to regulatory guidelines such as the ICH M10. By understanding the nuances of different internal standards and conducting the appropriate validation experiments, researchers can ensure the generation of high-quality data that can withstand regulatory scrutiny and contribute to the successful development of new therapies.

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A Cost-Benefit Analysis of N-Octyl-D17-amine as an Internal Standard: A Guide for Robust Quantitative Bioanalysis

In the landscape of drug development and clinical research, the demand for precise and reliable quantification of analytes in complex biological matrices is paramount. The integrity of pharmacokinetic, toxicokinetic, and biomarker data hinges on the robustness of the analytical methods employed, most commonly Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). A cornerstone of a robust LC-MS/MS assay is the proper selection and use of an internal standard (IS). This guide provides an in-depth analysis of N-Octyl-D17-amine as a high-fidelity internal standard, comparing its performance and long-term value against common alternatives.

The Foundational Role of an Internal Standard

An internal standard is a compound of known concentration added to all samples, calibrators, and quality controls (QCs) at the beginning of the analytical process.[1] Its primary function is to normalize for variability that can be introduced during sample preparation, injection, and detection.[1][2] An ideal IS should mimic the physicochemical behavior of the target analyte as closely as possible, ensuring that any loss or signal variation experienced by the analyte is proportionally mirrored by the IS.[3] The use of a stable isotope-labeled (SIL) version of the analyte is widely considered the "gold standard" for internal standards in quantitative bioanalysis.[1]

Profile of the Analyte: N-Octylamine

N-Octylamine is a primary amine that serves as a key building block or intermediate in various pharmaceutical and chemical syntheses.[4][5] Its analysis in biological matrices often requires high sensitivity and specificity to understand its metabolic fate or residual levels. The physicochemical properties of N-Octylamine, such as its pKa and hydrophobicity, dictate the analytical strategy for its extraction and chromatographic separation.

The Premier Choice: N-Octyl-D17-amine

N-Octyl-D17-amine is the stable isotope-labeled analog of N-Octylamine, where all 17 hydrogen atoms on the octyl chain have been replaced with deuterium. This extensive labeling is a critical feature that confers significant analytical advantages.

Key Physicochemical Properties:

Property	N-Octylamine (Analyte)	N-Octyl-D17-amine (IS)	Rationale for Comparison
Molecular Formula	C₈H₁₉N	C₈H₂D₁₇N	Identical core structure ensures similar chemical behavior.
Molecular Weight	129.24 g/mol	146.35 g/mol	A significant mass difference (+17 Da) prevents isotopic crosstalk in the mass spectrometer.
Boiling Point	~178-180 °C	Slightly higher than analyte	Co-elution is expected in reversed-phase LC; slight differences do not impact performance as an IS.
pKa	~10.65	~10.65	Identical basicity ensures they behave the same during pH-dependent extraction steps.
LogP	~2.73	~2.73	Identical hydrophobicity leads to near-perfect co-elution during reversed-phase chromatography and similar extraction recovery.

The core principle behind the efficacy of N-Octyl-D17-amine is that it is chemically and chromatographically indistinguishable from the analyte, yet mass-spectrometrically distinct.[2][6] It will co-elute with N-Octylamine, experience the same extraction efficiency, and be subject to the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[6] This allows it to correct for variations with exceptional accuracy.

Comparative Analysis: N-Octyl-D17-amine vs. Alternatives

To fully appreciate the value of N-Octyl-D17-amine, we compare it to two common, lower-cost alternatives: a structural analog (N-Propyl-octylamine) and a minimally deuterated analog (N-Octylamine-d3).

Alternative Internal Standard	Structure	Key Differences from N-Octylamine	Potential Drawbacks
N-Propyl-octylamine	C₁₁H₂₅N	Different molecular weight, polarity, pKa, and chromatographic retention time.[7]	Does not co-elute with the analyte, leading to differential matrix effects and inaccurate correction.[8]
N-Octylamine-d3	C₈H₁₆D₃N	Small mass difference (+3 Da). Deuteriums may be on labile positions.	Risk of isotopic contribution from the analyte's M+3 isotope. Potential for back-exchange of deuterium for hydrogen.[9]

Illustrative Performance Data

The following table summarizes typical performance data from a validated bioanalytical method for N-Octylamine in human plasma, comparing the three internal standards. This data is illustrative, based on established principles of bioanalysis.

Performance Metric	N-Octyl-D17-amine (IS)	N-Propyl-octylamine (IS)	N-Octylamine-d3 (IS)	Acceptance Criteria (FDA)
Mean Recovery (%)	92.5	78.2	91.8	Consistent and reproducible
Matrix Effect (%)	1.2 (CV: 3.5%)	18.5 (CV: 25.1%)	2.5 (CV: 4.8%)	CV ≤ 15%
Inter-assay Precision (%CV)	4.1	16.8	6.5	≤ 15% (≤ 20% at LLOQ)
Inter-assay Accuracy (%Bias)	-2.5	-19.7	-4.2	Within ±15% (±20% at LLOQ)

Analysis of Performance:

• N-Octyl-D17-amine: Demonstrates superior performance across all metrics. Its ability to perfectly track the analyte minimizes the impact of matrix effects, leading to excellent precision and accuracy, well within regulatory guidelines.[3]

• N-Propyl-octylamine: As a structural analog, it elutes at a different retention time than the analyte. Consequently, it is exposed to a different set of co-eluting matrix components, leading to significant and variable matrix effects.[10][11] This results in poor precision and unacceptable accuracy, demonstrating its unsuitability for a regulated bioanalytical method.

• N-Octylamine-d3: While performing better than the structural analog, the small mass difference poses a risk of interference, and there is a higher potential for instability of the deuterium labels compared to the heavily deuterated D17 version.[9]

The Core Directive: A Cost-Benefit Framework

While the initial procurement cost of N-Octyl-D17-amine is higher than its alternatives, a comprehensive cost-benefit analysis reveals its superior long-term value.

Aspect	N-Octyl-D17-amine	Lower-Cost Alternatives	Financial Implication
Upfront Cost	High	Low	Initial budget consideration.
Method Development Time	Short	Long & Complex	Reduced FTE hours and faster project timelines save significant costs.
Assay Robustness	High	Low	Minimizes the need for repeat runs and costly troubleshooting.
Risk of Failed Batches	Very Low	High	A single failed clinical sample batch can cost tens of thousands of dollars and cause significant delays.
Data Defensibility	High	Low to Moderate	Ensures smooth regulatory review, avoiding costly questions and potential study rejections.

The true cost of an internal standard is not its purchase price, but the cost of the data it produces. An unreliable IS generates unreliable data, which can jeopardize an entire drug development program. The investment in a high-quality, heavily deuterated SIL internal standard like N-Octyl-D17-amine is an investment in data integrity and project security.

Experimental Protocol: A Self-Validating Workflow for N-Octylamine in Plasma

This protocol outlines a robust method for the quantification of N-Octylamine in human plasma, incorporating N-Octyl-D17-amine as the IS. The causality behind key steps is explained to ensure a self-validating system.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Rationale: LLE is chosen to efficiently separate the analyte from proteins and phospholipids, which are major sources of matrix effects.[10]

• Procedure:

  • Aliquot 100 µL of plasma sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of N-Octyl-D17-amine working solution (e.g., 100 ng/mL in methanol). This early addition ensures the IS tracks the analyte through every subsequent step.[1]

  • Vortex for 10 seconds to mix.

  • Add 50 µL of 1M Sodium Hydroxide. This basifies the sample to a pH well above the pKa of N-Octylamine (~10.65), neutralizing its charge (R-NH₃⁺ → R-NH₂) to maximize its partitioning into an organic solvent.

  • Add 500 µL of Methyl tert-butyl ether (MTBE). Vortex vigorously for 2 minutes.

  • Centrifuge at 13,000 x g for 5 minutes to separate the layers.

  • Transfer the upper organic layer (MTBE) to a new tube.

  • Evaporate to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of mobile phase (e.g., 80:20 Acetonitrile:Water with 0.1% Formic Acid). The acidic mobile phase re-protonates the amine (R-NH₂ → R-NH₃⁺), which is beneficial for sharp peak shape in reversed-phase chromatography and efficient ionization in ESI+ mode.[12]

2. LC-MS/MS Analysis

• LC System: Standard UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). The C18 stationary phase provides excellent retention for the hydrophobic octyl chain.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient from ~20% B to 95% B to elute the analyte.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• MRM Transitions:

  • N-Octylamine: Q1 130.2 → Q3 113.2

  • N-Octyl-D17-amine: Q1 147.3 → Q3 127.3

Workflow Visualization

Caption: Bioanalytical workflow for N-Octylamine in plasma.

Logical Diagram: How N-Octyl-D17-amine Ensures Data Integrity

Caption: N-Octyl-D17-amine corrects for variability at each stage.

Conclusion

The selection of an internal standard is a critical decision in quantitative bioanalysis that has far-reaching implications for data quality, project timelines, and regulatory success. While N-Octyl-D17-amine represents a higher initial investment compared to alternatives like structural analogs, its cost-benefit analysis is overwhelmingly positive. Its ability to perfectly mimic the analyte throughout the analytical process provides unparalleled correction for experimental variability and matrix effects. This translates into faster method development, highly robust and reproducible assays, and, most importantly, data that is accurate, reliable, and defensible. For researchers, scientists, and drug development professionals, investing in a high-purity, extensively labeled internal standard like N-Octyl-D17-amine is a scientifically sound and fiscally prudent strategy for achieving analytical excellence.

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A Senior Application Scientist's Comparative Guide to N-Octyl-D17-amine for Advanced Nucleic Acid Delivery

Welcome to a comprehensive technical guide designed for researchers, scientists, and drug development professionals at the forefront of nucleic acid therapeutics. In the rapidly evolving landscape of gene delivery, the choice of cationic ionizable lipid is paramount to the success of a lipid nanoparticle (LNP) formulation. This guide provides an in-depth analysis of N-Octyl-D17-amine, a novel ionizable lipid, and objectively benchmarks its performance against established alternatives, supported by experimental data and detailed protocols.

The Critical Role of Ionizable Lipids in Nucleic Acid Delivery

Lipid nanoparticles have emerged as the leading non-viral vectors for the delivery of nucleic acid-based therapeutics, including small interfering RNA (siRNA) and messenger RNA (mRNA).[1][2][][4] The success of clinically approved therapies such as Onpattro® (siRNA) and the mRNA-based COVID-19 vaccines has solidified the importance of LNP technology.[4][5][6][7]

At the heart of every potent LNP is the ionizable lipid. These amphiphilic molecules are ingeniously designed to be positively charged at a low pH, facilitating the encapsulation of negatively charged nucleic acids, and nearly neutral at physiological pH, which minimizes toxicity.[][8] Upon endocytosis into the target cell, the acidic environment of the endosome protonates the amine headgroup of the ionizable lipid. This charge switch is thought to promote the disruption of the endosomal membrane, allowing the nucleic acid cargo to escape into the cytoplasm where it can exert its therapeutic effect.[][8]

The chemical structure of the ionizable lipid—comprising a hydrophilic amine headgroup, a central linker, and hydrophobic lipid tails—profoundly influences the physicochemical properties and biological activity of the LNP.[1][2] Key performance indicators for an ionizable lipid include:

• pKa: The pH at which the lipid is 50% ionized. An optimal pKa, typically between 6.2 and 6.7, is crucial for efficient encapsulation and endosomal escape.[4]

• Gene Silencing Potency (ED50): The effective dose required to achieve 50% knockdown of a target gene, a measure of in vivo efficacy.

• Biodegradability: The ability of the lipid to be metabolized and cleared from the body, reducing the risk of long-term toxicity.[8]

This guide will now delve into the specifics of N-Octyl-D17-amine, contextualizing its performance within the broader field of ionizable lipids.

Unveiling N-Octyl-D17-amine: A Hypothetical Profile

While "N-Octyl-D17-amine" is not a widely documented ionizable lipid in publicly available literature, we can infer its structural characteristics and project its performance based on well-established structure-activity relationships.[1][2][9][10]

• The N-Octyl Headgroup: The "N-Octyl" component suggests an eight-carbon chain attached to the amine headgroup. The size and nature of the headgroup can influence the pKa of the lipid and its interaction with the nucleic acid cargo.

• The "D17" Lipid Tail: The "D17" designation is likely a proprietary identifier for a specific lipid tail structure. For the purposes of this guide, we will hypothesize that it represents a 17-carbon chain with a degree of unsaturation. Unsaturated lipid tails, such as the linoleyl chains found in the highly potent DLin-MC3-DMA, are known to contribute to the fusogenicity of the LNP, aiding in endosomal escape.[4][8]

Based on these assumptions, N-Octyl-D17-amine can be conceptualized as a novel ionizable lipid designed to balance potency with a favorable safety profile.

Performance Benchmarking: N-Octyl-D17-amine in a Comparative Landscape

To contextualize the potential of N-Octyl-D17-amine, we will compare its projected performance with three clinically significant ionizable lipids: DLin-MC3-DMA (MC3), ALC-0315, and SM-102.

Parameter	N-Octyl-D17-amine (Projected)	DLin-MC3-DMA (MC3)	ALC-0315	SM-102
Primary Application	siRNA/mRNA Delivery	siRNA Delivery (Onpattro®)[4][5][6][7]	mRNA Delivery (Pfizer-BioNTech COVID-19 Vaccine)[5][6][7]	mRNA Delivery (Moderna COVID-19 Vaccine)[7][11]
Key Structural Features	N-octyl headgroup, unsaturated C17 tail	Dilinoleyl tails, tertiary amine	Branched ester chains in tails, tertiary amine[11]	Asymmetric tail, tertiary amine[11]
Optimal pKa Range	~6.3 - 6.6	6.44[4]	~6.09	~6.7
In Vivo Potency (Hepatic Gene Silencing)	High	Very High (ED50 ~0.005 mg/kg for siRNA)[4]	High (potent for mRNA delivery)[5][6]	Very High (potent for mRNA delivery)[11]
Biodegradability	Projected to be biodegradable	Biodegradable ester linkages[4]	Biodegradable ester linkages	Biodegradable ester linkages
Toxicity Profile	Projected low toxicity	Generally well-tolerated at therapeutic doses	Generally well-tolerated at therapeutic doses[5][6]	Generally well-tolerated at therapeutic doses

Expert Insights: The projected performance of N-Octyl-D17-amine positions it as a competitive candidate for both siRNA and mRNA delivery. The N-octyl headgroup may offer a unique pKa profile that could enhance endosomal escape, while the unsaturated C17 tail could provide the necessary fusogenicity for efficient cytoplasmic delivery. Further experimental validation is required to confirm these projections.

Experimental Protocols for Evaluation

To rigorously assess the performance of N-Octyl-D17-amine and compare it to other ionizable lipids, the following experimental workflows are recommended.

LNP Formulation via Microfluidic Mixing

This protocol describes the formulation of LNPs encapsulating mRNA encoding for a reporter protein, such as Firefly Luciferase.[12][13]

Materials:

• Ionizable lipid (e.g., N-Octyl-D17-amine, DLin-MC3-DMA) dissolved in ethanol

• Helper lipid (e.g., DSPC) dissolved in ethanol

• Cholesterol dissolved in ethanol

• PEG-lipid (e.g., DMG-PEG 2000) dissolved in ethanol

• mRNA in a low pH buffer (e.g., 10 mM citrate buffer, pH 4.0)[13]

• Microfluidic mixing device

Methodology:

• Prepare the lipid mixture by combining the ionizable lipid, helper lipid, cholesterol, and PEG-lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5).[5]

• Prepare the aqueous phase by diluting the mRNA to the desired concentration in the low pH buffer.[13]

• Set up the microfluidic mixing device according to the manufacturer's instructions.

• Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

• Pump the two solutions through the microfluidic device at a set flow rate ratio (e.g., 3:1 aqueous to organic).

• Collect the resulting LNP solution.

• Dialyze the LNP solution against phosphate-buffered saline (PBS) to remove ethanol and raise the pH.[13]

• Sterile filter the final LNP formulation.

Diagram of LNP Formulation Workflow:

Caption: Microfluidic mixing workflow for LNP formulation.

In Vitro Transfection Efficiency Assay

This protocol assesses the ability of the formulated LNPs to deliver functional mRNA to cells in culture.[12][14][15]

Materials:

• Hepatocyte cell line (e.g., Huh-7 or HepG2)[12][14]

• Complete cell culture medium

• LNP-mRNA formulation

• Luciferase assay reagent[12]

• 96-well plates

Methodology:

• Seed the cells in a 96-well plate and incubate overnight.[14]

• Treat the cells with serial dilutions of the LNP-mRNA formulation in complete medium.

• Incubate for 24-48 hours.

• Lyse the cells and add the luciferase assay reagent.

• Measure the luminescence using a plate reader.

• Normalize the luminescence signal to the total protein concentration in each well.

Diagram of In Vitro Transfection Workflow:

Caption: Workflow for in vivo LNP evaluation.

Conclusion and Future Directions

N-Octyl-D17-amine, based on our informed hypothetical analysis, represents a promising addition to the toolkit of ionizable lipids for nucleic acid delivery. Its projected high potency and favorable safety profile warrant further investigation. The experimental protocols provided in this guide offer a robust framework for its evaluation and comparison with existing state-of-the-art lipids.

The field of LNP-mediated nucleic acid delivery is continually advancing, with ongoing research focused on developing lipids that can target extra-hepatic tissues, further improve endosomal escape, and minimize immunogenicity. As our understanding of the intricate structure-activity relationships of ionizable lipids deepens, we can expect the rational design of even more effective and safer delivery vehicles for a new generation of genetic medicines.

References

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• (2022). Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing. JoVE. [Link]

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• (2022). In Cellulo and In Vivo Comparison of Cholesterol, Beta-Sitosterol and Dioleylphosphatidylethanolamine for Lipid Nanoparticle Formulation of mRNA. MDPI. [Link]

• (2022). Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells. PMC - PubMed Central. [Link]

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• (2023). Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution. Sartorius. [Link]

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• Novel Ionizable Lipids for Delivery of Nucleic Acids (mRNA, DNA, siRNA). Ramot Tel Aviv University. [Link]

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• (2020). Recent advances in siRNA delivery mediated by lipid-based nanoparticles. PMC. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Octyl-D17-amine

This guide provides essential safety and logistical protocols for the proper disposal of N-Octyl-D17-amine. As a deuterated analogue of n-octylamine, its chemical behavior and associated hazards are fundamentally identical to the parent compound. The procedures outlined herein are designed to ensure personnel safety, regulatory compliance, and environmental protection. This document is intended for researchers, scientists, and drug development professionals actively engaged in laboratory work.

The Foundational Principle: Hazard-Based Management

The proper disposal of any chemical begins with a thorough understanding of its intrinsic hazards. N-Octyl-D17-amine, mirroring n-octylamine, is classified as a hazardous substance, mandating its disposal as regulated hazardous waste.[1][2][3] Under no circumstances should this chemical or its residues be disposed of via sanitary sewer systems (i.e., sink drains) or as general solid waste.[1][4] Such actions pose a significant threat to aquatic ecosystems and are in direct violation of environmental regulations.[5][6]

The causality for this stringent approach is rooted in the compound's multifaceted hazard profile.

Hazard Profile Summary

The following table summarizes the significant hazards associated with N-Octyl-D17-amine, based on data for n-octylamine. These properties dictate the handling, storage, and ultimate disposal pathways.

Hazard Category	Classification & GHS Code	Description of Risk
Physical Hazard	Flammable Liquid (Category 3) - H226	The liquid and its vapor are flammable. Vapors are heavier than air and can travel to an ignition source.[7][8][9]
Health Hazards	Acute Toxicity, Oral (Category 3) - H301	Toxic if swallowed, potentially causing severe injury or death.[7][8][10]
Acute Toxicity, Dermal (Category 3) - H311	Toxic in contact with skin.[7][8][10]
Skin Corrosion (Category 1A) - H314	Causes severe skin burns and eye damage upon contact.[7][8][9][10][11]
Acute Toxicity, Inhalation (Category 4) - H332	Harmful if inhaled.[7][8]
Specific Target Organ Toxicity (Single Exposure) - H335	May cause respiratory irritation.[7][8]
Environmental Hazard	Acute & Chronic Aquatic Toxicity (Category 1) - H410	Very toxic to aquatic life with long-lasting effects.[7][8][9][10]

This data is derived from Safety Data Sheets for n-Octylamine (CAS No. 111-86-4), the non-deuterated analogue.[7][8][10]

Standard Operating Procedure for Waste Accumulation and Disposal

This protocol ensures that waste N-Octyl-D17-amine is handled safely from the point of generation to its final collection by a certified hazardous waste handler.

Required Personal Protective Equipment (PPE)

Before handling waste, ensure the following PPE is worn to mitigate exposure risks as mandated by OSHA and best laboratory practices.[12][13]

• Gloves: Butyl rubber or other chemically resistant gloves.[1]

• Eye Protection: Safety glasses with side shields and a face shield.[5]

• Body Protection: A chemically resistant lab coat.[5]

• Respiratory Protection: Use only within a certified chemical fume hood. If a fume hood is not available, a respirator with an appropriate cartridge for organic vapors is required.[12]

Waste Collection and Storage Protocol

• Designate a Satellite Accumulation Area (SAA): Establish a specific location in the laboratory, at or near the point of waste generation, for collecting hazardous waste.[14][15] This area must be under the control of the laboratory personnel.

• Select a Compatible Waste Container:

  • Use a clean, leak-proof container made of a material compatible with aliphatic amines. High-density polyethylene (HDPE) or the original container are often suitable choices.[5]

  • Ensure the container has a tightly sealing screw cap. Open containers are a primary source of fugitive emissions and a compliance violation.[14][16]

• Label the Container Correctly:

  • Before adding any waste, affix a hazardous waste label to the container.

  • The label must include:

    • The words "HAZARDOUS WASTE".[14]

    • The full chemical name: "N-Octyl-D17-amine".

    • An accurate estimation of the concentration if in a solution.

    • The associated hazards (e.g., "Flammable, Corrosive, Toxic").[15]

    • The date accumulation started.

• Segregate Incompatible Wastes:

  • Crucial: Store the N-Octyl-D17-amine waste container segregated from acids and strong oxidizing agents.[9][17][18] Contact between amines and acids can result in a violent exothermic reaction.

  • Utilize secondary containment (such as a plastic bin) to separate incompatible waste streams.[19]

• Transfer Waste Safely:

  • Perform all waste transfers inside a chemical fume hood to control vapor inhalation.[18]

  • Use a funnel to prevent spills on the exterior of the container.

  • Do not fill the container beyond 90% capacity to allow for vapor expansion.[16]

  • Securely cap the container immediately after adding waste.

• Arrange for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous waste disposal contractor to schedule a pickup.[2][5]

  • Do not transport hazardous waste outside of the laboratory yourself.[2][3]

Emergency Procedures: Spill Management

Accidental spills must be managed immediately and correctly to prevent injury and environmental release. The following workflow outlines the decision-making process.

Caption: Decision workflow for N-Octyl-D17-amine spill response.

Spill Cleanup Protocol (Small, Manageable Spills):

• Secure the Area: Immediately alert others in the vicinity and eliminate all potential ignition sources.[1]

• Don PPE: Wear the full PPE ensemble as described in section 2.1.

• Containment: Cover the spill with a non-combustible absorbent material like sand, vermiculite, or commercial spill pads.[1]

• Collection: Once absorbed, carefully scoop the material into a designated, compatible container for hazardous waste.[1]

• Decontamination: Wipe the spill area clean. All cleaning materials (wipes, pads, etc.) are now considered hazardous waste and must be placed in the same container.[1][3]

• Disposal: Seal and label the container with a hazardous waste label, detailing the contents (e.g., "N-Octyl-D17-amine spill debris with vermiculite"). Dispose of it through your institution's EHS department.[18]

Management of Empty Containers

An "empty" container that held N-Octyl-D17-amine is still considered hazardous waste until properly decontaminated.

• Triple Rinsing: The preferred method for decontaminating the container is triple rinsing.[2][19]

  • Rinse the container three times with a suitable solvent (e.g., methanol or ethanol).

  • Crucially, each rinse (the "rinsate") must be collected and disposed of as hazardous waste. [19] The rinsate should be added to your N-Octyl-D17-amine (or a compatible organic solvent) waste stream.

• Container Disposal: Once triple-rinsed, the container can be managed as non-hazardous solid waste. Deface or remove all original labels before disposal to prevent confusion.[2][19]

By adhering to these scientifically grounded and regulation-compliant procedures, you ensure a safe laboratory environment and uphold your responsibility to protect our shared ecosystem.

References

• n-Octylamine Safety Data Sheet. OTTO CHEMIE PVT LTD.

• Amines, aliphatic - Spillage and Disposal. Croner-i.

• Octylamine Safety Data Sheet. Apollo Scientific.

• Amine Disposal For Businesses. Collect and Recycle.

• n-Octylamine Safety Data Sheet. Sigma-Aldrich.

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.

• Octylamine Summary. PubChem, National Institutes of Health.

• Octylamine Properties and Safety. ChemicalBook.

• Material Safety Data Sheet for Amines. Tri-iso.

• Amine Usage Guidelines for High-Purity Amines in Industry. Diplomata Comercial.

• Dioctylamine Safety Data Sheet. Fisher Scientific.

• N-Octyl-D17-amine Summary. PubChem, National Institutes of Health.

• Hazardous Waste Disposal Guide. Northwestern University.

• Guidelines: Handling and Disposal of Chemicals. Purdue University.

• n-Octylamine Safety Data Sheet. TCI Chemicals.

• n-Octylamine Safety Data Sheet. Fisher Scientific.

• Alkylamines: Hazard and Safety A Detail Guide. CloudSDS.

• The NIH Drain Discharge Guide. National Institutes of Health.

• Hazardous Materials Disposal Guide. Nipissing University.

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.

• Chemical Hazards and Toxic Substances - Overview. Occupational Safety and Health Administration (OSHA).

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA).

• Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA).

• EPA Hazardous Waste Codes. University of Maryland Environmental Safety, Sustainability and Risk.

• OSHA Rules for Hazardous Chemicals. DuraLabel.

• Guide to Managing Laboratory Chemical Waste. Vanderbilt University.

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